ML604440

Core Science & Biosynthesis

An In-depth Technical Guide on the Core Mechanism of Action of ML604440

For Researchers, Scientists, and Drug Development Professionals

Abstract

ML604440 is a specific and cell-permeable inhibitor of the low molecular mass polypeptide 2 (LMP2), also known as the β1i subunit, of the immunoproteasome. The immunoproteasome is a specialized form of the proteasome predominantly expressed in cells of hematopoietic origin and is involved in processing antigens for presentation by MHC class I molecules and in the regulation of cytokine production. While ML604440 demonstrates high selectivity for the LMP2 subunit, its efficacy as a standalone immunomodulatory agent is limited. However, emerging research highlights its significant synergistic potential when used in combination with inhibitors of the LMP7 (β5i) subunit. This co-inhibition strategy has been shown to effectively impair MHC class I surface expression, reduce the secretion of pro-inflammatory cytokines such as IL-6, and hinder the differentiation of pathogenic T helper 17 (Th17) cells. This guide provides a comprehensive overview of the mechanism of action of ML604440, supported by quantitative data, detailed experimental protocols, and signaling pathway diagrams to facilitate further research and drug development efforts in the field of autoimmune and inflammatory diseases.

Core Mechanism of Action: Selective Inhibition of the Immunoproteasome LMP2 Subunit

The primary mechanism of action of ML604440 is the selective inhibition of the catalytic activity of the LMP2 (β1i) subunit of the immunoproteasome.[1] The immunoproteasome is a variant of the constitutive 20S proteasome, where the standard catalytic subunits β1, β2, and β5 are replaced by the inducible subunits LMP2 (β1i), MECL-1 (β2i), and LMP7 (β5i), respectively. This specialized proteasome is crucial for processing proteins into peptides for presentation on MHC class I molecules, a key step in the adaptive immune response.

ML604440, a dipeptide boronate, specifically targets the active site of the LMP2 subunit, thereby blocking its post-glutamyl peptide hydrolyzing (PGPH) activity.[1] However, studies have consistently shown that the inhibition of the LMP2 subunit alone by ML604440 has a negligible impact on several key immunological processes, including MHC class I surface expression, the secretion of the pro-inflammatory cytokine IL-6, and the differentiation of Th17 cells.[1][2]

Synergistic Action with LMP7 Inhibition

The therapeutic potential of ML604440 is most prominently observed when it is co-administered with a selective inhibitor of the LMP7 (β5i) subunit.[2] This co-inhibition leads to a synergistic blockade of immunoproteasome function, resulting in significant immunomodulatory effects that are not achieved by targeting either subunit alone.

The combined inhibition of LMP2 and LMP7 has been demonstrated to:

• Impair MHC Class I Surface Expression: The presentation of antigenic peptides on MHC class I molecules is crucial for the activation of cytotoxic T lymphocytes. Co-inhibition of LMP2 and LMP7 disrupts the generation of these peptides, leading to reduced surface expression of MHC class I.[2]

• Reduce Pro-inflammatory Cytokine Secretion: The combination of ML604440 and an LMP7 inhibitor significantly decreases the production of IL-6 by immune cells stimulated with lipopolysaccharide (LPS).[2]

• Inhibit Th17 Cell Differentiation: Th17 cells are a subset of T helper cells that play a critical role in the pathogenesis of many autoimmune diseases. The dual inhibition of LMP2 and LMP7 effectively suppresses the differentiation of naive CD4+ T cells into the Th17 lineage.[2]

These findings suggest that a combinatorial therapeutic approach targeting both LMP2 and LMP7 may be a promising strategy for the treatment of various autoimmune and inflammatory disorders.

Signaling Pathways

The immunoproteasome is a central regulator of protein homeostasis and immune signaling. Its inhibition by ML604440, particularly in conjunction with an LMP7 inhibitor, impacts downstream signaling pathways involved in inflammation and immunity.

References

• 1. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]

ML604440: A Technical Guide to a Selective Immunoproteasome Subunit Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

ML604440 is a specific, cell-permeable inhibitor of the proteasome β1i subunit, also known as Low Molecular Mass Polypeptide 2 (LMP2).[1] As a critical component of the immunoproteasome, LMP2 plays a significant role in the processing of intracellular antigens for presentation by MHC class I molecules and is implicated in the regulation of inflammatory responses. This document provides a comprehensive technical overview of ML604440, including its primary target, mechanism of action, quantitative inhibitory data, and detailed experimental protocols for its characterization. Furthermore, it illustrates the key signaling pathways and experimental workflows associated with ML604440's function using detailed diagrams.

Core Concepts: ML604440 and its Primary Target

ML604440 is a peptide boronic acid derivative designed as a selective inhibitor of the LMP2 (β1i) subunit of the immunoproteasome.[2] The immunoproteasome is a specialized form of the proteasome found predominantly in cells of hematopoietic origin and in other cells upon stimulation with pro-inflammatory cytokines like interferon-γ (IFN-γ) and tumor necrosis factor-α (TNF-α). It is composed of three distinct catalytic subunits: β1i (LMP2), β2i (MECL-1), and β5i (LMP7), which replace their constitutive counterparts (β1, β2, and β5) in the standard proteasome. This alteration in subunit composition modifies the proteolytic activity of the proteasome, enhancing its ability to generate peptides that are optimal for binding to MHC class I molecules, a crucial step in the adaptive immune response against intracellular pathogens and tumors.

The primary molecular target of ML604440 is the catalytic site of the LMP2 (β1i) subunit . By selectively inhibiting LMP2, ML604440 serves as a chemical tool to investigate the specific roles of this subunit in antigen presentation and immune regulation.

Quantitative Data: Inhibitory Profile of ML604440

The inhibitory activity of ML604440 against the catalytic subunits of the human constitutive proteasome and immunoproteasome is summarized below. The data is derived from biochemical assays measuring the hydrolysis of fluorogenic peptide substrates.

Target Subunit	IC50 (nM)	Proteasome Type	Reference
β1i (LMP2)	7.8	Immunoproteasome	[de Bruin et al., 2014]
β5i (LMP7)	> 5000	Immunoproteasome	[de Bruin et al., 2014]
β2i (MECL-1)	> 5000	Immunoproteasome	[de Bruin et al., 2014]
β1c	1100	Constitutive Proteasome	[de Bruin et al., 2014]
β5c	> 5000	Constitutive Proteasome	[de Bruin et al., 2014]
β2c	> 5000	Constitutive Proteasome	[de Bruin et al., 2014]

Table 1: In vitro inhibitory activity of ML604440 against human proteasome subunits.

Mechanism of Action and Cellular Effects

ML604440 acts as a reversible covalent inhibitor. The boronic acid moiety in its structure forms a stable, yet reversible, complex with the N-terminal threonine residue in the active site of the LMP2 subunit, thereby blocking its proteolytic activity.

While ML604440 is a potent and selective inhibitor of LMP2, studies have revealed that inhibition of LMP2 alone has minimal impact on several key immunological processes. For instance, treatment with ML604440 alone does not significantly alter MHC class I surface expression, secretion of the pro-inflammatory cytokine IL-6, or the differentiation of T helper 17 (Th17) cells.[2][3][4]

However, a synergistic effect is observed when ML604440 is used in combination with an inhibitor of the LMP7 (β5i) subunit. The co-inhibition of both LMP2 and LMP7 leads to a significant reduction in MHC class I surface expression and IL-6 secretion, and has been shown to ameliorate disease in preclinical models of experimental colitis and experimental autoimmune encephalomyelitis (EAE).[3][4] This suggests a cooperative role for LMP2 and LMP7 in these immunological pathways.

Experimental Protocols

Biochemical Assay for LMP2 Inhibition

This protocol describes the determination of IC50 values for ML604440 against purified human immunoproteasome subunits.

Materials:

• Purified human 20S immunoproteasome

• ML604440

• Fluorogenic peptide substrate for LMP2: Ac-PAL-AMC

• Assay buffer: 20 mM HEPES, pH 7.5, 0.5 mM EDTA

• Dimethyl sulfoxide (B87167) (DMSO)

• 384-well black plates

• Fluorescence plate reader

Procedure:

• Prepare a stock solution of ML604440 in DMSO.

• Perform serial dilutions of ML604440 in assay buffer.

• Add 5 µL of each inhibitor dilution to the wells of a 384-well plate.

• Add 10 µL of purified human 20S immunoproteasome (final concentration 0.5 nM) to each well.

• Incubate for 15 minutes at 37°C.

• Initiate the reaction by adding 5 µL of the LMP2-specific fluorogenic substrate Ac-PAL-AMC (final concentration 15 µM).

• Monitor the fluorescence intensity (excitation: 360 nm, emission: 460 nm) every minute for 30 minutes using a fluorescence plate reader.

• Calculate the rate of reaction for each inhibitor concentration.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a four-parameter logistic equation.

Analysis of MHC Class I Surface Expression by Flow Cytometry

This protocol details the measurement of MHC class I molecules on the surface of splenocytes treated with ML604440.

Materials:

• Mouse splenocytes

• ML604440

• LMP7 inhibitor (e.g., PRN1126)

• Complete RPMI-1640 medium

• Fluorescently conjugated anti-mouse H-2Kb antibody

• FACS buffer (PBS with 2% FBS and 0.1% sodium azide)

• Flow cytometer

Procedure:

• Isolate splenocytes from C57BL/6 mice.

• Culture splenocytes at a density of 1 x 10^6 cells/mL in complete RPMI-1640 medium.

• Treat the cells with DMSO (vehicle control), ML604440 (e.g., 300 nM), an LMP7 inhibitor, or a combination of both for 24 hours.

• Harvest the cells and wash them twice with cold FACS buffer.

• Resuspend the cells in 100 µL of FACS buffer containing the fluorescently conjugated anti-mouse H-2Kb antibody.

• Incubate for 30 minutes at 4°C in the dark.

• Wash the cells twice with cold FACS buffer to remove unbound antibody.

• Resuspend the cells in 500 µL of FACS buffer.

• Analyze the fluorescence intensity of the cells using a flow cytometer.

Measurement of IL-6 Secretion by ELISA

This protocol describes the quantification of IL-6 secreted from peripheral blood mononuclear cells (PBMCs) following treatment with ML604440.

Materials:

• Human Peripheral Blood Mononuclear Cells (PBMCs)

• ML604440

• LMP7 inhibitor (e.g., PRN1126)

• Lipopolysaccharide (LPS)

• Complete RPMI-1640 medium

• Human IL-6 ELISA kit

• 96-well plate

• Plate reader

Procedure:

• Isolate PBMCs from healthy human donors.

• Plate the PBMCs at a density of 2 x 10^5 cells/well in a 96-well plate in complete RPMI-1640 medium.

• Pre-incubate the cells with DMSO (vehicle control), ML604440 (e.g., 300 nM), an LMP7 inhibitor, or a combination of both for 1 hour.

• Stimulate the cells with LPS (e.g., 100 ng/mL) for 24 hours.

• Centrifuge the plate to pellet the cells.

• Collect the cell culture supernatants.

• Quantify the concentration of IL-6 in the supernatants using a human IL-6 ELISA kit according to the manufacturer's instructions.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key pathways and experimental procedures discussed in this guide.

Caption: ML604440 selectively inhibits the LMP2 subunit of the immunoproteasome.

Caption: Inhibition of LMP2 and LMP7 impairs MHC class I antigen presentation.

Caption: Co-inhibition of LMP2 and LMP7 reduces LPS-induced IL-6 secretion.

Caption: Experimental workflow for analyzing MHC class I surface expression.

Conclusion

ML604440 is a valuable research tool for dissecting the specific functions of the immunoproteasome subunit LMP2. Its high selectivity makes it superior to broader proteasome inhibitors for studying the nuanced roles of individual catalytic subunits. While the inhibition of LMP2 alone by ML604440 may not be sufficient to elicit significant immunomodulatory effects in all contexts, its use in combination with LMP7 inhibitors has revealed a critical synergistic relationship in regulating antigen presentation and cytokine production. This technical guide provides a foundational resource for researchers and drug development professionals interested in targeting the immunoproteasome for therapeutic intervention in autoimmune diseases and cancer. Further investigation into the coordinated functions of immunoproteasome subunits will be crucial for the development of novel and effective immunomodulatory therapies.

References

• 1. Assessing expression of major histocompatibility complex class I on primary murine hippocampal neurons by flow cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. resources.revvity.com [resources.revvity.com]
• 4. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Immunoproteasome Subunit β1i and its Selective Inhibitor ML604440

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The immunoproteasome is a specialized form of the proteasome that plays a critical role in the immune system, primarily through its function in processing antigens for presentation by MHC class I molecules. Its catalytic subunits, including β1i (also known as LMP2 or PSMB9), are distinct from those of the constitutive proteasome, making them attractive targets for selective therapeutic intervention in autoimmune diseases and certain cancers. ML604440 is a potent and selective, cell-permeable inhibitor of the β1i subunit. This technical guide provides a comprehensive overview of the immunoproteasome subunit β1i, the inhibitor ML604440, detailed experimental protocols for their study, and a summary of key quantitative data.

The Immunoproteasome and the β1i (LMP2/PSMB9) Subunit

The 26S proteasome is a large multi-catalytic protease complex responsible for the degradation of ubiquitinated proteins, playing a crucial role in cellular homeostasis.[1] In response to pro-inflammatory cytokines such as interferon-γ (IFN-γ) and tumor necrosis factor-α (TNF-α), or in cells of hematopoietic origin, the standard catalytic subunits of the 20S core particle (β1, β2, and β5) are replaced by their inducible counterparts: β1i (LMP2/PSMB9), β2i (MECL-1/PSMB10), and β5i (LMP7/PSMB8), forming the immunoproteasome.[2] This alteration in subunit composition modifies the proteolytic activity of the proteasome, enhancing its ability to generate peptides that are optimal for binding to MHC class I molecules, a critical step in the adaptive immune response against intracellular pathogens and malignant cells.[3][4]

The β1i subunit, encoded by the PSMB9 gene, replaces the constitutive β1 subunit and is responsible for the caspase-like activity of the proteasome.[1] However, the immunoproteasome exhibits reduced caspase-like activity compared to the constitutive proteasome, while having enhanced chymotrypsin-like and trypsin-like activities.[5] Beyond its role in antigen presentation, the immunoproteasome is implicated in cytokine production, T-cell differentiation, and the regulation of cellular stress responses.[6][7] Dysregulation of immunoproteasome function has been linked to various autoimmune diseases, neurodegenerative disorders, and cancer.[4][8]

ML604440: A Selective Inhibitor of β1i

ML604440 is a dipeptide boronate that acts as a potent and specific inhibitor of the immunoproteasome subunit β1i.[9] Its selectivity for β1i over the other catalytic subunits of both the immunoproteasome and the constitutive proteasome makes it a valuable tool for dissecting the specific functions of β1i and a potential starting point for the development of targeted therapies.

Mechanism of Action

ML604440, as a boronic acid-based inhibitor, is thought to form a stable, covalent complex with the N-terminal threonine residue of the active site of the β1i subunit, thereby blocking its proteolytic activity.[9]

In Vitro and In Vivo Effects

Studies have shown that while ML604440 effectively inhibits the β1i subunit, its effects as a standalone agent on certain immune functions can be limited. For instance, treatment with ML604440 alone did not significantly impact IL-6 secretion by mouse splenocytes or human PBMCs, nor did it alter the differentiation of IL-17A-producing CD4+ T cells.[10][11] In a murine model of immune thrombocytopenia, ML604440 treatment alone did not lead to a significant improvement in platelet counts.[12][13] However, synergistic effects have been observed when ML604440 is combined with inhibitors of other immunoproteasome subunits, particularly the β5i (LMP7) subunit inhibitor.[14][15] This co-inhibition strategy has been shown to impair MHC class I cell surface expression, reduce IL-6 secretion, and ameliorate disease in experimental models of colitis and autoimmune encephalomyelitis, suggesting that a multi-pronged approach to immunoproteasome inhibition may be more therapeutically effective.[14][15][16]

Quantitative Data for ML604440

The following table summarizes the available quantitative data for ML604440's inhibitory activity against various proteasome subunits. A comprehensive profile with IC50 and Ki values across all subunits is crucial for assessing its selectivity and potency.

Target Subunit	Inhibitor	IC50 (nM)	Ki (nM)	Cell Line/System	Reference
β1i (LMP2)	ML604440	Potent and specific	Not explicitly found	Not specified	[9]
β1 (constitutive)	ML604440	Much higher than β1i	Not explicitly found	Not specified	[9]
β5i (LMP7)	ML604440	Not a primary target	Not explicitly found	Not specified	[16]
β5 (constitutive)	ML604440	Not a primary target	Not explicitly found	Not specified	[16]
β2i (MECL-1)	ML604440	Not a primary target	Not explicitly found	Not specified	[16]
β2 (constitutive)	ML604440	Not a primary target	Not explicitly found	Not specified	[16]

Note: Specific IC50 and Ki values for ML604440 against all proteasome subunits were not consistently available in the searched literature. The table reflects the qualitative descriptions of its potency and selectivity.

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the activity of β1i and the effects of its inhibitor, ML604440.

Proteasome Activity Assay

This assay measures the proteolytic activity of the immunoproteasome in cell lysates using fluorogenic substrates.

Materials:

• Cells of interest (e.g., PBMCs, splenocytes, or cell lines)

• Lysis buffer (e.g., 50 mM Tris-HCl pH 7.5, 250 mM sucrose, 5 mM MgCl2, 1 mM DTT, 0.5 mM EDTA, 2 mM ATP)

• Protein quantification assay (e.g., Bradford or BCA)

• Fluorogenic proteasome substrate for β1i activity (e.g., Ac-PAL-AMC)

• ML604440 and other proteasome inhibitors (as controls)

• Assay buffer (e.g., 50 mM Tris-HCl pH 7.5, 5 mM MgCl2, 1 mM ATP)

• 96-well black microplates

• Fluorometric plate reader

Procedure:

• Cell Lysis: Harvest cells and wash with cold PBS. Resuspend the cell pellet in lysis buffer and lyse by sonication or dounce homogenization on ice.

• Clarification: Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Protein Quantification: Determine the protein concentration of the supernatant.

• Assay Setup: In a 96-well black plate, add cell lysate (e.g., 10-20 µg of protein) to each well.

• Inhibitor Treatment: Add ML604440 or control inhibitors at desired concentrations to the respective wells. Include a DMSO vehicle control. Incubate for 30 minutes at 37°C.

• Substrate Addition: Add the β1i-specific fluorogenic substrate Ac-PAL-AMC to a final concentration of 50-100 µM.

• Kinetic Measurement: Immediately place the plate in a fluorometric plate reader pre-warmed to 37°C. Measure the fluorescence (Excitation: 360-380 nm, Emission: 460-480 nm) every 2-5 minutes for 30-60 minutes.

• Data Analysis: Calculate the rate of substrate cleavage (increase in fluorescence over time). Normalize the activity to the protein concentration. Determine the IC50 value of ML604440 by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Western Blot for β1i (LMP2/PSMB9) Detection

This protocol allows for the detection and quantification of the β1i subunit in cell lysates.

Materials:

• Cell lysates (prepared as in 4.1)

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against β1i/LMP2/PSMB9

• Loading control antibody (e.g., β-actin or GAPDH)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Quantification: Determine the protein concentration of the cell lysates.

• Sample Preparation: Mix equal amounts of protein (e.g., 20-30 µg) with Laemmli sample buffer and heat at 95°C for 5 minutes.

• Gel Electrophoresis: Load the samples onto an SDS-PAGE gel and run until adequate separation is achieved.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody against β1i (diluted in blocking buffer) overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Detection: Apply the chemiluminescent substrate and capture the signal using an imaging system.

• Analysis: Quantify the band intensities and normalize to the loading control.

Cell Viability Assay

This assay determines the effect of ML604440 on the viability of cells.

Materials:

• Cells of interest

• 96-well clear-bottom plates

• ML604440

• Cell viability reagent (e.g., MTT, MTS, or a reagent for measuring ATP content like CellTiter-Glo)

• Plate reader (spectrophotometer or luminometer)

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of ML604440. Include a vehicle control (DMSO).

• Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours).

• Viability Measurement:

  • For MTT/MTS assay: Add the reagent to each well and incubate for 1-4 hours at 37°C. Measure the absorbance at the appropriate wavelength.

  • For ATP-based assay: Add the reagent to each well, incubate for a short period as per the manufacturer's instructions, and measure the luminescence.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the EC50 value of ML604440.

IL-6 Enzyme-Linked Immunosorbent Assay (ELISA)

This assay quantifies the amount of IL-6 secreted by cells following treatment with ML604440.

Materials:

• Cell culture supernatants (from cells treated with ML604440 and controls)

• IL-6 ELISA kit (containing capture antibody, detection antibody, streptavidin-HRP, TMB substrate, and stop solution)

• 96-well ELISA plate

• Wash buffer

• Plate reader (spectrophotometer)

Procedure:

• Plate Coating: Coat a 96-well plate with the IL-6 capture antibody overnight at 4°C.

• Blocking: Wash the plate and block with an appropriate blocking buffer for 1-2 hours at room temperature.

• Sample and Standard Incubation: Wash the plate and add the cell culture supernatants and a serial dilution of the IL-6 standard to the wells. Incubate for 2 hours at room temperature.

• Detection Antibody Incubation: Wash the plate and add the biotinylated IL-6 detection antibody. Incubate for 1-2 hours at room temperature.

• Streptavidin-HRP Incubation: Wash the plate and add streptavidin-HRP. Incubate for 20-30 minutes at room temperature in the dark.

• Substrate Development: Wash the plate and add the TMB substrate. Incubate until a color change is observed.

• Stop Reaction: Add the stop solution to each well.

• Measurement: Read the absorbance at 450 nm.

• Data Analysis: Generate a standard curve from the IL-6 standards and use it to calculate the concentration of IL-6 in the cell culture supernatants.

Signaling Pathways and Experimental Workflows

MHC Class I Antigen Presentation Pathway

The immunoproteasome, with its β1i subunit, plays a key role in generating peptides from intracellular proteins for presentation on MHC class I molecules.

Caption: MHC Class I antigen presentation pathway involving the immunoproteasome.

NF-κB Signaling Pathway and the Immunoproteasome

The role of the immunoproteasome in the canonical NF-κB pathway is a subject of ongoing research. While some studies suggest a modulatory role, others indicate that its catalytic activity may not be essential for IκBα degradation and subsequent NF-κB activation.[2][8][10]

Caption: Canonical NF-κB signaling pathway and the role of the proteasome.

Experimental Workflow for Characterizing a β1i Inhibitor

This workflow outlines the key steps in the preclinical evaluation of a selective β1i inhibitor like ML604440.

Caption: Workflow for the preclinical evaluation of a selective β1i inhibitor.

Conclusion

The immunoproteasome subunit β1i is a well-defined target for therapeutic intervention in a range of immune-mediated diseases. ML604440 serves as a valuable chemical probe for elucidating the specific roles of β1i and as a lead compound for the development of novel immunomodulatory drugs. The experimental protocols and workflows detailed in this guide provide a robust framework for researchers and drug development professionals to investigate the biology of the immunoproteasome and to advance the development of next-generation selective inhibitors. Further research focusing on the synergistic effects of co-inhibiting multiple immunoproteasome subunits holds significant promise for future therapeutic strategies.

References

• 1. Monitoring the Immunoproteasome in Live Cells Using an Activity-Based Peptide–Peptoid Hybrid Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Revisiting the role of the immunoproteasome in the activation of the canonical NF-κB pathway - Molecular BioSystems (RSC Publishing) [pubs.rsc.org]
• 3. MHC class I - Wikipedia [en.wikipedia.org]
• 4. immunology.org [immunology.org]
• 5. Evaluation of Immunoproteasome-Specific Proteolytic Activity Using Fluorogenic Peptide Substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Present Yourself! By MHC Class I and MHC Class II Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Immunoproteasome deficiency modifies the alternative pathway of NFκB signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ldn.de [ldn.de]
• 10. Revisiting the Role of the Immunoproteasome in the Activation of the Canonical NF-κB Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 11. medchemexpress.com [medchemexpress.com]
• 12. novusbio.com [novusbio.com]
• 13. PSMB9/LMP2 (E7J1L) Rabbit Monoclonal Antibody | Cell Signaling Technology [cellsignal.com]
• 14. Revisiting the role of the immunoproteasome in the activation of the canonical NF-κB pathway. | Semantic Scholar [semanticscholar.org]
• 15. Proteasome Assay in Cell Lysates - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Anti-Proteasome 20S LMP2 Antibody (A13645) | Antibodies.com [antibodies.com]

ML604440 in Autoimmune Disease Research: A Technical Guide to a Synergistic Inhibition Strategy

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

ML604440 is a specific, cell-permeable inhibitor of the immunoproteasome subunit β1i, also known as Low Molecular Mass Polypeptide 2 (LMP2) or Proteasome Subunit Beta 9 (PSMB9).[1][2] While demonstrating high selectivity for its target, research indicates that ML604440 alone has limited efficacy in modulating key pathological pathways in autoimmune diseases. However, a compelling body of evidence highlights a potent synergistic effect when ML604440 is co-administered with an inhibitor of a second immunoproteasome subunit, LMP7 (β5i). This dual-inhibition strategy has shown significant promise in preclinical models of several autoimmune disorders, including experimental autoimmune encephalomyelitis (EAE), inflammatory bowel disease (IBD), and immune thrombocytopenia (ITP), by effectively impairing pro-inflammatory cytokine secretion, antigen presentation, and pathogenic T-cell differentiation. This technical guide provides an in-depth overview of the core data, experimental protocols, and relevant signaling pathways associated with the use of ML604440 in autoimmune disease research, with a focus on its synergistic action with LMP7 inhibitors.

Mechanism of Action: The Rationale for Dual LMP2 and LMP7 Inhibition

The immunoproteasome is a specialized form of the proteasome found predominantly in hematopoietic cells and is induced by pro-inflammatory cytokines such as interferon-gamma (IFN-γ) and tumor necrosis factor-alpha (TNF-α). It plays a crucial role in processing antigens for presentation on MHC class I molecules and is implicated in the regulation of cytokine production and T-cell differentiation. The immunoproteasome's catalytic core is composed of three subunits: LMP2 (β1i), MECL-1 (β2i), and LMP7 (β5i).

ML604440 selectively targets the LMP2 subunit.[1][2] However, studies have consistently shown that inhibiting only the LMP2 subunit with ML604440 does not significantly impact key autoimmune-related processes such as MHC class I surface expression, IL-6 secretion, or the differentiation of naïve T helper cells into pathogenic Th17 cells.[2][3][4]

The key therapeutic insight has been the discovery that the combined inhibition of both LMP2 and LMP7 is required to achieve a significant anti-inflammatory and immunomodulatory effect.[3][4][5][6][7][8] This co-inhibition, achieved by combining ML604440 with an LMP7 inhibitor such as PRN1126, leads to a synergistic impairment of immunoproteasome function, resulting in the attenuation of autoimmune pathology in preclinical models.[3][4][5][6][7][8]

Quantitative Data Summary

The following tables summarize the key quantitative findings from in vitro and in vivo studies investigating the effects of ML604440, alone and in combination with LMP7 inhibitors.

Table 1: In Vitro Efficacy of ML604440 and LMP7 Co-inhibition

Parameter	Cell Type	Treatment	Concentration	Outcome	Reference
IL-6 Secretion	Mouse Splenocytes & Human PBMCs	ML604440 alone	300 nM	No significant inhibition	[2][3][4]
IL-6 Secretion	Mouse Splenocytes & Human PBMCs	ML604440 + PRN1126 (LMP7 inhibitor)	300 nM each	Significant reduction in IL-6 secretion, comparable to the dual LMP2/LMP7 inhibitor ONX 0914	[3][4]
Th17 Differentiation	Mouse CD4+ T cells	ML604440 alone	300 nM	No effect on the percentage of IL-17A-producing CD4+ T cells	[2][3][4]
Th17 Differentiation	Mouse CD4+ T cells	ML604440 + PRN1126	300 nM each	Significantly reduced Th17 polarization	[3][4]
MHC Class I Surface Expression (H-2Kb)	Mouse Splenocytes	ML604440 alone	300 nM	No influence on surface expression	[2][3]
MHC Class I Surface Expression (H-2Kb)	Mouse Splenocytes	ML604440 + PRN1126	300 nM each	Reduced MHC Class I surface expression	[3]

Table 2: In Vivo Efficacy of ML604440 in a Model of Immune Thrombocytopenia (ITP)

Animal Model	Treatment	Dosage	Outcome	Reference
Anti-CD41 antibody-induced ITP in mice	ML604440 alone	10 mg/kg daily (i.p.)	No significant improvement in platelet counts	[2][9][10][11]
Anti-CD41 antibody-induced ITP in mice	ONX 0914 (dual LMP2/LMP7 inhibitor)	10 mg/kg daily	Increased platelet counts	[9][10][12]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the context of ML604440 research.

In Vitro Inhibition of IL-6 Secretion

Objective: To assess the effect of ML604440, alone and in combination with an LMP7 inhibitor, on lipopolysaccharide (LPS)-induced IL-6 secretion from mouse splenocytes and human peripheral blood mononuclear cells (PBMCs).

Protocol:

• Cell Isolation:

  • Mouse Splenocytes: Isolate spleens from C57BL/6 mice and prepare a single-cell suspension. Lyse red blood cells using a suitable lysis buffer.

  • Human PBMCs: Isolate PBMCs from healthy donor blood using Ficoll-Paque density gradient centrifugation.

• Cell Culture and Treatment:

  • Plate cells at a density of 1 x 10^6 cells/mL in complete RPMI-1640 medium.

  • Pre-incubate cells with ML604440 (300 nM), an LMP7 inhibitor (e.g., PRN1126, 300 nM), the combination of both, a dual inhibitor (e.g., ONX 0914, 300 nM), or DMSO as a vehicle control for 2 hours.

• Stimulation:

  • Stimulate the cells with LPS (e.g., 1 µg/mL for mouse splenocytes, 3 µg/mL for human PBMCs) and incubate overnight (approximately 20 hours) at 37°C and 5% CO2.

• Analysis:

  • Centrifuge the cell plates and collect the supernatant.

  • Quantify the concentration of IL-6 in the supernatant using a commercially available ELISA kit, following the manufacturer's instructions.

In Vitro Th17 Differentiation Assay

Objective: To determine the impact of ML604440 and an LMP7 inhibitor on the differentiation of naïve CD4+ T cells into Th17 cells.

Protocol:

• Naïve CD4+ T Cell Isolation:

  • Isolate naïve CD4+ T cells from the spleens of mice using a magnetic-activated cell sorting (MACS) kit (e.g., CD4+CD62L+ T Cell Isolation Kit).

• Cell Culture and Differentiation:

  • Plate the isolated naïve CD4+ T cells on plates pre-coated with anti-CD3 and anti-CD28 antibodies.

  • Culture the cells in a Th17-polarizing medium containing recombinant IL-6, TGF-β, anti-IL-4, and anti-IFN-γ antibodies.

  • Add ML604440 (300 nM), an LMP7 inhibitor (300 nM), the combination of both, or DMSO to the cultures.

• Incubation:

  • Incubate the cells for 3 to 5 days at 37°C and 5% CO2.

• Restimulation and Intracellular Staining:

  • Restimulate the cells for 4-5 hours with PMA and ionomycin (B1663694) in the presence of a protein transport inhibitor (e.g., Brefeldin A or Monensin).

  • Harvest the cells and stain for surface CD4.

  • Fix and permeabilize the cells, followed by intracellular staining for IL-17A.

• Analysis:

  • Analyze the percentage of CD4+IL-17A+ cells by flow cytometry.

In Vivo Model of Immune Thrombocytopenia (ITP)

Objective: To evaluate the in vivo efficacy of ML604440 in a passive mouse model of ITP.

Protocol:

• Animal Model:

  • Use male C57BL/6J mice (6-8 weeks old).

• Induction of ITP:

  • Induce thrombocytopenia by intraperitoneal (i.p.) injection of a rat anti-mouse CD41 monoclonal antibody. A typical dosing regimen is an initial dose followed by lower maintenance doses every 36-48 hours to sustain thrombocytopenia.[11][13]

• Treatment:

  • Administer ML604440 at a dose of 10 mg/kg daily via intraperitoneal injection.[2][10] The vehicle control can be a solution of PBS with 5% polyethylene (B3416737) glycol (PEG-400) and 1% Tween-80.[9][10][11]

• Monitoring and Analysis:

  • Monitor platelet counts in peripheral blood at regular intervals (e.g., 24, 72, and 120 hours) after the initial antibody injection.

  • Blood can be collected via the saphenous vein into EDTA-coated tubes for analysis.

Signaling Pathways and Experimental Workflows

The synergistic effect of dual LMP2 and LMP7 inhibition points to a critical role for the immunoproteasome in regulating key inflammatory signaling pathways. While the precise molecular mechanisms are still under investigation, evidence suggests an impact on pathways such as NF-κB and STAT1 phosphorylation.

Proposed Signaling Pathway for LMP2/LMP7 Co-inhibition

The following diagram illustrates the proposed mechanism by which co-inhibition of LMP2 and LMP7 leads to a reduction in pro-inflammatory responses.

Caption: Proposed signaling pathway affected by ML604440 and LMP7 co-inhibition.

Experimental Workflow for In Vivo Autoimmune Model

The following diagram outlines a typical experimental workflow for testing the efficacy of ML604440 in an in vivo model of autoimmune disease.

Caption: General experimental workflow for in vivo studies.

Conclusion and Future Directions

ML604440, as a selective LMP2 inhibitor, serves as a critical research tool for dissecting the function of the immunoproteasome. The compelling evidence for the synergistic activity of ML604440 when combined with an LMP7 inhibitor underscores the therapeutic potential of a dual-inhibition strategy for a range of autoimmune diseases. This approach appears to be more effective than targeting a single immunoproteasome subunit.

Future research should focus on elucidating the precise molecular mechanisms underlying this synergy. Investigating the impact of dual LMP2/LMP7 inhibition on the stability and activity of key signaling proteins, beyond NF-κB and STATs, will be crucial. Furthermore, the development of single chemical entities that can potently and selectively inhibit both LMP2 and LMP7 could offer a more streamlined therapeutic approach. The data and protocols presented in this guide provide a solid foundation for researchers and drug developers to further explore and advance this promising therapeutic strategy for autoimmune and inflammatory disorders.

References

• 1. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity | EMBO Reports [link.springer.com]
• 2. Active Induction of Experimental Autoimmune Encephalomyelitis (EAE) with MOG35–55 in the Mouse | Springer Nature Experiments [experiments.springernature.com]
• 3. Dextran sodium sulfate colitis murine model: An indispensable tool for advancing our understanding of inflammatory bowel diseases pathogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Myelin Oligodendrocyte Glycoprotein 35-55 (MOG 35-55)-induced Experimental Autoimmune Encephalomyelitis: A Model of Chronic Multiple Sclerosis [bio-protocol.org]
• 6. Video: Author Spotlight: Creating a Versatile Experimental Autoimmune Encephalomyelitis Model Relevant for Both Male and Female Mice [jove.com]
• 7. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity | EMBO Reports [link.springer.com]
• 8. Mechanism of Colitis induction by Dextran Sodium Sulfate [tdblabs.se]
• 9. benchchem.com [benchchem.com]
• 10. Co-Inhibition of the Immunoproteasome Subunits LMP2 and LMP7 Ameliorates Immune Thrombocytopenia - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | Co-Inhibition of the Immunoproteasome Subunits LMP2 and LMP7 Ameliorates Immune Thrombocytopenia [frontiersin.org]
• 12. Co-Inhibition of the Immunoproteasome Subunits LMP2 and LMP7 Ameliorates Immune Thrombocytopenia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. ashpublications.org [ashpublications.org]

The Role of LMP2 in Experimental Colitis and EAE: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The immunoproteasome is a specialized form of the proteasome that plays a critical role in the immune system by processing antigens for presentation on MHC class I molecules and regulating cytokine production. One of its key catalytic subunits, Low Molecular Mass Polypeptide 2 (LMP2), has emerged as a significant player in the pathogenesis of autoimmune and inflammatory diseases. This technical guide provides a comprehensive overview of the role of LMP2 in two widely studied animal models: experimental colitis, a model for Inflammatory Bowel Disease (IBD), and Experimental Autoimmune Encephalomyelitis (EAE), a model for Multiple Sclerosis (MS). This document details the experimental protocols used to investigate LMP2's function, presents quantitative data on its impact on disease progression, and elucidates the signaling pathways through which it exerts its effects.

Data Presentation: LMP2 in Experimental Colitis and EAE

The following tables summarize quantitative data from key studies investigating the role of LMP2 and the broader immunoproteasome in experimental colitis and EAE.

Table 1: Role of Immunoproteasome Subunits in DSS-Induced Colitis

Parameter	Wild-Type + DSS	LMP2-specific inhibitor (YU102) + DSS	Wild-Type + DSS + Vehicle	LMP7 inhibitor (ONX 0914) + DSS	Source(s)
Disease Activity Index (DAI) Score	Increased	Significantly Decreased	Increased	Significantly Decreased	[1]
Colon Length	Shortened	Significantly Longer	Shortened	Significantly Longer	[1]
Histological Score	Increased	Significantly Decreased	Increased	Significantly Decreased	[1]
IL-1β Levels (Colon)	Increased	Significantly Decreased	Increased	Not Reported	[1]
TNF-α Levels (Colon)	Increased	Not Reported	Increased	Decreased	[2]
IL-6 Levels (Colon)	Increased	Not Reported	Increased	Decreased	[2]
NLRP3 Protein Levels (Colon)	Increased	Suppressed	Not Reported	Not Reported	[1]

Table 2: Role of Immunoproteasome Subunits in TNBS-Induced Colitis

Parameter	Wild-Type + TNBS	LMP2 Knockout + TNBS	Wild-Type + TNBS + Vehicle	LMP7 inhibitor (ONX 0914) + TNBS	Source(s)
Body Weight Loss (%)	Increased	Data not readily available	Increased	Ameliorated	[3]
Macroscopic Score	Increased	Data not readily available	Increased	Decreased	[3]
Histological Score	Increased	Data not readily available	Increased	Decreased	[3]
TNF-α Levels (Colon)	Increased	Data not readily available	Increased	Decreased	[4]
IL-17 Levels (Colon)	Increased	Data not readily available	Increased	Decreased	[5]
IL-12 Levels (Colon)	Increased	Data not readily available	Increased	Decreased	[2]

Table 3: Role of Immunoproteasome Subunits in MOG-Induced EAE

Parameter	Wild-Type + MOG	LMP2 Knockout + MOG	Wild-Type + MOG + Vehicle	LMP7 inhibitor (ONX 0914) + MOG	Source(s)
Mean Clinical Score	~2.5 - 3.0 (peak)	No significant difference	~2.6 (peak)	~1.0 (peak)	[6][7]
Day of Disease Onset	~Day 14-17	No significant difference	~Day 17	~Day 26	[6][7]
Disease Incidence (%)	80-100%	No significant difference	90%	23%	[6][8]
Th1 Differentiation (in draining lymph nodes)	Increased	Not Reported	Increased	Strongly Impaired	[9]
Th17 Differentiation (in draining lymph nodes)	Increased	Not Reported	Increased	Strongly Impaired	[9]
IL-17 mRNA (Spinal Cord)	Upregulated	Not Reported	Upregulated	Significantly Reduced	[10]
TNF-α mRNA (Spinal Cord)	Upregulated	Not Reported	Upregulated	Significantly Reduced	[10]
IL-6 mRNA (Spinal Cord)	Upregulated	Not Reported	Upregulated	Significantly Reduced	[10]
GM-CSF Production (by T cells)	Increased	Not Reported	Increased	Reduced to background levels	[10]

Experimental Protocols

Induction of DSS-Induced Colitis

Objective: To induce acute colitis in mice, mimicking aspects of human ulcerative colitis.

Materials:

• Dextran sulfate (B86663) sodium (DSS), molecular weight 36-50 kDa

• Sterile drinking water

• 8-12 week old C57BL/6 mice

Procedure:

• Prepare a 2.5-5% (w/v) solution of DSS in sterile drinking water. The concentration can be adjusted based on the desired severity of colitis.[2]

• Provide the DSS solution to the mice as their sole source of drinking water for 5-7 consecutive days.[2]

• Monitor the mice daily for body weight loss, stool consistency, and the presence of blood in the stool.

• On day 7, euthanize the mice and collect colonic tissue for histological analysis and measurement of inflammatory markers.

Table 4: Disease Activity Index (DAI) Scoring for DSS Colitis

Score	Weight Loss (%)	Stool Consistency	Rectal Bleeding
0	None	Normal, well-formed pellets	None
1	1-5
2	5-10	Loose stools	Slight bleeding
3	10-20
4	>20	Watery diarrhea	Gross bleeding

Note: The final DAI is the sum of the scores for weight loss, stool consistency, and rectal bleeding.

Induction of TNBS-Induced Colitis

Objective: To induce a Th1-mediated colitis in mice, sharing features with Crohn's disease.

Materials:

• 2,4,6-Trinitrobenzenesulfonic acid (TNBS)

• Ethanol

• Phosphate-buffered saline (PBS)

• 8-12 week old BALB/c or SJL/J mice

Procedure:

• Fast mice for 12-24 hours prior to TNBS administration.

• Anesthetize the mice lightly.

• Prepare a solution of TNBS in 50% ethanol. A common dose is 100-150 mg/kg.

• Intrarectally administer the TNBS solution using a catheter inserted approximately 4 cm into the colon.[15]

• Keep the mice in a head-down position for at least 60 seconds to ensure retention of the TNBS solution.

• Monitor the mice daily for weight loss and clinical signs of colitis.

• Euthanize the mice 3-7 days after TNBS administration and collect colonic tissue for analysis.

Induction of MOG-Induced EAE

Objective: To induce an autoimmune response against the central nervous system, modeling multiple sclerosis.

Materials:

• Myelin Oligodendrocyte Glycoprotein peptide 35-55 (MOG35-55)

• Complete Freund's Adjuvant (CFA)

• Mycobacterium tuberculosis H37Ra (inactivated)

• Pertussis toxin (PTX)

• Sterile PBS

• 8-12 week old female C57BL/6 mice

Procedure:

• Prepare an emulsion of MOG35-55 in CFA containing M. tuberculosis. A common concentration is 200-300 µg of MOG35-55 and 200-400 µg of M. tuberculosis per mouse.

• On day 0, immunize mice subcutaneously at two sites on the flank with 100 µl of the emulsion at each site.

• Also on day 0, and again on day 2, administer 200 ng of PTX intraperitoneally.

• Begin daily monitoring of the mice for clinical signs of EAE starting around day 7 post-immunization.

• Score the mice daily according to the EAE clinical scoring scale (Table 5).[7][8][16][17]

Table 5: Clinical Scoring for EAE

Score	Clinical Signs
0	No clinical signs
0.5	Distal limp tail
1	Complete limp tail
1.5	Limp tail and hind limb weakness
2	Unilateral partial hind limb paralysis
2.5	Bilateral partial hind limb paralysis
3	Complete bilateral hind limb paralysis
3.5	Complete hind limb paralysis and unilateral forelimb paralysis
4	Complete hind and forelimb paralysis
5	Moribund or dead

Signaling Pathways and Logical Relationships

LMP2 and the NLRP3 Inflammasome in Experimental Colitis

In the context of experimental colitis, LMP2 plays a crucial role in the regulation of the NLRP3 inflammasome. Inhibition of LMP2 has been shown to attenuate colitis by suppressing the activation of this inflammatory platform. The signaling cascade is thought to involve the NF-κB pathway, which acts upstream of NLRP3.

Caption: LMP2's role in the NLRP3 inflammasome pathway in colitis.

Immunoproteasome (LMP7) and T-Cell Differentiation in EAE

In EAE, the immunoproteasome, particularly the LMP7 subunit, is instrumental in the differentiation of pathogenic T helper cells (Th1 and Th17). Inhibition of LMP7 has been demonstrated to impair this differentiation process, leading to amelioration of the disease. This is thought to occur through the modulation of STAT1 and STAT3 phosphorylation.

Caption: Immunoproteasome's influence on Th1/Th17 differentiation in EAE.

Experimental Workflow for Studying LMP2 in Colitis

The following diagram illustrates a typical experimental workflow for investigating the role of an LMP2 inhibitor in a DSS-induced colitis model.

Caption: Workflow for investigating LMP2's role in DSS-induced colitis.

Conclusion

LMP2, a key component of the immunoproteasome, has demonstrated a significant role in the pathogenesis of both experimental colitis and EAE. In colitis, LMP2 appears to promote inflammation through the activation of the NLRP3 inflammasome, and its inhibition presents a promising therapeutic avenue. In EAE, while the role of LMP2 itself is less defined than that of its counterpart LMP7, the immunoproteasome as a whole is clearly involved in the differentiation of pathogenic T cells. The detailed experimental protocols and quantitative data presented in this guide offer a solid foundation for researchers and drug development professionals to further investigate the therapeutic potential of targeting LMP2 and the immunoproteasome in IBD and MS. Future studies focusing on the specific mechanisms of LMP2 in EAE and the long-term effects of its inhibition in both models will be crucial for translating these preclinical findings into clinical applications.

References

• 1. researchgate.net [researchgate.net]
• 2. Distinct Cytokine Patterns Identified from Multiplex Profiles of Murine DSS and TNBS-Induced Colitis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Chronic Experimental Model of TNBS-Induced Colitis to Study Inflammatory Bowel Disease [mdpi.com]
• 5. The TNBS-induced colitis animal model: An overview - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Consistent induction of chronic experimental autoimmune encephalomyelitis in C57BL/6 mice for the longitudinal study of pathology and repair - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Inhibition of the immunoproteasome ameliorates experimental autoimmune encephalomyelitis [pubmed.ncbi.nlm.nih.gov]
• 10. Inhibition of the immunoproteasome ameliorates experimental autoimmune encephalomyelitis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. Adequate Dextran Sodium Sulfate-induced Colitis Model in Mice and Effective Outcome Measurement Method - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Comparison of experimental mouse models of inflammatory bowel disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Function of the Immunoproteasome

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the immunoproteasome (i-proteasome), a specialized form of the proteasome crucial to immune responses and a promising target for therapeutic intervention. We will delve into its core functions, regulatory mechanisms, role in disease, and key experimental methodologies for its study.

Introduction: The Proteasome and its Specialized Isoform

The ubiquitin-proteasome system is the primary pathway for regulated intracellular protein degradation in eukaryotic cells, maintaining protein homeostasis and controlling processes like cell cycle progression and signal transduction.[1] The central enzyme of this system is the 26S proteasome, a large complex composed of a 20S catalytic core particle and one or two 19S regulatory particles.[1][2] The 20S core is a barrel-shaped structure of four stacked heptameric rings (α-β-β-α).[2][3] In the standard or constitutive proteasome (c-proteasome), the proteolytic activity resides within three β-subunits: β1 (caspase-like), β2 (trypsin-like), and β5 (chymotrypsin-like).[2][4]

In response to inflammatory stimuli, such as the cytokines interferon-gamma (IFN-γ) and tumor necrosis factor-alpha (TNF-α), or under conditions of oxidative stress, cells can express three alternative, inducible catalytic subunits.[3][5] These immunosubunits—β1i (LMP2), β2i (MECL-1), and β5i (LMP7)—replace their constitutive counterparts in newly assembled proteasomes to form the immunoproteasome.[3][6] While constitutively expressed in the cells of the immune system, the immunoproteasome can be induced in most cell types, highlighting its central role in orchestrating immune defense.[7][8]

Diagram 1. Structural comparison of the 20S catalytic core.

Core Functions of the Immunoproteasome

While the immunoproteasome can perform the standard housekeeping functions of the constitutive proteasome, it possesses distinct properties that specialize it for immunological roles.[1]

MHC Class I Antigen Presentation

The primary and most well-described function of the immunoproteasome is to optimize the generation of peptides for presentation by Major Histocompatibility Complex (MHC) class I molecules.[5][9] This process is fundamental for immune surveillance, allowing cytotoxic CD8+ T lymphocytes to detect and eliminate virally infected or cancerous cells.[5][10]

The immunosubunits alter the proteolytic cleavage preferences of the proteasome.[11] Specifically, the immunoproteasome exhibits enhanced chymotrypsin-like and trypsin-like activities and reduced caspase-like activity.[11][12] This shift results in the preferential production of peptides with hydrophobic or basic C-terminal residues, which are ideal anchors for binding to the peptide-binding groove of most MHC class I molecules.[5][10] These peptides are then transported into the endoplasmic reticulum by the Transporter associated with Antigen Processing (TAP) for loading onto MHC class I molecules and subsequent presentation at the cell surface.[5][12]

Diagram 2. The role of the immunoproteasome in antigen presentation.

Regulation of Cytokine Signaling and T-Cell Differentiation

Beyond antigen processing, the immunoproteasome is implicated in regulating inflammatory signaling pathways.[13] Several studies report that the absence or inhibition of immunoproteasome subunits can lead to dysregulated signaling through the NF-κB pathway, a central regulator of inflammation and immunity.[1][14] This suggests the immunoproteasome may degrade regulatory proteins or inhibitors within this pathway.

Furthermore, the immunoproteasome influences the differentiation of T helper (Th) cells. Inhibition of the β5i subunit has been shown to suppress the development of pro-inflammatory Th1 and Th17 cells while enhancing the differentiation of regulatory T cells (Tregs), which dampen immune responses.[1][8] This function highlights its role in shaping the overall nature of an adaptive immune response.

Maintenance of Protein Homeostasis

Under conditions of inflammation and oxidative stress, there is an increased rate of protein damage and misfolding. The immunoproteasome contributes to cellular quality control by efficiently clearing these damaged and oxidized proteins, thereby preventing proteotoxic stress and maintaining cellular homeostasis.[8] While some studies suggest immunoproteasomes degrade ubiquitinated proteins faster than constitutive proteasomes, other research indicates their degradation rates are similar, suggesting the specialization is more for the type of peptides produced rather than the overall rate of proteolysis.[15][16]

Regulation of Immunoproteasome Expression

The expression of immunoproteasome subunits is tightly controlled by both cytokine-dependent and -independent mechanisms.

Pro-inflammatory cytokines, particularly IFN-γ, are the most potent inducers of all three immunosubunits (β1i, β2i, β5i) as well as the proteasome activator PA28.[1][4][5] The IFN-γ signaling cascade activates the STAT1 transcription factor, which in turn induces the expression of IRF-1, a key transcriptional activator of the immunosubunit genes.[4] TNF-α can also induce their expression.[1] Cytokine-independent stimuli, including nitric oxide, heat shock, and H₂O₂, can also upregulate immunoproteasome expression, often via pathways involving transcription factors like CREB and NF-κB.[4][5]

Diagram 3. Simplified IFN-γ pathway leading to immunosubunit expression.

Role in Disease and as a Therapeutic Target

Dysregulation of immunoproteasome activity is linked to various pathologies, making it an attractive target for drug development.[12][13]

• Autoimmune Diseases: The immunoproteasome's role in promoting pro-inflammatory T-cell responses and cytokine production implicates it in the pathogenesis of autoimmune diseases like rheumatoid arthritis, lupus, and inflammatory bowel disease.[1][17] Selective inhibition of the immunoproteasome has been shown to reduce disease severity in preclinical models.[17]

• Cancer: The role of the immunoproteasome in cancer is complex. By enhancing the presentation of tumor antigens, it can promote anti-tumor immunity and is associated with better prognosis and response to checkpoint inhibitors in some cancers.[12][18] However, in certain hematological malignancies and solid tumors, cancer cells can co-opt the immunoproteasome to support their survival and proliferation, making it a viable therapeutic target.[13][19]

• Neurological Disorders: Evidence suggests the immunoproteasome is involved in neuroinflammatory conditions and may contribute to the pathogenesis of neurodegenerative diseases.[13]

The development of inhibitors that selectively target the immunoproteasome over the constitutive proteasome is a major goal in drug discovery.[17] Such selectivity is expected to provide potent immunomodulatory effects while avoiding the broader toxicity associated with general proteasome inhibitors like bortezomib, which is used in cancer therapy.[17][20]

Quantitative Data Summary

Table 1: Comparison of Constitutive vs. Immunoproteasome Catalytic Subunits

Feature	Constitutive Proteasome (c-Proteasome)	Immunoproteasome (i-Proteasome)
β1 Subunit	β1 (PSMB6)	β1i / LMP2 (PSMB9)
β2 Subunit	β2 (PSMB7)	β2i / MECL-1 (PSMB10)
β5 Subunit	β5 (PSMB5)	β5i / LMP7 (PSMB8)
Caspase-like Activity (β1)	Dominant	Reduced[12]
Trypsin-like Activity (β2)	Standard	Enhanced[11][12]
Chymotrypsin-like Activity (β5)	Standard	Enhanced[11][12]

Table 2: Relative Expression of Immunoproteasome Subunits in Human Tissues

Tissue	Relative Immunoproteasome Expression
Spleen	Very High[1]
Lymph Node	Very High[1]
Thymus	High (in stromal cells)[21][22]
Lung	Moderate to High
Colon	Moderate
Small Intestine	Moderate
Brain	Low
Heart	Low
Liver	Low
Expression levels are generalized from multiple sources. Expression in non-lymphoid tissues can be strongly induced upon inflammation.[1]

Table 3: Examples of Selective Immunoproteasome Inhibitors

Compound	Target Subunit(s)	IC₅₀ (nM)	Status/Note
ONX 0914 (PR-957)	β5i	39	Preclinical; widely used research tool.[13][20]
KZR-616	β5i, β2i, β1i	39 (β5i), 131 (β2i), 623 (β1i)	First selective inhibitor in clinical trials for autoimmune diseases.[20][23]
LU-001i	β1i	95	Preclinical; high selectivity for β1i over β1c (>250-fold).[23]
IC₅₀ values can vary based on assay conditions.

Experimental Protocols

Protocol: Measurement of Immunoproteasome Activity in Cell Lysates

This protocol describes a method to measure the specific activity of immunoproteasome subunits in whole-cell lysates using fluorogenic peptide substrates.

1. Materials and Reagents:

• Cells of interest (e.g., HeLa cells treated with 500 U/ml IFN-γ for 48h to induce i-proteasome expression).[24]

• Proteasome Lysis Buffer: 25 mM Tris-HCl (pH 7.5), 5 mM MgCl₂, 10% glycerol (B35011), 1 mM ATP, 1 mM DTT.[24]

• Fluorogenic Substrates (in DMSO):

  • β5i-specific: Ac-ANW-AMC[24]

  • β1i-specific: Ac-PAL-AMC[24]

  • β5c-specific (for comparison): Suc-LLVY-AMC[25]

• Selective Inhibitor: ONX-0914 (for confirming β5i activity).[24]

• 96-well black, flat-bottom microplate.

• Fluorometric plate reader (Excitation: ~350-380 nm, Emission: ~440-460 nm).[25]

• BCA Protein Assay Kit.

2. Procedure:

• Cell Lysate Preparation: a. Harvest cells and wash with cold PBS. b. Lyse cells in Proteasome Lysis Buffer on ice (e.g., by passing through a 27-gauge needle).[25] c. Centrifuge at 14,000 x g for 15 min at 4°C. d. Collect the supernatant (cell lysate) and determine the protein concentration using a BCA assay.

• Activity Assay: a. For each sample, prepare duplicate wells in the 96-well plate. b. To one well of each pair (inhibitor control), add a selective inhibitor (e.g., 1 µM ONX-0914 for β5i). To the other well, add an equivalent volume of vehicle (DMSO). c. Add 10-20 µg of cell lysate to each well. Adjust the total volume with Lysis Buffer. d. Pre-incubate the plate at 37°C for 15 minutes. e. Prepare a substrate solution by diluting the fluorogenic substrate in Lysis Buffer to a final concentration of 25-50 µM. f. Initiate the reaction by adding the substrate solution to all wells. g. Immediately place the plate in the reader, pre-warmed to 37°C. h. Measure fluorescence intensity kinetically over 30-60 minutes.

• Data Analysis: a. Calculate the rate of reaction (slope of fluorescence vs. time). b. Subtract the rate from the inhibitor-treated well from the rate of the untreated well to determine the specific activity of the targeted subunit. c. Normalize activity to the amount of protein loaded (e.g., RFU/min/µg protein).

Diagram 4. A simplified workflow for the immunoproteasome activity assay.

Protocol: Purification of 20S Immunoproteasome

This protocol outlines a method for purifying the 20S immunoproteasome from a cell line that expresses it, based on hydrophobic interaction chromatography (HIC).

1. Materials and Reagents:

• Large-scale cell culture (e.g., a human B-lymphoblastoid cell line).

• Lysis Buffer: 50 mM Tris-HCl (pH 7.5), 150 mM NaCl, 5 mM MgCl₂, 1 mM DTT.

• Chromatography Buffers:

  • Buffer A (Low Salt): 20 mM Tris-HCl (pH 7.7), 10% glycerol.

  • Buffer B (High Salt): Buffer A + 2 M (NH₄)₂SO₄.

• HIC Column (e.g., Phenyl Sepharose).

• FPLC or HPLC system.

• Bradford or BCA Protein Assay Kit.

• SDS-PAGE and Western Blot reagents.

• Antibodies specific for immunosubunits (LMP2, LMP7) and constitutive subunits (β1, β5) for verification.

2. Procedure:

• Lysate Preparation: a. Harvest a large pellet of cells (~10⁹ cells). b. Resuspend in Lysis Buffer and lyse using a Dounce homogenizer or sonication. c. Perform a high-speed centrifugation (e.g., 100,000 x g) for 1 hour at 4°C to pellet membranes and insoluble material. d. Collect the clear supernatant.

• Ammonium (B1175870) Sulfate (B86663) Precipitation: a. Slowly add solid ammonium sulfate to the supernatant to a final saturation of 40-80% while stirring on ice. b. Centrifuge to pellet the precipitated proteins. c. Resuspend the pellet in a minimal volume of Buffer A.

• Hydrophobic Interaction Chromatography (HIC): a. Add Buffer B to the resuspended pellet to raise the salt concentration (e.g., to ~1 M (NH₄)₂SO₄). b. Load the sample onto the HIC column, pre-equilibrated with a mixture of Buffer A and B (e.g., 50% Buffer B). c. Wash the column with the equilibration buffer to remove unbound proteins. d. Elute the proteasomes using a decreasing linear salt gradient (e.g., from 50% to 0% Buffer B over 20 column volumes). The immunoproteasome typically elutes at a different salt concentration than the constitutive proteasome. e. Collect fractions and measure protein concentration (A280) and/or proteolytic activity using a fluorogenic substrate (e.g., Suc-LLVY-AMC).

• Purity and Identity Confirmation: a. Pool the active fractions corresponding to the immunoproteasome peak. b. Analyze the purity of the fractions by running samples on an SDS-PAGE gel. The proteasome subunits should appear as a cluster of bands between 20-30 kDa.[26] c. Confirm the identity of the purified complex by Western blot using antibodies specific for β5i/LMP7 and β1i/LMP2, and showing the absence of their constitutive counterparts.[26] d. For long-term storage, dialyze against a suitable buffer with glycerol and store at -80°C.

Protocol: siRNA-mediated Knockdown of Immunoproteasome Subunits

This protocol provides a general framework for transiently knocking down the expression of an immunosubunit (e.g., PSMB8/LMP7) to study its functional consequences.

1. Materials and Reagents:

• Cell line suitable for transfection (e.g., A549, HeLa).

• siRNA targeting the gene of interest (e.g., human PSMB8) and a non-targeting control siRNA.

• Lipid-based transfection reagent (e.g., Lipofectamine RNAiMAX).

• Opti-MEM or similar serum-free medium.

• Complete growth medium.

• Reagents for downstream analysis (e.g., qPCR, Western Blot, cell-based assays).

2. Procedure:

• Cell Seeding: a. The day before transfection, seed cells in antibiotic-free complete growth medium such that they will be 50-70% confluent at the time of transfection.

• Transfection: a. For each well, dilute the required amount of siRNA (e.g., 10-20 pmol for a 24-well plate) in serum-free medium. b. In a separate tube, dilute the transfection reagent in serum-free medium according to the manufacturer's instructions. c. Combine the diluted siRNA and diluted transfection reagent. Mix gently and incubate at room temperature for 10-20 minutes to allow complexes to form. d. Add the siRNA-lipid complexes drop-wise to the cells.

• Incubation and Analysis: a. Incubate the cells for 24-72 hours post-transfection. The optimal time depends on the cell type and the stability of the target protein. b. If desired, treat cells with IFN-γ for the final 24-48 hours to ensure the target gene is actively transcribed in control cells. c. Harvest cells for analysis.

• Verification of Knockdown: a. mRNA Level: Extract RNA, perform reverse transcription, and use quantitative PCR (qPCR) with primers specific for the target gene (e.g., PSMB8) to confirm knockdown at the transcript level. b. Protein Level: Prepare cell lysates and perform a Western blot using an antibody specific for the target protein (e.g., LMP7) to confirm successful protein depletion.

• Functional Assays: a. Perform relevant functional assays to investigate the consequences of the knockdown, such as changes in antigen presentation, cytokine production, or cell viability.

References

• 1. The Function of Immunoproteasomes—An Immunologists’ Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Immunoproteasome functions explained by divergence in cleavage specificity and regulation | eLife [elifesciences.org]
• 3. Immunoproteasome - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Immunoproteasomes: Structure, Function, and Antigen Presentation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The role of the proteasome in the generation of MHC class I ligands and immune responses - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. journals.physiology.org [journals.physiology.org]
• 9. researchgate.net [researchgate.net]
• 10. Immunoproteasomes: structure, function, and antigen presentation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. encyclopedia.pub [encyclopedia.pub]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Current landscape of the immunoproteasome: implications for disease and therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Immuno- and constitutive proteasomes do not differ in their abilities to degrade ubiquitinated proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Immuno- and Constitutive Proteasomes Do Not Differ in Their Abilities to Degrade Ubiquitinated Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Inhibitors of the Immunoproteasome: Current Status and Future Directions - PMC [pmc.ncbi.nlm.nih.gov]
• 18. aacrjournals.org [aacrjournals.org]
• 19. The Functional and Mechanistic Roles of Immunoproteasome Subunits in Cancer | MDPI [mdpi.com]
• 20. mdpi.com [mdpi.com]
• 21. Expression Pattern of Immunoproteasome Subunits in Human Thymus - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. tandfonline.com [tandfonline.com]
• 24. Evaluation of Immunoproteasome-Specific Proteolytic Activity Using Fluorogenic Peptide Substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Proteasome activity assay [bio-protocol.org]
• 26. Purification and separation of the 20S immunoproteasome from the constitutive proteasome and identification of the subunits by LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]

ML604440: A Technical Guide for Basic Immunology Research

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of ML604440, a selective inhibitor of the immunoproteasome subunit Low Molecular Mass Polypeptide 2 (LMP2 or β1i), for its application in basic immunology research. This document details the molecule's mechanism of action, key experimental findings, and detailed protocols for its use in both in vitro and in vivo immunological studies.

Introduction

The immunoproteasome is a specialized form of the proteasome predominantly expressed in hematopoietic cells and induced by pro-inflammatory cytokines such as interferon-gamma (IFN-γ) and tumor necrosis factor-alpha (TNF-α). It plays a crucial role in processing proteins for presentation on Major Histocompatibility Complex (MHC) class I molecules, thereby shaping the adaptive immune response. The catalytic core of the immunoproteasome is composed of three subunits: LMP2 (β1i), MECL-1 (β2i), and LMP7 (β5i), which replace their constitutive counterparts (β1, β2, and β5).

ML604440 is a cell-permeable inhibitor highly specific for the LMP2 subunit of the immunoproteasome. Research has demonstrated that while inhibition of LMP2 alone with ML604440 has limited effects on certain immune functions, its true potential is realized when used in combination with an inhibitor of the LMP7 subunit. This co-inhibition strategy has been shown to be synergistic and highly effective in ameliorating disease in preclinical models of autoimmunity.[1][2][3]

Mechanism of Action

ML604440 selectively targets and inhibits the caspase-like activity of the LMP2 subunit of the immunoproteasome. However, studies have consistently shown that the most profound immunological effects are observed when LMP2 and LMP7 are co-inhibited.[1][2][3] This dual inhibition leads to:

• Impaired MHC Class I Antigen Presentation: By blocking two key catalytic activities of the immunoproteasome, the generation of optimal peptides for MHC class I loading is disrupted, leading to reduced surface expression of MHC class I molecules.

• Reduced Pro-inflammatory Cytokine Secretion: Co-inhibition of LMP2 and LMP7 significantly decreases the production of pro-inflammatory cytokines, most notably Interleukin-6 (IL-6).[1][2]

• Inhibition of T Helper 17 (Th17) Cell Differentiation: The differentiation of naive CD4+ T cells into the pro-inflammatory Th17 lineage is a critical driver of many autoimmune diseases. The combined inhibition of LMP2 and LMP7 effectively suppresses this differentiation process.[1][2]

The immunoproteasome has been implicated in the activation of the NF-κB signaling pathway, a central regulator of inflammation. By inhibiting the proteasomal degradation of IκBα, NF-κB activation is suppressed, leading to downstream effects on cytokine production and immune cell function. While the precise role of the immunoproteasome in NF-κB activation is still under investigation, it represents a key pathway through which inhibitors like ML604440 may exert their effects.[4][5]

Data Presentation

In Vitro Activity of ML604440

Parameter	Cell Type	Treatment	Concentration	Outcome	Reference
IL-6 Secretion	Mouse Splenocytes	ML604440	300 nM	No significant inhibition	[6]
Human PBMCs	ML604440	300 nM	No significant inhibition	[6]
Mouse Splenocytes	ML604440 + PRN1126 (LMP7i)	300 nM each	Significant reduction in IL-6	[2]
Human PBMCs	ML604440 + PRN1126 (LMP7i)	300 nM each	Significant reduction in IL-6	[2]
Th17 Differentiation	Mouse CD4+ T cells	ML604440	300 nM	No influence on IL-17A producing cells	[6]
Mouse CD4+ T cells	ML604440 + PRN1126 (LMP7i)	300 nM each	Significant reduction in Th17 cells	[2]
T Cell Activation	Human CD4+ T cells (from ITP patients)	ML604440	300 nM	No significant effect on CD25 expression	[7]
Macrophage Phagocytosis	Macrophages (from ITP patients)	ML604440	300 nM	No significant effect	[6]

In Vivo Activity of ML604440

Model	Animal	Treatment	Dosage	Outcome	Reference
Immune Thrombocytopenia (ITP)	Mice	ML604440	10 mg/kg daily	No significant impact on platelet count	[6][7]
Experimental Autoimmune Encephalomyelitis (EAE)	Mice	ML604440 + PRN1126 (LMP7i)	Not specified	Amelioration of disease	[1][2][3]
Dextran Sulfate Sodium (DSS) Colitis	Mice	ML604440 + PRN1126 (LMP7i)	Not specified	Amelioration of disease	[1][2][3]

Experimental Protocols

In Vitro Interleukin-6 (IL-6) Secretion Assay

Objective: To assess the effect of ML604440, alone or in combination with an LMP7 inhibitor, on IL-6 production by immune cells.

Methodology:

• Cell Preparation:

  • Isolate splenocytes from mice or peripheral blood mononuclear cells (PBMCs) from human blood using standard density gradient centrifugation (e.g., Ficoll-Paque).

  • Resuspend cells in complete RPMI-1640 medium supplemented with 10% fetal bovine serum, penicillin/streptomycin, and L-glutamine.

• Cell Plating:

  • Plate the cells in a 96-well flat-bottom plate at a density of 2 x 10^5 cells/well.

• Inhibitor Treatment:

  • Prepare stock solutions of ML604440 and an LMP7 inhibitor (e.g., PRN1126) in DMSO.

  • Add the inhibitors to the wells at the desired final concentrations (e.g., 300 nM). Include a DMSO vehicle control.

• Stimulation:

  • Stimulate the cells with lipopolysaccharide (LPS) at a final concentration of 1 µg/mL to induce IL-6 production.

• Incubation:

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 incubator.

• Supernatant Collection:

  • Centrifuge the plate to pellet the cells and carefully collect the supernatant.

• ELISA:

  • Quantify the concentration of IL-6 in the supernatants using a commercially available IL-6 ELISA kit, following the manufacturer's instructions.

In Vitro T Helper 17 (Th17) Differentiation Assay

Objective: To determine the effect of ML604440, alone or in combination with an LMP7 inhibitor, on the differentiation of naive CD4+ T cells into Th17 cells.

Methodology:

• Naive CD4+ T Cell Isolation:

  • Isolate naive CD4+ T cells (CD4+CD62L+CD44-) from mouse spleens and lymph nodes using magnetic-activated cell sorting (MACS) or fluorescence-activated cell sorting (FACS).

• T Cell Activation and Polarization:

  • Coat a 96-well plate with anti-CD3 (e.g., 5 µg/mL) and anti-CD28 (e.g., 2 µg/mL) antibodies.

  • Plate the isolated naive CD4+ T cells at a density of 1 x 10^5 cells/well.

  • Add the Th17 polarizing cytokines: IL-6 (20 ng/mL), TGF-β (1 ng/mL), and anti-IFN-γ and anti-IL-4 neutralizing antibodies.

• Inhibitor Treatment:

  • Add ML604440 and/or an LMP7 inhibitor at the desired final concentrations. Include a DMSO vehicle control.

• Incubation:

  • Culture the cells for 3-4 days at 37°C in a humidified 5% CO2 incubator.

• Restimulation and Intracellular Staining:

  • Restimulate the cells for 4-6 hours with PMA (50 ng/mL), ionomycin (B1663694) (500 ng/mL), and a protein transport inhibitor (e.g., Brefeldin A or Monensin).

  • Stain the cells for surface CD4, followed by intracellular staining for IL-17A using a commercial kit.

• Flow Cytometry:

  • Analyze the percentage of CD4+IL-17A+ cells by flow cytometry.

In Vivo Dextran Sulfate Sodium (DSS)-Induced Colitis Model

Objective: To evaluate the therapeutic efficacy of co-administering ML604440 and an LMP7 inhibitor in a mouse model of colitis.

Methodology:

• Animals:

  • Use 8-12 week old C57BL/6 mice.

• Induction of Colitis:

  • Administer 2-3% (w/v) DSS in the drinking water for 5-7 days.

• Inhibitor Treatment:

  • Prepare a formulation of ML604440 and an LMP7 inhibitor for intraperitoneal (i.p.) or oral administration.

  • Begin treatment at the onset of DSS administration or at the peak of disease, depending on the study design (prophylactic vs. therapeutic). Administer the compounds daily. Include a vehicle control group.

• Monitoring:

  • Monitor the mice daily for body weight, stool consistency, and the presence of blood in the stool to calculate a Disease Activity Index (DAI).

• Endpoint Analysis:

  • At the end of the experiment (e.g., day 7-10), euthanize the mice.

  • Measure the colon length and weight.

  • Collect colon tissue for histological analysis (H&E staining) to assess inflammation, ulceration, and tissue damage.

  • Isolate lamina propria lymphocytes for flow cytometric analysis of immune cell populations.

In Vivo Experimental Autoimmune Encephalomyelitis (EAE) Model

Objective: To assess the efficacy of co-administering ML604440 and an LMP7 inhibitor in a mouse model of multiple sclerosis.

Methodology:

• Animals:

  • Use 8-12 week old female C57BL/6 mice.

• Induction of EAE:

  • Immunize mice subcutaneously with an emulsion of Myelin Oligodendrocyte Glycoprotein (MOG)35-55 peptide in Complete Freund's Adjuvant (CFA).

  • Administer pertussis toxin intraperitoneally on day 0 and day 2 post-immunization.

• Inhibitor Treatment:

  • Administer ML604440 and an LMP7 inhibitor daily, starting from the day of immunization or at the onset of clinical signs. Include a vehicle control group.

• Clinical Scoring:

  • Monitor the mice daily for clinical signs of EAE and score them on a scale of 0-5 (0 = no signs, 1 = limp tail, 2 = hind limb weakness, 3 = hind limb paralysis, 4 = hind and forelimb paralysis, 5 = moribund).

• Endpoint Analysis:

  • At the peak of disease or a specified endpoint, euthanize the mice.

  • Isolate mononuclear cells from the central nervous system (brain and spinal cord) for flow cytometric analysis of infiltrating immune cells (e.g., CD4+ T cells, Th1, Th17 cells).

  • Perform histological analysis of spinal cord sections to assess inflammation and demyelination.

Mandatory Visualizations

Signaling Pathway

Caption: Inhibition of the Immunoproteasome Blocks NF-κB Signaling.

Experimental Workflow

Caption: Workflow for In Vitro Immunological Assays with ML604440.

References

• 1. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity | EMBO Reports [link.springer.com]
• 2. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Co-inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Interplay between proteasome inhibitors and NF-κB pathway in leukemia and lymphoma: a comprehensive review on challenges ahead of proteasome inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Functions of NF-κB1 and NF-κB2 in immune cell biology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Co-Inhibition of the Immunoproteasome Subunits LMP2 and LMP7 Ameliorates Immune Thrombocytopenia [frontiersin.org]
• 7. Co-Inhibition of the Immunoproteasome Subunits LMP2 and LMP7 Ameliorates Immune Thrombocytopenia - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to Preliminary Studies of ML604440: A Selective Immunoproteasome Subunit LMP2 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core preliminary studies involving ML604440, a specific and cell-permeable inhibitor of the Low Molecular Mass Polypeptide 2 (LMP2 or β1i) subunit of the immunoproteasome. The document synthesizes key quantitative data, details experimental methodologies, and visualizes the underlying biological pathways and experimental workflows. The central finding from these initial studies is that while ML604440 is a potent tool for dissecting the specific role of LMP2, its therapeutic efficacy in several autoimmune models is limited unless combined with an inhibitor for the LMP7 subunit, highlighting a synergistic requirement for dual-subunit inhibition.

The Immunoproteasome: Structure and Function

In response to inflammatory signals such as interferon-gamma (IFN-γ), the standard catalytic subunits of the 20S proteasome (β1c, β2c, β5c) are replaced by their immuno-counterparts: LMP2 (β1i), MECL-1 (β2i), and LMP7 (β5i), forming the immunoproteasome.[1][2] This specialized proteasome variant is highly expressed in hematopoietic cells and plays a crucial role in generating peptides for Major Histocompatibility Complex (MHC) Class I antigen presentation, a cornerstone of adaptive immunity.[1][2][3]

Caption: Standard vs. Immunoproteasome Catalytic Subunits.

ML604440 acts by specifically inhibiting the LMP2 subunit.[4] This allows for the precise investigation of LMP2's contribution to immune processes. The primary function affected is the processing of cytosolic proteins into peptide fragments that are subsequently presented to CD8+ T cells.[2][3]

Caption: Role of LMP2 in the MHC Class I Antigen Presentation Pathway.

Quantitative Data Summary

Preliminary studies consistently demonstrate that selective inhibition of LMP2 by ML604440 is insufficient to produce significant anti-inflammatory or therapeutic effects in the models tested. Efficacy is achieved through the co-inhibition of both LMP2 and LMP7.

Table 1: In Vitro Effects of ML604440 on Immune Cell Functions

Cellular Function	Cell Type	ML604440 (300 nM)	ONX-0914 (LMP2/LMP7i) or\nML604440 + LMP7i	Reference
CD4+ T Cell Activation (CD69/CD25)	Human PBMCs	No significant effect	Significant inhibition	[5][6]
IL-6 Secretion (LPS-stimulated)	Mouse Splenocytes, Human PBMCs	No significant inhibition	Significant reduction	[1][4]
Th17 Differentiation	Naïve T helper cells	No influence	Impaired differentiation	[4][7][8]
MHC-I Surface Expression	Mouse Splenocytes	No effect	Reduced expression	[1][9]

| Monocyte Phagocytosis | Human CD14+ cells | No significant impact | Decreased FcγRIII expression |[5] |

Table 2: In Vivo Effects of ML604440 in a Murine Model of Immune Thrombocytopenia (ITP)

Parameter	Treatment	Dosage	Outcome	Reference
Platelet Count	ML604440	10 mg/kg, daily (i.p.)	No significant change in platelet counts	[4][5]

| Platelet Count | ONX-0914 (LMP2/LMP7i) | 10 mg/kg (s.c.) | Significant increase in platelet counts |[5][6][9] |

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of these preliminary findings.

3.1. Preparation of Inhibitor Stock and Working Solutions

• Stock Solution (In Vitro): ML604440 is dissolved in DMSO to a concentration of 10 mM and stored at -80°C.[5][9]

• In Vivo Formulation: For administration to mice, ML604440 is diluted immediately before use in a vehicle of PBS containing 5% polyethylene (B3416737) glycol (PEG-400) and 1% Tween-80.[5][9]

3.2. T-Cell Activation Assay This assay measures the expression of early (CD69) and late (CD25) activation markers on T cells following stimulation.

• Cell Preparation: Isolate Peripheral Blood Mononuclear Cells (PBMCs) from whole blood.

• Pre-incubation: Pre-incubate PBMCs (1 × 10⁶ cells/ml) with 300 nM ML604440, a control inhibitor, or vehicle (DMSO) for 2 hours.[5]

• Stimulation: Seed cells in 96-well microplates pre-coated with anti-CD3 and anti-CD28 antibodies to stimulate T-cell activation.[5]

• Incubation:

  • For CD69 analysis, harvest cells after 10 hours.[5][6]

  • For CD25 analysis, harvest cells after 72 hours.[5][6]

• Analysis: Stain cells with fluorescently-labeled antibodies against CD4, CD69, or CD25 and analyze by flow cytometry.[5]

Caption: Experimental Workflow for T-Cell Activation Assays.

3.3. IL-6 Secretion Assay

• Cell Preparation: Isolate mouse splenocytes or human PBMCs.[1]

• Incubation: Incubate cells with 300 nM ML604440, a combination of inhibitors, or vehicle.[1]

• Stimulation: Stimulate the cells with 3 µg/ml lipopolysaccharide (LPS).[1]

• Supernatant Collection: After 20 hours of incubation, collect the cell culture supernatant.[1]

• Analysis: Determine the concentration of IL-6 in the supernatant using an ELISA kit according to the manufacturer's protocol.[1]

3.4. Passive Murine ITP Model

• ITP Induction: Induce thrombocytopenia in mice via injection of a monoclonal rat anti-mouse CD41 platelet antibody.[4]

• Treatment: Treat mice daily with an intraperitoneal (i.p.) injection of 10 mg/kg ML604440.[4][5]

• Monitoring: Monitor platelet counts in the peripheral blood to assess the therapeutic effect of the treatment compared to vehicle-treated control mice.[5]

Logical Framework: The Necessity of Dual Inhibition

The collective results from these preliminary studies establish a clear logical framework: targeting the LMP2 subunit alone is not sufficient to disrupt the pathological autoimmune processes investigated. Therapeutic benefit in models of ITP, colitis, and EAE was only observed when LMP7 was also inhibited.[1][9] This suggests that either LMP7 activity can compensate for the loss of LMP2 function or that both subunits must be inhibited to sufficiently alter the peptide repertoire presented by MHC-I molecules or to disrupt other key signaling pathways.[1][5]

Caption: Logical Conclusion: Co-inhibition is required for efficacy.

Conclusion

The preliminary studies on ML604440 have been instrumental in advancing the understanding of the immunoproteasome's role in autoimmunity. As a highly selective LMP2 inhibitor, ML604440 serves as an invaluable research tool. However, the data strongly indicate that for therapeutic applications in the autoimmune diseases studied, a broader inhibition profile that includes LMP7 is necessary. These findings underscore the synergistic relationship between the LMP2 and LMP7 subunits and provide a critical rationale for the development of dual or pan-immunoproteasome inhibitors for the treatment of immune-mediated disorders.[7][8][10]

References

• 1. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Immunoproteasomes: Structure, Function, and Antigen Presentation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Nut for Every Bolt: Subunit-Selective Inhibitors of the Immunoproteasome and Their Therapeutic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Co-Inhibition of the Immunoproteasome Subunits LMP2 and LMP7 Ameliorates Immune Thrombocytopenia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. frontiersin.org [frontiersin.org]
• 7. Co-inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity | EMBO Reports [link.springer.com]
• 9. Frontiers | Co-Inhibition of the Immunoproteasome Subunits LMP2 and LMP7 Ameliorates Immune Thrombocytopenia [frontiersin.org]
• 10. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for ML604440 in In Vitro Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

ML604440 is a potent, specific, and cell-permeable inhibitor of the immunoproteasome subunit LMP2 (Low Molecular Mass Polypeptide 2), also known as β1i.[1] The immunoproteasome is a specialized form of the proteasome that is predominantly expressed in cells of hematopoietic origin and can be induced in other cell types by pro-inflammatory cytokines such as interferon-gamma (IFN-γ). By selectively targeting the LMP2 subunit, ML604440 serves as a critical tool for investigating the role of the immunoproteasome in various physiological and pathological processes, including autoimmune diseases and cancer. These application notes provide detailed protocols for the use of ML604440 in a range of in vitro studies to explore its effects on immune cell function.

Mechanism of Action

The immunoproteasome's primary function is to process intracellular antigens for presentation by MHC class I molecules to CD8+ T cells. It is also involved in the regulation of cytokine production and T helper cell differentiation. ML604440, as a dipeptide boronate, specifically inhibits the chymotrypsin-like activity of the LMP2 subunit.[2] Notably, studies have shown that the inhibition of LMP2 alone by ML604440 may not be sufficient to impact certain immune functions like MHC class I surface expression or IL-6 secretion.[2][3] However, when used in combination with an inhibitor of the LMP7 (β5i) subunit, synergistic effects are observed, highlighting the cooperative roles of these subunits in immunoproteasome function.[2][3]

Quantitative Data Summary

The following table summarizes the key quantitative data for ML604440 in in vitro experimental settings based on publicly available information.

Parameter	Value	Cell Type/System	Reference
Target	Proteasome β1i (LMP2) subunit	Biochemical/Cell-based assays	[1]
IC50	Not explicitly reported in the searched literature.	-
Typical Working Concentration	300 nM	Mouse splenocytes, human PBMCs, CD4+ T cells	[2][4]
Solubility	10 mM in DMSO (stock solution)	-	[4]
Storage	-80°C (stock solution)	-	[4]

Signaling Pathways and Experimental Workflows

To visualize the molecular interactions and experimental procedures involving ML604440, the following diagrams have been generated.

Caption: Immunoproteasome pathway and ML604440's point of intervention.

Caption: Workflow for assessing T-cell activation markers using ML604440.

Experimental Protocols

Preparation of ML604440 Stock Solution

Objective: To prepare a stock solution of ML604440 for use in in vitro assays.

Materials:

• ML604440 powder

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Sterile microcentrifuge tubes

Procedure:

• Prepare a 10 mM stock solution of ML604440 by dissolving the appropriate amount of powder in DMSO. For example, for a 1 mg vial of ML604440 (Molecular Weight: 388.19 g/mol ), add 257.6 µL of DMSO.

• Vortex thoroughly to ensure complete dissolution.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -80°C for long-term storage.[4]

T-Cell Activation Assay

Objective: To assess the effect of ML604440 on the activation of T-cells by measuring the expression of early (CD69) and late (CD25) activation markers.

Materials:

• Peripheral Blood Mononuclear Cells (PBMCs)

• RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• ML604440 (10 mM stock in DMSO)

• DMSO (vehicle control)

• 96-well flat-bottom plates coated with anti-CD3 and anti-CD28 antibodies

• Fluorescently conjugated antibodies: anti-CD4, anti-CD69, anti-CD25

• FACS buffer (PBS with 2% FBS)

• Flow cytometer

Procedure:

• Isolate PBMCs from healthy donor blood using Ficoll-Paque density gradient centrifugation.

• Resuspend PBMCs in complete RPMI-1640 medium at a concentration of 1 x 10^6 cells/mL.

• Pre-incubate the cells with 300 nM ML604440 or an equivalent volume of DMSO (vehicle control) for 2 hours at 37°C in a 5% CO2 incubator.[4]

• Seed 200 µL of the cell suspension into the wells of the anti-CD3/CD28 coated 96-well plate.

• For CD69 expression (early activation):

  • Incubate the plate for 10 hours at 37°C in a 5% CO2 incubator.[4]

  • Harvest the cells and wash with FACS buffer.

  • Stain the cells with anti-CD4 and anti-CD69 antibodies for 30 minutes at 4°C in the dark.

  • Wash the cells and resuspend in FACS buffer for analysis.

• For CD25 expression (late activation):

  • Incubate the plate for 72 hours at 37°C in a 5% CO2 incubator.[4]

  • Harvest the cells and follow the staining procedure as described in step 5, using anti-CD4 and anti-CD25 antibodies.

• Acquire the samples on a flow cytometer and analyze the Mean Fluorescence Intensity (MFI) and percentage of CD69+ or CD25+ cells within the CD4+ T-cell population.

T-Helper Cell Differentiation Assay

Objective: To evaluate the impact of ML604440 on the differentiation of naive CD4+ T-cells into Th1 and Th17 lineages.

Materials:

• Naive CD4+ T-cells (isolated from PBMCs)

• T-cell differentiation medium (e.g., RPMI-1640 supplemented with 10% FBS, 1% Penicillin-Streptomycin, and appropriate cytokines for Th1 or Th17 polarization)

• ML604440 (10 mM stock in DMSO)

• DMSO (vehicle control)

• Anti-CD3/CD28 coated plates or beads

• PMA (Phorbol 12-myristate 13-acetate), Ionomycin, and Brefeldin A

• Fluorescently conjugated antibodies: anti-CD4, anti-IFN-γ (for Th1), anti-IL-17A (for Th17)

• Intracellular staining buffer kit

• Flow cytometer

Procedure:

• Isolate naive CD4+ T-cells from PBMCs using magnetic-activated cell sorting (MACS).

• Culture the naive CD4+ T-cells in the presence of 300 nM ML604440 or DMSO in Th1 or Th17 polarizing conditions (specific cytokines and neutralizing antibodies) and stimulate with anti-CD3/CD28 for 3 days.[2][4]

• On day 3, restimulate the cells with PMA (50 ng/mL) and Ionomycin (1 µg/mL) in the presence of Brefeldin A (a protein transport inhibitor) for 4-6 hours.

• Harvest the cells and stain for the surface marker CD4.

• Fix and permeabilize the cells using an intracellular staining buffer kit according to the manufacturer's instructions.

• Stain for intracellular cytokines with anti-IFN-γ or anti-IL-17A antibodies.

• Wash the cells and acquire them on a flow cytometer.

• Analyze the percentage of IFN-γ+ or IL-17A+ cells within the CD4+ T-cell population.

Cytokine Secretion Assay (IL-6)

Objective: To measure the effect of ML604440 on the secretion of the pro-inflammatory cytokine IL-6 from immune cells.

Materials:

• Mouse splenocytes or human PBMCs

• RPMI-1640 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin

• ML604440 (10 mM stock in DMSO)

• DMSO (vehicle control)

• Lipopolysaccharide (LPS)

• IL-6 ELISA kit

• 96-well cell culture plates

Procedure:

• Prepare a single-cell suspension of mouse splenocytes or isolate human PBMCs.

• Seed the cells at an appropriate density (e.g., 1 x 10^6 cells/mL) in a 96-well plate.

• Treat the cells with 300 nM ML604440 or DMSO.

• Stimulate the cells with LPS (e.g., 1 µg/mL) to induce IL-6 secretion.

• Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator.[2]

• After incubation, centrifuge the plate and collect the supernatant.

• Measure the concentration of IL-6 in the supernatant using an IL-6 ELISA kit according to the manufacturer's instructions.

MHC Class I Surface Expression Assay

Objective: To determine the effect of ML604440 on the surface expression of MHC class I molecules.

Materials:

• Mouse splenocytes

• RPMI-1640 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin

• ML604440 (10 mM stock in DMSO)

• DMSO (vehicle control)

• Fluorescently conjugated anti-H-2Kb antibody (for C57BL/6 mice)

• FACS buffer

• Flow cytometer

Procedure:

• Prepare a single-cell suspension of splenocytes from C57BL/6 mice.

• Incubate the splenocytes with 300 nM ML604440 or DMSO overnight at 37°C in a 5% CO2 incubator.[2]

• The following day, harvest the cells and wash them with FACS buffer.

• Stain the cells with a fluorescently conjugated anti-H-2Kb antibody for 30 minutes at 4°C in the dark.

• Wash the cells and resuspend them in FACS buffer for analysis.

• Acquire the samples on a flow cytometer and analyze the median fluorescence intensity (MFI) of H-2Kb on the cell surface.

Note: Studies have shown that ML604440 alone may not significantly alter MHC class I surface expression, and co-inhibition with an LMP7 inhibitor may be required to observe an effect.[2]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity | EMBO Reports [link.springer.com]
• 4. Co-Inhibition of the Immunoproteasome Subunits LMP2 and LMP7 Ameliorates Immune Thrombocytopenia - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: In Vivo Administration of ML604440 in Murine Models

Introduction

ML604440 is a potent, cell-permeable, and highly specific inhibitor of the immunoproteasome subunit β1i, also known as Low Molecular Mass Polypeptide 2 (LMP2). The immunoproteasome is a specialized form of the proteasome predominantly expressed in cells of hematopoietic origin and can be induced in other tissues by inflammatory cytokines like IFN-γ. It plays a crucial role in processing antigens for MHC class I presentation and in regulating cytokine production and T-cell differentiation. Consequently, it has emerged as a promising therapeutic target for autoimmune diseases and certain cancers.[1][2][3]

These application notes provide a comprehensive overview of the in vivo use of ML604440 in mouse models, summarizing key findings, dosing information, and detailed experimental protocols. Current research indicates that while ML604440 effectively inhibits LMP2 in vivo, its therapeutic efficacy in models of autoimmunity is most pronounced when used in combination with an inhibitor of the LMP7 (β5i) subunit, highlighting a synergistic mechanism for potent anti-inflammatory effects.[1][2]

Mechanism of Action: The Synergy of Dual LMP2/LMP7 Inhibition

The immunoproteasome is composed of three catalytic subunits: LMP2 (β1i), MECL-1 (β2i), and LMP7 (β5i), which replace their constitutive counterparts (β1, β2, and β5) in the standard proteasome. Inhibition of these subunits can modulate immune responses.

ML604440 selectively targets the LMP2 subunit. However, studies have shown that inhibiting LMP2 alone is often insufficient to produce a significant therapeutic effect in autoimmune models.[4][5] The primary mechanism for effective immunomodulation relies on the co-inhibition of both the LMP2 and LMP7 subunits. This dual inhibition impairs MHC class I surface expression, significantly reduces the secretion of pro-inflammatory cytokines like IL-6, and prevents the differentiation of pathogenic T helper 17 (Th17) cells.[1][2][6] The inhibitor ONX-0914, initially described as an LMP7 inhibitor, has been shown to inhibit both LMP2 and LMP7 upon prolonged exposure, which explains its efficacy in various preclinical models.[1][4] Therefore, the primary application of ML604440 in vivo is as a tool to study the specific contribution of LMP2 or, more effectively, as part of a combination therapy with an LMP7-specific inhibitor.

Caption: Immunoproteasome co-inhibition strategy.

Data Presentation: Quantitative Summary

The following tables summarize the quantitative data for the in vivo administration of ML604440 in mice.

Table 1: In Vivo Dosing and Formulation of ML604440

Compound	Mouse Model	Dosage	Administration Route	Formulation / Vehicle	Treatment Duration	Reference

| ML604440 | Immune Thrombocytopenia (ITP) | 10 mg/kg | Intraperitoneal (i.p.) | PBS with 5% PEG-400 and 1% Tween-80 | Once daily for 7 days |[4][7] |

Table 2: Summary of In Vivo Efficacy in Autoimmune Mouse Models

Mouse Model	Treatment Group	Key Outcome Measure	Result	Reference
Immune Thrombocytopenia (ITP)	ML604440 (10 mg/kg)	Platelet Counts	No significant improvement compared to vehicle.[4][5][7]	[4][5]
	ONX-0914 (LMP7/LMP2 inhibitor)	Platelet Counts	Significant improvement in platelet counts.[4][5]	[4][5]
Experimental Colitis & EAE	ML604440 or other LMP2 inhibitor alone	Disease Amelioration	No significant effect on disease progression.[1][5]	[1][5]

| | LMP2 inhibitor + LMP7 inhibitor | Disease Amelioration | Strongly ameliorated disease symptoms.[1][2] |[1][2] |

Experimental Protocols

Below are detailed protocols for the preparation and administration of ML604440 and its application in a relevant mouse model.

Protocol 1: Preparation and Administration of ML604440

This protocol describes the preparation of ML604440 for intraperitoneal injection in mice.

Materials:

• ML604440 powder

• Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate-Buffered Saline (PBS), sterile

• Polyethylene glycol 400 (PEG-400)

• Tween-80

• Sterile microcentrifuge tubes

• Sterile syringes and needles

Procedure:

• Stock Solution Preparation:

  • Prepare a 10 mM stock solution of ML604440 in DMSO.[4]

  • For example, to prepare 1 mL of stock solution, dissolve 3.88 mg of ML604440 (MW: 388.19 g/mol ) in 1 mL of DMSO.

  • Vortex until fully dissolved.

  • Store the stock solution at -80°C for up to 6 months or -20°C for up to 1 month.[7]

• Vehicle Preparation:

  • Prepare the injection vehicle by mixing PBS with 5% (v/v) PEG-400 and 1% (v/v) Tween-80.[4]

  • For example, to make 10 mL of vehicle, add 500 µL of PEG-400 and 100 µL of Tween-80 to 9.4 mL of sterile PBS.

  • Vortex to mix thoroughly.

• Working Solution Preparation (for 10 mg/kg dose):

  • The final injection volume for a mouse is typically 100-200 µL. A common dosing volume is 10 mL/kg. For a 10 mg/kg dose, this requires a final concentration of 1 mg/mL.

  • Dilute the ML604440 stock solution with the prepared vehicle immediately before use.[4]

  • Note: The amount of DMSO from the stock solution should be kept to a minimum in the final injection volume.

  • Calculation Example for a 25g mouse:

    • Dose: 10 mg/kg * 0.025 kg = 0.25 mg of ML604440.

    • Injection Volume (e.g., 200 µL): 0.25 mg / 0.2 mL = 1.25 mg/mL final concentration.

    • To prepare 1 mL of this working solution: Take 32.2 µL of the 10 mM (3.88 mg/mL) stock solution and add it to 967.8 µL of the vehicle.

• Administration:

  • Administer the freshly prepared working solution to mice via intraperitoneal (i.p.) injection.

  • Ensure proper handling and restraint of the animals according to institutional guidelines.

Protocol 2: Induction and Treatment of Passive Immune Thrombocytopenia (ITP) in Mice

This protocol describes the establishment of an ITP mouse model and the subsequent treatment regimen with ML604440, based on published studies.[4]

Materials:

• Male C57BL/6J mice (6-8 weeks old)

• Anti-platelet monoclonal antibody (e.g., rat anti-mouse CD41, clone MWReg30)

• ML604440 working solution (from Protocol 1)

• Vehicle solution (from Protocol 1)

• Blood collection supplies (e.g., EDTA-coated capillaries)

• Automated hematology analyzer for platelet counting

Experimental Workflow:

Caption: Workflow for ITP induction and treatment.

Procedure:

• ITP Induction:

  • On day 0, induce passive ITP by intraperitoneally injecting mice with an anti-platelet monoclonal antibody (rat anti-mouse CD41) at an initial dose of 0.375 mg/kg body weight.[4]

  • Administer follow-up doses of 0.125 mg/kg every 36 hours to maintain thrombocytopenia.[4]

• Treatment Groups:

  • Divide the mice into at least two groups: a vehicle control group and an ML604440 treatment group.

  • Simultaneously with the first antibody injection on day 0, begin the treatment regimen.

• Drug Administration:

  • Administer ML604440 (10 mg/kg) or an equivalent volume of vehicle intraperitoneally once daily for the duration of the experiment (e.g., 7 days).[4][7]

• Monitoring and Endpoint Analysis:

  • Monitor the health of the animals daily.

  • Collect blood samples at specified time points (e.g., 24, 72, and 120 hours post-induction) to monitor platelet counts.[4]

  • Analyze platelet counts using an automated hematology analyzer to determine the effect of the treatment.

Conclusion

ML604440 is a valuable research tool for investigating the role of the immunoproteasome subunit LMP2 in vivo. While its application as a standalone therapeutic agent in the studied mouse models of autoimmunity appears limited, its use in combination with LMP7 inhibitors has demonstrated significant synergistic effects, leading to disease amelioration. The protocols and data provided herein serve as a guide for researchers designing and conducting in vivo studies with ML604440 in mice.

References

• 1. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Co-inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biocytogen.com [biocytogen.com]
• 4. Co-Inhibition of the Immunoproteasome Subunits LMP2 and LMP7 Ameliorates Immune Thrombocytopenia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Co-Inhibition of the Immunoproteasome Subunits LMP2 and LMP7 Ameliorates Immune Thrombocytopenia [frontiersin.org]
• 6. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity | EMBO Reports [link.springer.com]
• 7. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for the Co-inhibition of LMP2 and LMP7 in Experimental Autoimmune Encephalomyelitis (EAE) Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Experimental Autoimmune Encephalomyelitis (EAE) is the most widely used animal model for the human inflammatory demyelinating disease, multiple sclerosis (MS). A key pathological feature of EAE is the infiltration of autoreactive T helper cells (Th1 and Th17) into the central nervous system (CNS), leading to inflammation, demyelination, and axonal damage. The immunoproteasome, a specialized form of the proteasome expressed in hematopoietic cells, plays a crucial role in the pathogenesis of autoimmune diseases by regulating cytokine production and T-cell differentiation.

The immunoproteasome contains three catalytic subunits: β1i (LMP2), β2i (MECL-1), and β5i (LMP7). ML604440 is a selective inhibitor of the LMP2 subunit. Research has demonstrated that selective inhibition of LMP2 alone has a limited effect on the progression of EAE. However, the simultaneous inhibition of both LMP2 and LMP7 has been shown to be synergistic, leading to a significant amelioration of EAE by impairing MHC class I cell surface expression, reducing the secretion of pro-inflammatory cytokines such as IL-6, and inhibiting the differentiation of pathogenic Th17 cells.

These application notes provide a recommended protocol for the use of ML604440 in combination with an LMP7 inhibitor in an EAE mouse model, based on published preclinical studies.

Mechanism of Action: Co-inhibition of LMP2 and LMP7

ML604440 selectively inhibits the chymotrypsin-like activity of the LMP2 subunit of the immunoproteasome. In EAE, the co-inhibition of LMP2 and the trypsin-like activity of the LMP7 subunit is required for therapeutic efficacy. This dual inhibition disrupts the processing of antigens for presentation on MHC class I molecules and modulates intracellular signaling pathways that are critical for the production of pro-inflammatory cytokines and the differentiation of Th17 cells. The synergistic effect of blocking both subunits leads to a more profound suppression of the autoimmune response compared to the inhibition of a single subunit.

Diagram 1. Mechanism of EAE amelioration by co-inhibition of LMP2 and LMP7.

Recommended Dosage and Administration in EAE Models

The following table summarizes the recommended dosage for the co-administration of an LMP2 inhibitor and an LMP7 inhibitor in a C57BL/6 mouse model of EAE, based on the findings of Basler et al. (2018). While the in vivo EAE experiments in this study utilized the LMP2 inhibitor LU-001i, ML604440 was shown to have similar in vitro effects. Therefore, a similar dosage for ML604440 is proposed.

Compound	Target	Recommended Dosage	Administration Route	Frequency
ML604440 (proposed)	LMP2	5 mg/kg	Oral gavage	Daily
PRN1126	LMP7	40 mg/kg	Oral gavage	Daily

Note: The optimal dosage of ML604440 for co-administration in EAE models should be empirically determined. The proposed dosage is an extrapolation from a study using a different LMP2 inhibitor with a similar mechanism of action.

Experimental Protocols

EAE Induction in C57BL/6 Mice

A standard protocol for inducing EAE in C57BL/6 mice using Myelin Oligodendrocyte Glycoprotein (MOG) 35-55 peptide is described below.

Application Notes and Protocols for ML604440 Stock Solution Preparation

Audience: Researchers, scientists, and drug development professionals.

Introduction:

ML604440 is a potent, specific, and cell-permeable inhibitor of the proteasome β1i (LMP2) subunit.[1][2][3] The immunoproteasome is a specialized form of the proteasome found in cells of hematopoietic origin and in other cells upon stimulation with pro-inflammatory cytokines.[4] By selectively targeting the LMP2 subunit, ML604440 serves as a valuable tool for investigating the role of the immunoproteasome in various physiological and pathological processes, including autoimmune diseases and inflammatory responses.[1][2][4] These application notes provide a detailed protocol for the preparation of a stock solution of ML604440 using dimethyl sulfoxide (B87167) (DMSO) as a solvent, ensuring optimal solubility and stability for use in a variety of experimental settings.

Chemical and Physical Properties

A summary of the key chemical and physical properties of ML604440 is provided in the table below. This information is critical for accurate stock solution preparation and experimental design.

Property	Value	Reference
Molecular Formula	C₁₇H₂₄BF₃N₂O₄	[2]
Molecular Weight	388.19 g/mol	[2]
CAS Number	1140517-08-3	[2]
Appearance	Solid powder	[2]
Solubility in DMSO	100 mg/mL (257.61 mM)	[1][2]

Experimental Protocols

Preparation of a 10 mM ML604440 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of ML604440 in DMSO, a commonly used concentration for in vitro experiments.[4][5]

Materials:

• ML604440 powder

• Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

• Microcentrifuge tubes or amber glass vials

• Calibrated micropipettes

• Vortex mixer

• Ultrasonic bath (optional, but recommended)[1][2]

• Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

• Equilibrate Reagents: Allow the ML604440 powder and DMSO to equilibrate to room temperature before use. This is particularly important for the DMSO, as its viscosity changes with temperature.

• Weigh ML604440: Accurately weigh the desired amount of ML604440 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.88 mg of ML604440.

  • Calculation: Molecular Weight (388.19 g/mol ) x Molarity (0.010 mol/L) x Volume (0.001 L) = 0.00388 g = 3.88 mg

• Dissolve in DMSO: Add the appropriate volume of DMSO to the weighed ML604440 powder. For the example above, add 1 mL of DMSO.

• Promote Dissolution: Vortex the solution vigorously for 1-2 minutes to aid dissolution. If the compound does not fully dissolve, sonicate the solution in an ultrasonic water bath for 10-15 minutes.[1][2] Visually inspect the solution to ensure there are no visible particles.

• Aliquot for Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes or amber glass vials.[6]

• Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1][2][6]

Note on DMSO Concentration in Final Assays: When preparing working solutions for cell-based assays, ensure the final concentration of DMSO is kept low (typically below 0.5%) to avoid solvent-induced cytotoxicity.[6][7]

Workflow for ML604440 Stock Solution Preparation

Caption: A flowchart illustrating the key steps for preparing a stock solution of ML604440 in DMSO.

Signaling Pathway and Mechanism of Action

ML604440 exerts its biological effects by inhibiting the LMP2 (β1i) subunit of the immunoproteasome. This inhibition has several downstream consequences that are relevant to its use in immunology and autoimmune disease research.

Key Effects of ML604440-Mediated LMP2 Inhibition:

• Impaired MHC Class I Antigen Presentation: The immunoproteasome is crucial for generating peptides from intracellular antigens for presentation by MHC class I molecules. Inhibition of LMP2 can alter the repertoire of presented peptides, thereby affecting T-cell responses.[4]

• Modulation of Cytokine Secretion: Inhibition of the immunoproteasome has been shown to reduce the secretion of pro-inflammatory cytokines such as IL-6.[4]

• Inhibition of T Helper 17 (Th17) Cell Differentiation: The differentiation of naïve CD4+ T cells into pro-inflammatory Th17 cells can be suppressed by immunoproteasome inhibition.[4]

It has been observed that the co-inhibition of both LMP2 and LMP7 (β5i) subunits of the immunoproteasome can lead to synergistic effects in the treatment of autoimmune diseases.[4]

Signaling Pathway of ML604440 Action

Caption: A diagram illustrating the inhibitory action of ML604440 on the LMP2 subunit and its downstream effects.

Quantitative Data Summary

The following tables provide a quick reference for preparing various concentrations of ML604440 stock solutions and recommended storage conditions.

Table 1: Preparation of ML604440 Stock Solutions in DMSO

Desired Concentration	Mass of ML604440 for 1 mL of DMSO	Mass of ML604440 for 5 mL of DMSO	Mass of ML604440 for 10 mL of DMSO
1 mM	0.388 mg	1.94 mg	3.88 mg
5 mM	1.94 mg	9.70 mg	19.41 mg
10 mM	3.88 mg	19.41 mg	38.82 mg
100 mM	38.82 mg	194.10 mg	388.19 mg

Table 2: Storage and Stability of ML604440 Solutions

Storage Condition	Powder	In DMSO	Reference
-20°C	3 years	1 month	[2][6]
4°C	2 years	-	[2][6]
-80°C	-	6 months	[1][2][6]

Note: It is strongly recommended to avoid repeated freeze-thaw cycles of the stock solution to maintain its stability and efficacy.[6] Aliquoting into single-use volumes is the best practice.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. 生命科学产品与技术服务-生工生物工程(上海)股份有限公司 [store.sangon.com]
• 4. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Co-Inhibition of the Immunoproteasome Subunits LMP2 and LMP7 Ameliorates Immune Thrombocytopenia [frontiersin.org]
• 6. medchemexpress.cn [medchemexpress.cn]
• 7. emulatebio.com [emulatebio.com]

Application Notes and Protocols for the Combined Use of ML604440 (LMP2 Inhibitor) and an LMP7 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

The immunoproteasome is a specialized form of the proteasome that plays a crucial role in the immune system by processing proteins for antigen presentation and regulating cytokine production. It is composed of three catalytic subunits: LMP2 (β1i), MECL-1 (β2i), and LMP7 (β5i). Targeting the immunoproteasome has emerged as a promising therapeutic strategy for autoimmune diseases and certain cancers.

ML604440 is a specific and cell-permeable inhibitor of the LMP2 subunit of the immunoproteasome.[1] Emerging evidence suggests that the co-inhibition of both LMP2 and LMP7 subunits can result in synergistic therapeutic effects that are more potent than the inhibition of either subunit alone.[2][3] These application notes provide a comprehensive overview and detailed protocols for studying the combined effects of ML604440 and a selective LMP7 inhibitor.

Rationale for Co-inhibition of LMP2 and LMP7

Inhibition of the LMP7 subunit alone with specific inhibitors like PRN1126 has shown limited effects on certain immunological processes, such as IL-6 secretion and the differentiation of Th17 cells.[3][4] However, when combined with an LMP2 inhibitor such as ML604440, a significant and synergistic reduction in these pro-inflammatory pathways is observed.[3] This suggests that a coordinated blockade of both LMP2 and LMP7 activities is necessary to achieve a robust anti-inflammatory response. The co-inhibition strategy has shown promise in preclinical models of autoimmune diseases, including experimental colitis and experimental autoimmune encephalomyelitis (EAE).[3][4]

Data Presentation

The following tables summarize quantitative data from studies investigating the effects of individual and combined inhibition of LMP2 and LMP7.

Table 1: In Vitro Effects of ML604440 and LMP7 Inhibitors on Immune Responses

Parameter	Cell Type	Inhibitor(s)	Concentration	Result	Reference
IL-6 Secretion	Mouse Splenocytes	ML604440	300 nM	No significant inhibition	[3][5]
PRN1126 (LMP7i)	300 nM	No significant inhibition	[3]
ML604440 + PRN1126	300 nM each	Significant reduction, similar to ONX-0914	[3]
Human PBMCs	ML604440	300 nM	No significant inhibition	[3][5]
PRN1126 (LMP7i)	300 nM	No significant inhibition	[3]
ML604440 + PRN1126	300 nM each	Significant reduction, similar to ONX-0914	[3]
Th17 Differentiation	Mouse CD4+ T cells	ML604440	300 nM	No influence on IL-17A-producing cells	[3][5]
PRN1126 (LMP7i)	300 nM	No significant inhibition	[3]
ML604440 + PRN1126	300 nM each	Significant reduction in Th17 differentiation	[3]
Human CD4+ T cells	ONX-0914 (LMP7/LMP2i)	30 nM	No significant inhibition of Th17 differentiation	[6]
MHC Class I Surface Expression (H-2Kb)	Mouse Splenocytes	ML604440	300 nM (overnight)	No influence	[3][5]
PRN1126 (LMP7i)	300 nM (overnight)	No influence	[3]
ML604440 + PRN1126	300 nM each (overnight)	Significant reduction	[3]
T Cell Activation (CD69 MFI)	Human PBMCs	ML604440	300 nM	No significant effect	[6]
ONX-0914 (LMP7/LMP2i)	30 nM	Significant reduction in MFI	[6]
T Cell Activation (CD25+)	Human PBMCs	ML604440	300 nM	No significant effect	[6]
ONX-0914 (LMP7/LMP2i)	30 nM	Significant reduction in percentage and number	[6]

Table 2: In Vivo Effects of ML604440 and LMP7 Inhibitors

Animal Model	Inhibitor(s)	Dosage	Route	Outcome	Reference
Immune Thrombocytopenia (ITP) Mice	ML604440	10 mg/kg, daily	Intraperitoneal	No significant change in platelet counts	[5][7]
ONX-0914 (LMP7/LMP2i)	10 mg/kg, daily	Intraperitoneal	Increased platelet counts	[7]
Experimental Colitis (DSS-induced)	PRN1126 (LMP7i)	40 mg/kg, daily	Subcutaneous	No significant amelioration	[8]
ML604440 + PRN1126	Not specified	Not specified	Synergistic amelioration of disease	[3]
Experimental Autoimmune Encephalomyelitis (EAE)	PRN1126 (LMP7i)	40 mg/kg, daily	Subcutaneous	No significant inhibition of disease induction	[8]
ML604440 + PRN1126	Not specified	Not specified	Synergistic inhibition of disease induction	[3]

Signaling Pathways and Experimental Workflows

The co-inhibition of LMP2 and LMP7 impacts several key signaling pathways involved in inflammation and immune responses. The following diagrams illustrate these pathways and a general experimental workflow for studying the combination of ML604440 and an LMP7 inhibitor.

Caption: Co-inhibition of LMP2 and LMP7 by ML604440 and an LMP7 inhibitor synergistically suppresses pro-inflammatory pathways.

Caption: A general experimental workflow for evaluating the combined effects of ML604440 and an LMP7 inhibitor.

Experimental Protocols

The following are detailed protocols for key experiments to assess the combined effects of ML604440 and an LMP7 inhibitor.

Protocol 1: In Vitro Inhibition of IL-6 Secretion from Mouse Splenocytes

Objective: To quantify the effect of ML604440 and an LMP7 inhibitor, alone and in combination, on lipopolysaccharide (LPS)-induced IL-6 secretion from primary mouse splenocytes.

Materials:

• ML604440 (specific LMP2 inhibitor)

• Selective LMP7 inhibitor (e.g., PRN1126)

• Lipopolysaccharide (LPS)

• Complete RPMI-1640 medium (supplemented with 10% FBS, penicillin/streptomycin, L-glutamine)

• 96-well cell culture plates

• Mouse IL-6 ELISA kit

• Spleens from C57BL/6 mice

Procedure:

• Splenocyte Isolation:

  • Aseptically harvest spleens from C57BL/6 mice.

  • Prepare a single-cell suspension by gently dissociating the spleens through a 70 µm cell strainer.

  • Lyse red blood cells using a suitable lysis buffer.

  • Wash the splenocytes with complete RPMI-1640 medium and resuspend to a final concentration of 2 x 106 cells/mL.

• Cell Plating and Treatment:

  • Plate 100 µL of the cell suspension (2 x 105 cells) into each well of a 96-well plate.

  • Prepare stock solutions of ML604440 and the LMP7 inhibitor in DMSO. Dilute in complete medium to the desired final concentrations. A final DMSO concentration should be kept below 0.1%.

  • Add the inhibitors to the wells according to the experimental groups:

    • Vehicle control (medium with DMSO)

    • ML604440 (e.g., 300 nM final concentration)

    • LMP7 inhibitor (e.g., 300 nM final concentration)

    • ML604440 + LMP7 inhibitor (e.g., 300 nM each)

• Stimulation and Incubation:

  • Stimulate the cells with LPS at a final concentration of 1 µg/mL.

  • Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours.

• Sample Collection and Analysis:

  • After incubation, centrifuge the plate to pellet the cells.

  • Carefully collect the supernatant from each well.

  • Quantify the concentration of IL-6 in the supernatants using a mouse IL-6 ELISA kit according to the manufacturer's instructions.

Protocol 2: In Vitro Th17 Differentiation Assay

Objective: To assess the impact of combined LMP2 and LMP7 inhibition on the differentiation of naive CD4+ T cells into Th17 cells.

Materials:

• ML604440

• Selective LMP7 inhibitor

• Naive CD4+ T cell isolation kit (mouse)

• Anti-CD3 and anti-CD28 antibodies

• Recombinant mouse IL-6 and TGF-β1

• Anti-IFN-γ and anti-IL-4 neutralizing antibodies

• PMA, Ionomycin, and Brefeldin A

• Antibodies for flow cytometry: anti-CD4, anti-IL-17A

• Fixation/Permeabilization buffer for flow cytometry

Procedure:

• Naive CD4+ T Cell Isolation:

  • Isolate naive CD4+ T cells from the spleens and lymph nodes of mice using a negative selection kit according to the manufacturer's protocol.

• T Cell Activation and Differentiation:

  • Coat a 96-well plate with anti-CD3 antibody.

  • Plate the isolated naive CD4+ T cells at a density of 1-2 x 105 cells per well.

  • Add soluble anti-CD28 antibody.

  • Add the Th17 polarizing cytokines: recombinant mouse IL-6 and TGF-β1.

  • Add anti-IFN-γ and anti-IL-4 neutralizing antibodies to prevent differentiation into other T helper subsets.

  • Add the inhibitors as described in Protocol 1.

  • Culture the cells for 3-5 days at 37°C and 5% CO2.

• Restimulation and Intracellular Staining:

  • Restimulate the cells for 4-6 hours with PMA and Ionomycin in the presence of a protein transport inhibitor (Brefeldin A).

  • Harvest the cells and stain for the surface marker CD4.

  • Fix and permeabilize the cells using a commercial kit.

  • Perform intracellular staining for IL-17A.

• Flow Cytometry Analysis:

  • Acquire the samples on a flow cytometer.

  • Analyze the percentage of CD4+IL-17A+ cells in each treatment group.

Protocol 3: Analysis of MHC Class I Surface Expression

Objective: To measure the effect of dual LMP2/LMP7 inhibition on the surface expression of MHC Class I molecules.

Materials:

• ML604440

• Selective LMP7 inhibitor

• Cell line of interest (e.g., splenocytes, or a cell line expressing the immunoproteasome)

• Fluorescently conjugated antibody against a specific MHC Class I molecule (e.g., anti-H-2Kb for C57BL/6 mice)

• Flow cytometry buffer (e.g., PBS with 2% FBS)

• Viability dye

Procedure:

• Cell Culture and Treatment:

  • Culture the cells under standard conditions.

  • Treat the cells with the inhibitors (ML604440, LMP7 inhibitor, or combination) at the desired concentrations for an appropriate duration (e.g., 24-48 hours).

• Staining:

  • Harvest the cells and wash them with cold flow cytometry buffer.

  • Stain the cells with a viability dye to exclude dead cells from the analysis.

  • Incubate the cells with the fluorescently conjugated anti-MHC Class I antibody on ice for 30 minutes, protected from light.

  • Wash the cells to remove unbound antibody.

• Flow Cytometry Analysis:

  • Resuspend the cells in flow cytometry buffer and acquire them on a flow cytometer.

  • Analyze the median fluorescence intensity (MFI) of the MHC Class I staining on the live cell population for each treatment group.

Protocol 4: In Vivo Administration in a Mouse Model of Autoimmune Disease

Objective: To evaluate the therapeutic efficacy of combined ML604440 and LMP7 inhibitor treatment in a relevant mouse model.

Materials:

• ML604440

• Selective LMP7 inhibitor (e.g., PRN1126)

• Vehicle for drug formulation (e.g., PBS with 5% PEG-400 and 1% Tween-80 for ML604440)

• Appropriate mouse model of autoimmune disease (e.g., DSS-induced colitis, EAE)

Procedure:

• Animal Model Induction:

  • Induce the disease in the mice according to the established protocol for the chosen model.

• Drug Preparation and Administration:

  • Prepare the inhibitor solutions in the appropriate vehicle immediately before use.

  • Administer the inhibitors to the mice via the desired route (e.g., intraperitoneal or subcutaneous injection).

  • Treatment groups should include:

    • Vehicle control

    • ML604440 alone (e.g., 10 mg/kg)

    • LMP7 inhibitor alone (e.g., 40 mg/kg for PRN1126)

    • Combination of ML604440 and the LMP7 inhibitor

  • The dosing schedule will depend on the specific model and the pharmacokinetics of the inhibitors.

• Monitoring and Endpoint Analysis:

  • Monitor the mice regularly for clinical signs of the disease (e.g., weight loss, disease score).

  • At the end of the study, collect tissues for histological analysis and/or biomarker assessment (e.g., cytokine levels in serum or tissue homogenates).

Concluding Remarks

The combined inhibition of the immunoproteasome subunits LMP2 and LMP7 with ML604440 and a selective LMP7 inhibitor represents a promising therapeutic strategy. The provided application notes and protocols offer a framework for researchers to investigate the synergistic effects of this combination in various experimental settings. Careful optimization of inhibitor concentrations and treatment durations will be crucial for achieving maximal therapeutic benefit while minimizing potential off-target effects.

References

• 1. TGF-beta signaling: a tale of two responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Assessing expression of major histocompatibility complex class I on primary murine hippocampal neurons by flow cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Proteasome inhibition suppresses Th17 cell generation and ameliorates autoimmune development in experimental Sjögren’s syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Inhibition of the Immunoproteasome Subunit LMP7 Ameliorates Cerebral White Matter Demyelination Possibly via TGF β/Smad Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Co-Inhibition of the Immunoproteasome Subunits LMP2 and LMP7 Ameliorates Immune Thrombocytopenia - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Interplay between proteasome inhibitors and NF-κB pathway in leukemia and lymphoma: a comprehensive review on challenges ahead of proteasome inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cell-Based Assays Using ML604440

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for utilizing ML604440, a selective and cell-permeable inhibitor of the immunoproteasome subunit LMP2 (Low Molecular Mass Polypeptide 2 or β1i), in various cell-based assays. The information herein is intended to guide researchers in immunology, oncology, and drug discovery in studying the therapeutic potential of targeting the immunoproteasome.

Introduction

The immunoproteasome is a specialized form of the proteasome found predominantly in hematopoietic cells and in other cells upon stimulation with pro-inflammatory cytokines like IFN-γ. It plays a crucial role in processing antigens for presentation on MHC class I molecules and in regulating cytokine production. The immunoproteasome is composed of three catalytic subunits: LMP2 (β1i), MECL-1 (β2i), and LMP7 (β5i), which replace their constitutive counterparts (β1, β2, and β5) in the standard proteasome.

ML604440 is a potent and specific inhibitor of the LMP2 subunit. Research has shown that while ML604440 alone can have modest effects, its inhibitory activity is significantly enhanced when used in combination with an inhibitor of the LMP7 subunit, demonstrating a synergistic relationship in modulating immune responses.[1][2][3] This synergy is critical for observing significant anti-inflammatory effects in various disease models.[1][2] These application notes will detail protocols for assessing the activity of ML604440, both alone and in combination with LMP7 inhibitors, in relevant cell-based assays.

Data Presentation

Table 1: Effective Concentrations of ML604440 in Cell-Based Assays

Assay Type	Cell Type	ML604440 Concentration	Observation	Reference
T-cell Activation	Human PBMCs	300 nM	No significant effect on CD25 expression.	[4]
T-cell Differentiation (Th1)	Human CD4+ T-cells	300 nM	No influence on Th1 polarization.	[5]
T-cell Differentiation (Th17)	Mouse CD4+ T-cells	300 nM	No significant inhibition of Th17 differentiation.[3]	[3]
Cytokine (IL-6) Secretion	Mouse Splenocytes, Human PBMCs	300 nM	No significant inhibition of IL-6 secretion when used alone.
MHC Class I Surface Expression	Mouse Splenocytes	300 nM	No significant influence on H-2Kb surface expression when used alone.

Table 2: Synergistic Effect of ML604440 and LMP7 Inhibitor (PRN1126) on IL-6 Secretion

Cell Type	Treatment	IL-6 Secretion (relative to control)	Reference
Mouse Splenocytes	DMSO (Control)	~100%
Mouse Splenocytes	ML604440 (300 nM)	No significant change
Mouse Splenocytes	PRN1126 (300 nM)	No significant change
Mouse Splenocytes	ML604440 (300 nM) + PRN1126 (300 nM)	Significant reduction
Human PBMCs	DMSO (Control)	~100%
Human PBMCs	ML604440 (300 nM)	No significant change
Human PBMCs	PRN1126 (300 nM)	No significant change
Human PBMCs	ML604440 (300 nM) + PRN1126 (300 nM)	Significant reduction

Signaling Pathway

The immunoproteasome, through its catalytic subunits including LMP2, plays a key role in the processing of intracellular proteins into peptides. These peptides are then transported to the endoplasmic reticulum and loaded onto MHC class I molecules for presentation to CD8+ T-cells. This process is central to the adaptive immune response against infected or malignant cells. Furthermore, the immunoproteasome is implicated in the regulation of cytokine production, partly through its influence on the NF-κB signaling pathway. Inhibition of LMP2 by ML604440 can interfere with these processes.

References

• 1. bmgrp.com [bmgrp.com]
• 2. researchgate.net [researchgate.net]
• 3. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity | EMBO Reports [link.springer.com]
• 4. Workflow for high-dimensional flow cytometry analysis of T cells from tumor metastases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ldn.de [ldn.de]

Application Notes and Protocols for Treating Splenocytes with ML604440

These application notes provide detailed protocols for researchers, scientists, and drug development professionals on the treatment of splenocytes with ML604440, a selective inhibitor of the immunoproteasome subunit LMP2 (Low Molecular Mass Polypeptide 2). The protocols outlined below are based on established methodologies for assessing cell viability, cytokine secretion, and MHC class I surface expression.

Introduction

ML604440 is a specific inhibitor of the LMP2 (β1i) subunit of the immunoproteasome. The immunoproteasome is a specialized form of the proteasome found in cells of hematopoietic origin and is involved in processing antigens for presentation by MHC class I molecules and in the regulation of cytokine production.[1][2] Research indicates that while inhibition of LMP2 alone with ML604440 may have limited effects on certain immune functions, its co-inhibition with the LMP7 subunit can synergistically impair MHC class I surface expression, reduce pro-inflammatory cytokine secretion, and modulate T-cell differentiation.[1][2] These protocols focus on the treatment of murine splenocytes with ML604440, both alone and in combination with an LMP7 inhibitor, to assess its impact on key immunological parameters.

Data Presentation

Table 1: Effect of ML604440 on Splenocyte Viability

Treatment Group	Concentration	Duration	Cell Death (% PI+)
DMSO (Vehicle Control)	-	24 hours	Baseline
ML604440	300 nM	24 hours	No significant increase
PRN1126 (LMP7 inhibitor)	300 nM	24 hours	No significant increase
ML604440 + PRN1126	300 nM each	24 hours	No significant increase

Note: Data synthesized from studies indicating that ML604440, alone or in combination with an LMP7 inhibitor, does not significantly increase splenocyte cell death.[1]

Table 2: Effect of ML604440 on IL-6 Secretion from LPS-Stimulated Splenocytes

Treatment Group	Concentration	Duration	Relative IL-6 Secretion (%)
DMSO (Vehicle Control) + LPS	-	Overnight	100%
ML604440 + LPS	300 nM	Overnight	No significant inhibition
PRN1126 + LPS	300 nM	Overnight	No significant inhibition
ML604440 + PRN1126 + LPS	300 nM each	Overnight	Significant reduction
ONX 0914 (LMP2/LMP7 inhibitor) + LPS	300 nM	Overnight	Significant reduction

Note: Data indicates that co-inhibition of LMP2 and LMP7 is required to reduce IL-6 secretion in mouse splenocytes.[1]

Table 3: Effect of ML604440 on MHC Class I (H-2Kb) Surface Expression

Treatment Group	Concentration	Duration	H-2Kb Surface Expression
DMSO (Vehicle Control)	-	Overnight	Baseline
ML604440	300 nM	Overnight	No significant change
PRN1126	300 nM	Overnight	No significant change
ML604440 + PRN1126	300 nM each	Overnight	Significant reduction
ONX 0914	300 nM	Overnight	Significant reduction

Note: Co-inhibition of LMP2 and LMP7 is necessary to reduce MHC class I surface expression on mouse splenocytes.[1]

Experimental Protocols

Protocol 1: Isolation of Murine Splenocytes

This protocol describes the basic procedure for isolating splenocytes from a mouse spleen.

Materials:

• Mouse spleen

• RPMI 1640 medium

• Fetal Bovine Serum (FBS)

• 70 µm cell strainer

• 50 mL conical tubes

• Syringe plunger

• Red Blood Cell (RBC) Lysis Buffer

• Phosphate Buffered Saline (PBS)

Procedure:

• Aseptically harvest the spleen from a C57BL/6 mouse and place it in a petri dish containing RPMI 1640 medium.

• Place a 70 µm cell strainer onto a 50 mL conical tube.

• Transfer the spleen to the cell strainer and gently mash the spleen through the strainer using the plunger of a sterile syringe.

• Rinse the strainer with RPMI 1640 to ensure all cells are collected.

• Centrifuge the cell suspension at 300 x g for 10 minutes.

• Discard the supernatant and resuspend the pellet in RBC Lysis Buffer. Incubate for 5 minutes at room temperature.

• Add RPMI 1640 to neutralize the lysis buffer and centrifuge at 300 x g for 10 minutes.

• Discard the supernatant and resuspend the splenocyte pellet in complete RPMI 1640 medium (supplemented with 10% FBS).

• Count the cells and assess viability using a hemocytometer and trypan blue exclusion.

Protocol 2: Treatment of Splenocytes with ML604440 and Viability Assessment

Materials:

• Isolated murine splenocytes

• ML604440 (and other inhibitors as required, e.g., PRN1126)

• DMSO (vehicle control)

• Complete RPMI 1640 medium

• 96-well culture plates

• Propidium Iodide (PI) staining solution

• Flow cytometer

Procedure:

• Seed the isolated splenocytes in a 96-well plate at a density of 1 x 106 cells/mL in complete RPMI 1640 medium.

• Prepare stock solutions of ML604440 and any other inhibitors in DMSO.

• Add ML604440 to the desired final concentration (e.g., 300 nM). For combination treatments, add the respective inhibitors. For the vehicle control, add an equivalent volume of DMSO.

• Incubate the cells for 24 hours at 37°C in a 5% CO2 incubator.

• After incubation, harvest the cells and wash with PBS.

• Resuspend the cells in a suitable buffer for flow cytometry and add PI solution according to the manufacturer's instructions.

• Analyze the cells by flow cytometry to determine the percentage of PI-positive (dead) cells.[1]

Protocol 3: Cytokine Secretion Assay (IL-6 ELISA)

Materials:

• Isolated murine splenocytes

• ML604440 (and other inhibitors)

• Lipopolysaccharide (LPS)

• Complete RPMI 1640 medium

• 96-well culture plates

• Mouse IL-6 ELISA kit

Procedure:

• Seed splenocytes in a 96-well plate as described in Protocol 2.

• Pre-treat the cells with ML604440 (e.g., 300 nM), other inhibitors, or DMSO for 1-2 hours.

• Stimulate the cells with LPS (e.g., 1 µg/mL) to induce cytokine production.

• Incubate the plate overnight (16-24 hours) at 37°C in a 5% CO2 incubator.

• After incubation, centrifuge the plate to pellet the cells.

• Carefully collect the supernatant for analysis.

• Determine the concentration of IL-6 in the supernatant using a mouse IL-6 ELISA kit according to the manufacturer's protocol.[1]

Protocol 4: MHC Class I Surface Expression Analysis

Materials:

• Isolated murine splenocytes

• ML604440 (and other inhibitors)

• Complete RPMI 1640 medium

• 24-well culture plates

• FITC- or PE-conjugated anti-mouse H-2Kb antibody

• Flow cytometer

Procedure:

• Seed splenocytes in a 24-well plate at a density of 2 x 106 cells/mL.

• Treat the cells with ML604440 (e.g., 300 nM), other inhibitors, or DMSO.

• Incubate the plate overnight at 37°C in a 5% CO2 incubator.

• Harvest the cells and wash them with a suitable buffer (e.g., FACS buffer).

• Stain the cells with a fluorescently labeled anti-H-2Kb antibody for 30 minutes on ice, protected from light.

• Wash the cells to remove unbound antibody.

• Resuspend the cells in FACS buffer and analyze by flow cytometry to measure the median fluorescence intensity of H-2Kb.[1]

Visualizations

Caption: Signaling pathway of immunoproteasome inhibition by ML604440.

Caption: Experimental workflow for treating splenocytes with ML604440.

References

• 1. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Co-inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for ML604440 in T-Cell Differentiation Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction

ML604440 is a potent and specific cell-permeable inhibitor of the immunoproteasome subunit Low Molecular Weight Protein 2 (LMP2 or β1i). The immunoproteasome is a specialized form of the proteasome predominantly expressed in cells of hematopoietic origin and plays a crucial role in various immune processes, including cytokine production and T-cell differentiation.[1][2] While inhibition of the immunoproteasome is a promising therapeutic strategy for autoimmune diseases, research indicates that targeting LMP2 alone with ML604440 has minimal impact on T-cell differentiation.[3][4][5] However, the synergistic effect observed when ML604440 is used in combination with an LMP7 (β5i) inhibitor highlights its importance as a tool for dissecting the specific roles of immunoproteasome subunits in T-cell biology.[3][6] These application notes provide a summary of the current data and detailed protocols for utilizing ML604440 to study T-cell differentiation.

Data Summary

The following tables summarize the observed effects of ML604440 on T-cell differentiation, primarily focusing on its use in combination with LMP7 inhibitors.

Table 1: Effect of ML604440 on T Helper 17 (Th17) Cell Differentiation

Treatment	Concentration	Cell Type	Culture Conditions	Outcome on Th17 Differentiation	Reference
ML604440	300 nM	Mouse splenic CD4+ T cells	3-day culture with anti-CD3/CD28, TGF-β, IL-6, anti-IL-4, and anti-IFN-γ	No significant effect on the percentage of IL-17A-producing cells.	[3]
ML604440 + PRN1126 (LMP7 inhibitor)	300 nM each	Mouse splenic CD4+ T cells	3-day culture with anti-CD3/CD28, TGF-β, IL-6, anti-IL-4, and anti-IFN-γ	Significant reduction in Th17 polarization.	[3]
ML604440	300 nM	Human CD4+ T cells from ITP patients	3-day culture with anti-CD3/CD28	No significant inhibition of Th17 differentiation.	[4]

Table 2: Effect of ML604440 on T Helper 1 (Th1) Cell Differentiation

Treatment	Concentration	Cell Type	Culture Conditions	Outcome on Th1 Differentiation	Reference
ML604440	300 nM	Human CD4+ T cells from ITP patients	3-day culture with anti-CD3/CD28	No influence on Th1 polarization (IFN-γ production).	[5]

Table 3: In Vivo Administration of ML604440

Dosage	Route of Administration	Animal Model	Outcome	Reference
10 mg/kg	Intraperitoneal injection, once daily for 7 days	Mouse model of immune thrombocytopenia	Inhibited LMP2 in vivo but showed no significant improvement in platelet counts.	[4][5]

Signaling Pathways

The differentiation of naïve CD4+ T cells into distinct lineages is orchestrated by specific cytokines and transcription factors. The immunoproteasome, through its proteolytic activity, can influence these signaling cascades. While ML604440 alone shows limited effect on T-cell differentiation, its combination with an LMP7 inhibitor significantly impairs Th17 differentiation. This is thought to occur through the disruption of signaling pathways crucial for Th17 polarization, such as the STAT3 pathway.

Caption: Dual inhibition of LMP2 and LMP7 subunits of the immunoproteasome impairs Th17 differentiation.

Experimental Protocols

The following protocols are adapted from published studies investigating the role of immunoproteasome inhibitors in T-cell differentiation.[3][4]

Protocol 1: In Vitro Differentiation of Mouse Th17 Cells

This protocol describes the differentiation of naïve mouse CD4+ T cells into Th17 cells and the assessment of the effect of ML604440.

Materials:

• ML604440 (e.g., from MedChemExpress)

• LMP7 inhibitor (e.g., PRN1126)

• CD4+ T Cell Isolation Kit, mouse (e.g., Miltenyi Biotec)

• Anti-mouse CD3ε antibody, functional grade

• Anti-mouse CD28 antibody, functional grade

• Recombinant mouse IL-6

• Recombinant human TGF-β1

• Anti-mouse IL-4 antibody

• Anti-mouse IFN-γ antibody

• RPMI-1640 medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• 2-Mercaptoethanol

• PMA (Phorbol 12-myristate 13-acetate)

• Ionomycin

• Brefeldin A

• Flow cytometry antibodies: Anti-mouse CD4, Anti-mouse IL-17A

Procedure:

• Isolation of Naïve CD4+ T cells:

  • Harvest spleens from C57BL/6 mice.

  • Prepare a single-cell suspension.

  • Isolate naïve CD4+ T cells using a magnetic-activated cell sorting (MACS) kit according to the manufacturer's instructions.

• Cell Culture and Differentiation:

  • Coat a 96-well plate with anti-CD3ε antibody (e.g., 2 µg/mL) overnight at 4°C. Wash wells with sterile PBS before use.

  • Resuspend isolated naïve CD4+ T cells at 1 x 10^6 cells/mL in complete RPMI medium (RPMI-1640 supplemented with 10% FBS, 1% Penicillin-Streptomycin, and 50 µM 2-Mercaptoethanol).

  • Add soluble anti-CD28 antibody (e.g., 2 µg/mL) to the cell suspension.

  • To induce Th17 differentiation, add the following to the culture medium:

    • Recombinant mouse IL-6 (e.g., 20 ng/mL)

    • Recombinant human TGF-β1 (e.g., 1 ng/mL)

    • Anti-mouse IL-4 (e.g., 10 µg/mL)

    • Anti-mouse IFN-γ (e.g., 10 µg/mL)

  • Prepare treatment groups by adding ML604440 (300 nM), an LMP7 inhibitor (300 nM), a combination of both, or DMSO (vehicle control) to the cell cultures.

  • Plate 200 µL of the cell suspension per well in the anti-CD3 coated plate.

  • Incubate for 3 days at 37°C, 5% CO2.

• Intracellular Cytokine Staining:

  • On day 3, restimulate the cells for 4-5 hours with PMA (50 ng/mL) and Ionomycin (500 ng/mL) in the presence of Brefeldin A (10 µg/mL).

  • Harvest the cells and stain for surface markers (e.g., CD4).

  • Fix and permeabilize the cells using a commercial kit.

  • Stain for intracellular IL-17A.

  • Analyze the percentage of CD4+IL-17A+ cells by flow cytometry.

Caption: Workflow for assessing the effect of ML604440 on in vitro Th17 differentiation.

Conclusion

ML604440 is a valuable research tool for investigating the specific functions of the immunoproteasome subunit LMP2. While its application as a standalone inhibitor for modulating T-cell differentiation is limited, its use in conjunction with LMP7 inhibitors has revealed a critical role for the coordinated function of these subunits in Th17 cell polarization. The protocols and data presented here provide a framework for researchers to further explore the intricate role of the immunoproteasome in T-cell biology and its potential as a therapeutic target in autoimmune and inflammatory diseases.

References

• 1. Inhibition of the immunoproteasome LMP2 ameliorates ischemia/hypoxia-induced blood–brain barrier injury through the Wnt/β-catenin signalling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. kops.uni-konstanz.de [kops.uni-konstanz.de]
• 3. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Co-Inhibition of the Immunoproteasome Subunits LMP2 and LMP7 Ameliorates Immune Thrombocytopenia [frontiersin.org]
• 5. Co-Inhibition of the Immunoproteasome Subunits LMP2 and LMP7 Ameliorates Immune Thrombocytopenia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Co-inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for ML604440 in Western Blot Experiments

Introduction

ML604440 is a potent, cell-permeable, and highly selective inhibitor of the immunoproteasome subunit LMP2 (Low Molecular Mass Polypeptide 2), also known as β1i.[1] The immunoproteasome is a specialized form of the proteasome found predominantly in cells of hematopoietic origin and in other cells upon stimulation with pro-inflammatory cytokines like IFN-γ.[2] It plays a crucial role in processing proteins for presentation by MHC class I molecules, thereby shaping the adaptive immune response.[3] It is also implicated in cytokine production and T-cell differentiation.[4][5][6]

Unlike the constitutive proteasome, which is responsible for general protein homeostasis, the immunoproteasome, with its catalytic subunits LMP2 (β1i), MECL-1 (β2i), and LMP7 (β5i), exhibits different proteolytic specificities.[6] ML604440, a dipeptide boronic acid, covalently and irreversibly modifies the LMP2 subunit, allowing for targeted investigation of its role in cellular pathways.[3][7]

This document provides a detailed protocol for utilizing ML604440 in Western blot experiments to assess its impact on protein expression, degradation, or post-translational modifications downstream of immunoproteasome activity.

Signaling Pathway and Mechanism of Action

The ubiquitin-proteasome system is the primary pathway for regulated protein degradation in eukaryotic cells.[3][8] Proteins targeted for degradation are tagged with ubiquitin and then recognized and degraded by the 26S proteasome. The immunoproteasome functions as a key component of this system in immune cells. ML604440 provides a tool to dissect the specific contributions of the LMP2 subunit to this process.

Caption: Mechanism of ML604440 action within the ubiquitin-proteasome pathway.

Experimental Design and Workflow

A successful experiment requires careful planning, including dose-response and time-course studies, along with appropriate controls.

• Dose-Response: To determine the optimal concentration of ML604440, perform a dose-response experiment. Based on published data, concentrations between 100 nM and 1 µM are effective, with 300 nM being a commonly used concentration for in vitro cell-based assays.[1][2]

• Time-Course: The duration of treatment will depend on the specific protein and pathway being investigated. Test a range of time points (e.g., 2, 6, 12, 24 hours) to identify the optimal window for observing the desired effect.

• Controls: Always include a vehicle control (e.g., DMSO) at the same final concentration used for the highest ML604440 dose.[9] Positive and negative controls for the target protein of interest should also be included where possible.

The overall experimental workflow is depicted below.

Caption: Experimental workflow for Western blot analysis using ML604440.

Detailed Experimental Protocol

This protocol provides a step-by-step guide for a typical Western blot experiment using ML604440.

Materials and Reagents

• ML604440 (e.g., MedChemExpress, ProbeChem)

• Dimethyl Sulfoxide (DMSO), cell culture grade

• Cell line of interest (e.g., PBMCs, splenocytes, or other immune cell lines)

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS), ice-cold

• RIPA Lysis Buffer

• Protease and Phosphatase Inhibitor Cocktails[10]

• BCA Protein Assay Kit

• 4x Laemmli Sample Buffer[11]

• Tris-Glycine Polyacrylamide Gels

• SDS-PAGE Running Buffer

• Transfer Buffer (Wet or Semi-Dry)

• Nitrocellulose or PVDF membranes

• Tris-Buffered Saline with 0.1% Tween-20 (TBST)

• Blocking Buffer (e.g., 5% non-fat dry milk or 5% BSA in TBST)[12]

• Primary Antibody (specific to the target of interest)

• Loading Control Primary Antibody (e.g., anti-GAPDH, anti-β-actin)

• HRP-conjugated Secondary Antibody

• Enhanced Chemiluminescence (ECL) Substrate[13]

Protocol Steps

Step 1: Cell Culture and Treatment

• Seed cells in appropriate culture plates (e.g., 6-well plates) at a density that will result in 70-80% confluency at the time of harvest. Allow cells to adhere overnight if applicable.

• Prepare a 10 mM stock solution of ML604440 in DMSO.[2] Store at -80°C.

• On the day of the experiment, prepare serial dilutions of ML604440 in fresh culture medium to achieve the desired final concentrations (e.g., 0, 100, 300, 1000 nM).

• Prepare a vehicle control medium containing the same final concentration of DMSO as the highest ML604440 dose.[9]

• Remove the old medium from the cells and replace it with the medium containing ML604440 or the vehicle control.

• Incubate the cells for the desired amount of time at 37°C and 5% CO₂.

Step 2: Lysate Preparation

• After incubation, place the culture plates on ice and aspirate the medium.

• Wash the cells twice with ice-cold PBS.[11]

• Add an appropriate volume of ice-cold RIPA Lysis Buffer supplemented with protease and phosphatase inhibitors to each well (e.g., 100 µL for a 6-well plate).[10][11]

• Scrape the cells and transfer the cell lysate to a pre-chilled microcentrifuge tube.

• Incubate the lysate on ice for 30 minutes, vortexing periodically.[11]

• Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cell debris.[11]

• Carefully transfer the supernatant (protein extract) to a new, pre-chilled tube.

Step 3: Protein Quantification

• Determine the protein concentration of each sample using a BCA Protein Assay Kit according to the manufacturer’s instructions.[11]

• Based on the concentrations, calculate the volume of lysate needed to obtain equal protein amounts for each sample (typically 20-30 µg per lane).[11]

Step 4: SDS-PAGE and Electrotransfer

• Normalize the protein concentration of all samples with lysis buffer.

• Add 4x Laemmli sample buffer to each protein sample to a final concentration of 1x and mix.[11]

• Denature the samples by heating at 95-100°C for 5 minutes.[11]

• Load equal amounts of protein (20-30 µg) and a molecular weight marker into the wells of a polyacrylamide gel.

• Run the gel in SDS-PAGE running buffer at a constant voltage until the dye front reaches the bottom.[11]

• Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane using a wet or semi-dry transfer system according to the manufacturer's protocol.[14]

Step 5: Immunoblotting and Detection

• After transfer, place the membrane in a clean container and block with Blocking Buffer for 1 hour at room temperature or overnight at 4°C with gentle agitation.

• Wash the membrane three times for 5 minutes each with TBST.[11]

• Incubate the membrane with the primary antibody (diluted in blocking buffer as recommended by the manufacturer) overnight at 4°C with gentle agitation.[11]

• The next day, wash the membrane three times for 10 minutes each with TBST.[11]

• Incubate the membrane with the HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature with gentle agitation.[11]

• Wash the membrane three times for 10 minutes each with TBST.[11]

• Incubate the membrane with ECL substrate for the time recommended by the manufacturer (typically 1-5 minutes).[13]

• Capture the chemiluminescent signal using a CCD imaging system or by exposing it to X-ray film.[11][13]

Step 6: Data Analysis

• Quantify the band intensities for the protein of interest and the loading control using image analysis software (e.g., ImageJ).[11]

• Normalize the intensity of the target protein band to the intensity of the corresponding loading control band for each sample.

• Calculate the percentage of protein expression or modification relative to the vehicle-treated control.[11]

Data Presentation

Quantitative data from Western blot analysis should be presented in clear, structured tables to facilitate comparison between different treatment conditions.

Table 1: Dose-Response of ML604440 on Target Protein X Expression

ML604440 Conc. (nM)	Normalized Intensity (Target/Loading Control)	% of Vehicle Control
0 (Vehicle)	1.00 ± 0.08	100%
10	0.95 ± 0.10	95%
100	0.62 ± 0.05	62%
300	0.25 ± 0.04	25%
1000	0.11 ± 0.03	11%

Data shown as mean ± SD from n=3 independent experiments.

Table 2: Time-Course of ML604440 (300 nM) Effect on Target Protein X Expression

Treatment Time (hours)	Normalized Intensity (Target/Loading Control)	% of Vehicle Control (at T=0)
0	1.00 ± 0.06	100%
2	0.88 ± 0.07	88%
6	0.54 ± 0.05	54%
12	0.28 ± 0.04	28%
24	0.26 ± 0.05	26%

Data shown as mean ± SD from n=3 independent experiments.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Co-Inhibition of the Immunoproteasome Subunits LMP2 and LMP7 Ameliorates Immune Thrombocytopenia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Nut for Every Bolt: Subunit-Selective Inhibitors of the Immunoproteasome and Their Therapeutic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity | EMBO Reports [link.springer.com]
• 5. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Co-inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity | EMBO Reports [link.springer.com]
• 8. LMP2-Specific Inhibitors: Chemical Genetic Tools for Proteasome Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Western Blotting Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 11. benchchem.com [benchchem.com]
• 12. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 13. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 14. ptglab.com [ptglab.com]

Application Notes and Protocols for Flow Cytometry Analysis of ML604440 Treated Cells

Audience: Researchers, scientists, and drug development professionals.

Introduction

ML604440 is a cell-permeable and specific inhibitor of the immunoproteasome subunit β1i, also known as Low Molecular Mass Polypeptide 2 (LMP2).[1] The immunoproteasome is a specialized form of the proteasome found in cells of hematopoietic origin and in other cells upon stimulation with pro-inflammatory cytokines like interferon-gamma (IFN-γ).[2][3][4] It plays a crucial role in processing proteins for presentation by MHC class I molecules, thereby influencing the adaptive immune response.[5] By selectively targeting the LMP2 subunit, ML604440 offers a tool to investigate the specific roles of this subunit in immune cell function and to explore its therapeutic potential in autoimmune diseases and cancer.[1][5]

These application notes provide detailed protocols for utilizing flow cytometry to assess the cellular effects of ML604440 treatment. Flow cytometry is a powerful technique for single-cell analysis, enabling the quantification of changes in protein expression, cell signaling, and various cellular functions in response to drug treatment.[6][7]

Mechanism of Action

ML604440 acts as a dipeptide boronic acid-based inhibitor that selectively targets the proteolytic activity of the LMP2 subunit of the immunoproteasome.[5] Inhibition of LMP2 can modulate the processing of antigens and subsequent presentation on MHC class I molecules.[5] While inhibition of LMP2 alone may have subtle effects, its combination with inhibitors of other immunoproteasome subunits, such as LMP7, has been shown to have synergistic effects on immune modulation.[2][4][8] Co-inhibition of LMP2 and LMP7 has been demonstrated to impair MHC class I surface expression, reduce IL-6 secretion, and affect the differentiation of T helper 17 (Th17) cells.[2][4][8]

Data Presentation

The following table summarizes the reported effects of ML604440, alone or in combination with an LMP7 inhibitor, on various cellular parameters as measured by flow cytometry and other immunoassays. This quantitative data provides a baseline for expected outcomes in similar experimental setups.

Parameter	Cell Type	Treatment	Concentration	Incubation Time	Observed Effect	Reference
H-2Kb Surface Expression	Mouse Splenocytes	ML604440	300 nM	Overnight	No influence	[1]
IL-6 Secretion	Mouse Splenocytes	ML604440	300 nM	24 hours	No significant inhibition	[1]
IL-17A-producing CD4+ T cells	Mouse Splenocytes	ML604440	300 nM	3 days	No influence	[1]
CD69 Expression in CD4+ T cells	Human PBMCs	ML604440	300 nM	10 hours (with anti-CD3/CD28)	No significant effect	[9]
CD25 Expression in CD4+ T cells	Human PBMCs	ML604440	300 nM	72 hours (with anti-CD3/CD28)	No significant effect	[9]
FcγRI (CD64) Expression	Monocyte-derived macrophages (ITP patients)	ML604440	300 nM	24 hours	Not specified	[9]
Phagocytic Capacity	Macrophages (ITP patients)	ML604440	300 nM	24 hours	No significant effect	[9]
MHC Class I Surface Expression	Mouse Splenocytes	ML604440 + LMP7 inhibitor	Not specified	Not specified	Reduced	[8]
IL-6 Secretion	Not specified	ML604440 + LMP7 inhibitor	Not specified	Not specified	Impaired	[2][4]
Th17 Differentiation	Naïve T helper cells	ML604440 + LMP7 inhibitor	Not specified	Not specified	Impaired	[2][4]

Experimental Protocols

Here, we provide detailed protocols for assessing the effects of ML604440 on key cellular functions using flow cytometry.

Protocol 1: Analysis of Cell Surface Marker Expression

This protocol is designed to evaluate changes in the expression of cell surface proteins, such as MHC class I, T cell activation markers (CD25, CD69), or Fc receptors on immune cells following ML604440 treatment.

Materials:

• ML604440 (stock solution in DMSO)

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• Phosphate-Buffered Saline (PBS)

• FACS Buffer (PBS with 2% FBS and 0.1% sodium azide)

• Fluorochrome-conjugated antibodies against markers of interest (e.g., anti-MHC class I, anti-CD4, anti-CD8, anti-CD25, anti-CD69)

• Fixable Viability Dye

• 96-well U-bottom plates or FACS tubes

Procedure:

• Cell Seeding: Seed cells (e.g., PBMCs, splenocytes) in a 96-well plate at a density of 1 x 106 cells/mL in complete culture medium.

• Compound Treatment: Prepare serial dilutions of ML604440 in complete culture medium. Add the desired final concentrations of ML604440 to the cells. Include a vehicle control (DMSO) at the same final concentration as the highest ML604440 concentration.

• Cell Stimulation (Optional): For analyzing activation markers, co-incubate cells with a stimulus such as anti-CD3/CD28 beads or phytohemagglutinin (PHA).

• Incubation: Incubate the plate at 37°C in a humidified 5% CO2 incubator for the desired time (e.g., 24-72 hours).

• Cell Harvesting and Staining:

  • Harvest cells and transfer to FACS tubes or a V-bottom plate.

  • Wash cells with cold PBS.

  • Stain with a fixable viability dye according to the manufacturer's instructions to exclude dead cells from the analysis.

  • Wash cells with FACS buffer.

  • Resuspend the cell pellet in 100 µL of FACS buffer containing the pre-titrated fluorescently labeled antibodies for surface markers.

  • Incubate for 30 minutes at 4°C in the dark.

  • Wash the cells twice with FACS buffer.

• Flow Cytometry Acquisition: Resuspend the cells in 300 µL of FACS buffer and acquire the samples on a flow cytometer.

• Data Analysis:

  • Gate on the live, single-cell population.

  • Identify cell populations of interest based on forward and side scatter, and specific markers (e.g., CD4+ T cells).

  • Quantify the median fluorescence intensity (MFI) or the percentage of positive cells for the markers of interest.

  • Compare the results between vehicle-treated and ML604440-treated groups.

Protocol 2: Intracellular Cytokine Staining

This protocol allows for the measurement of intracellular cytokine production (e.g., IFN-γ, IL-6, IL-17A) in response to ML604440 treatment.

Materials:

• All materials from Protocol 1

• Protein transport inhibitor (e.g., Brefeldin A or Monensin)

• Fixation/Permeabilization Buffer

• Permeabilization Buffer

• Fluorochrome-conjugated antibodies against intracellular cytokines

Procedure:

• Cell Seeding and Treatment: Follow steps 1-4 from Protocol 1.

• Restimulation and Protein Transport Inhibition: Approximately 4-6 hours before the end of the incubation period, add a cell stimulation cocktail (e.g., PMA and Ionomycin) and a protein transport inhibitor to the cell cultures.

• Cell Harvesting and Surface Staining: Follow step 5 from Protocol 1 for harvesting and surface marker staining.

• Fixation and Permeabilization:

  • After surface staining, resuspend the cells in 100 µL of Fixation/Permeabilization buffer and incubate for 20 minutes at 4°C.

  • Wash the cells with Permeabilization buffer.

• Intracellular Staining:

  • Resuspend the cells in 100 µL of Permeabilization buffer containing the fluorochrome-conjugated anti-cytokine antibodies.

  • Incubate for 30 minutes at 4°C in the dark.

  • Wash the cells twice with Permeabilization buffer.

• Flow Cytometry Acquisition and Analysis: Follow steps 6 and 7 from Protocol 1 to acquire and analyze the data, quantifying the percentage of cytokine-producing cells within the gated populations.

Mandatory Visualization

Caption: ML604440 inhibits the LMP2 subunit of the immunoproteasome.

Caption: Workflow for analyzing ML604440-treated cells by flow cytometry.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity | EMBO Reports [link.springer.com]
• 3. Co-Inhibition of the Immunoproteasome Subunits LMP2 and LMP7 Ameliorates Immune Thrombocytopenia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Co-inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A Nut for Every Bolt: Subunit-Selective Inhibitors of the Immunoproteasome and Their Therapeutic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 6. High throughput flow cytometry identifies small molecule inhibitors for drug repurposing in T-ALL - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Evaluation of cell cycle inhibitors by flow cytometry | Auctores [auctoresonline.org]
• 8. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Co-Inhibition of the Immunoproteasome Subunits LMP2 and LMP7 Ameliorates Immune Thrombocytopenia - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

ML604440 not showing effect in my experiment

This guide provides troubleshooting advice and answers to frequently asked questions for researchers using ML604440 in their experiments.

Frequently Asked Questions (FAQs)

Q1: I am not observing any significant effect with ML604440 in my experiment. Is the compound inactive?

A1: While it is essential to first rule out issues with compound stability or experimental setup, it is a well-documented finding that the specific inhibition of only the immunoproteasome subunit LMP2 (β1i) by ML604440 may not be sufficient to produce significant effects in many biological contexts.[1][2] Research indicates that for broad anti-inflammatory and autoimmune effects, co-inhibition of both the LMP2 and LMP7 (β5i) subunits is often required.[3][4][5]

For instance, in mouse models of immune thrombocytopenia (ITP), ML604440 alone did not significantly improve platelet counts, whereas ONX-0914, an inhibitor affecting both LMP2 and LMP7, showed therapeutic effects.[1][6] Similarly, the co-inhibition of both subunits was necessary to impair MHC class I surface expression, reduce IL-6 secretion, and affect the differentiation of Th17 cells.[3][4] Therefore, the lack of an observable phenotype may be due to the biological requirement for dual subunit inhibition rather than a failure of the compound itself.

Troubleshooting Guide

Q2: How can I be sure my ML604440 is prepared and used correctly?

A2: Proper preparation and handling are critical. Please refer to the standard protocols below, derived from published studies.

Experimental Protocols

In Vitro Protocol

• Reconstitution : Dissolve ML604440 in DMSO to create a stock solution, typically at a concentration of 10 mM.[1][6]

• Storage : Store the stock solution at -80°C.[1][6]

• Working Concentration : Dilute the stock solution in your cell culture medium to the desired final concentration. A concentration of 300 nM has been used for experiments with peripheral blood mononuclear cells (PBMCs).[2][6]

• Vehicle Control : Ensure the final concentration of the vehicle (e.g., DMSO) is consistent across all treatment groups and controls, and is non-toxic to your cells. A final DMSO concentration of 0.3% is recommended.[1][6]

In Vivo Protocol (for mice)

• Formulation : For administration to mice, ML604440 should be diluted in a vehicle solution of PBS containing 5% polyethylene (B3416737) glycol (PEG-400) and 1% Tween-80 immediately before use.[1][6]

• Dosage : A daily dose of 10 mg/kg has been reported in studies.[1][6]

• Administration : The route of administration should be consistent with your experimental design and ethical protocols.

Q3: What are the essential controls for my experiment with ML604440?

A3: To validate your results, the following controls are highly recommended:

• Vehicle Control : This is the most critical control to ensure that the solvent used to dissolve ML604440 (e.g., DMSO, PBS/PEG-400/Tween-80) is not causing the observed effects.

• Positive Control : If possible, use a compound known to produce the expected effect. For immunoproteasome-related studies, this could be a dual LMP2/LMP7 inhibitor like ONX-0914 or a combination of an LMP7-specific inhibitor (like PRN1126) with ML604440.[2][3] This helps confirm that the biological pathway is responsive in your system.

• Untreated Control : A group of cells or animals that receives no treatment.

Q4: My hypothesis is that LMP2 inhibition alone should be sufficient. Why might it not be working?

A4: The functional output of the immunoproteasome is a complex interplay of its catalytic subunits. LMP7 activity can influence the structural features of the proteasome, which in turn enhances the activity of the LMP2 and MECL-1 sites.[1] Therefore, inhibiting LMP2 alone may not be enough to alter the downstream pathway you are studying. The necessity of dual LMP2/LMP7 inhibition for significant immunological effects is a recurring theme in the literature.[3][4][7]

Data Presentation

Table 1: Recommended Concentrations and Dosages for ML604440

Application	Vehicle	Stock Concentration	Working Concentration/Dosage	Reference(s)
In Vitro	DMSO	10 mM	300 nM (for PBMCs)	[1][2][6]
In Vivo (mice)	PBS + 5% PEG-400 + 1% Tween-80	N/A	10 mg/kg (daily)	[1][6]

Table 2: Comparative Effects of LMP2 vs. Dual LMP2/LMP7 Inhibition

Biological Outcome	ML604440 (LMP2 Inhibition)	ONX-0914 or LMP2/LMP7 Co-inhibition	Reference(s)
Platelet Count in ITP Mice	No significant improvement	Increased platelet counts	[1][6]
MHC Class I Surface Expression	No significant effect	Impaired/Reduced	[1][3][4]
IL-6 Secretion	No significant effect	Impaired/Reduced	[2][3][4]
Th17 Differentiation	No significant effect	Reduced	[1][3][4]
CD4+ T Cell Activation	No significant effect on CD25 expression	Decreased CD25 expression	[6]

Visualizations

Caption: A step-by-step workflow for troubleshooting experiments where ML604440 is not showing an effect.

Caption: Logical model showing why dual LMP2/LMP7 inhibition is often required for significant biological effects.

Caption: The role of the immunoproteasome in immune signaling and the points of intervention for inhibitors.

References

• 1. Frontiers | Co-Inhibition of the Immunoproteasome Subunits LMP2 and LMP7 Ameliorates Immune Thrombocytopenia [frontiersin.org]
• 2. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity | EMBO Reports [link.springer.com]
• 4. Co-inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity | EMBO Reports [link.springer.com]
• 6. Co-Inhibition of the Immunoproteasome Subunits LMP2 and LMP7 Ameliorates Immune Thrombocytopenia - PMC [pmc.ncbi.nlm.nih.gov]
• 7. S-EPMC6280796 - Co-inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity. - OmicsDI [omicsdi.org]

Technical Support Center: Enhancing ML604440 Efficacy Through Co-Inhibition Strategies

This technical support center provides researchers, scientists, and drug development professionals with guidance on utilizing ML604440 in combination with other inhibitors to enhance its therapeutic efficacy. The following troubleshooting guides and frequently asked questions (FAQs) address common issues encountered during pre-clinical research.

Frequently Asked Questions (FAQs)

Q1: We are using ML604440 in our in vivo autoimmune disease model, but we are not observing a significant therapeutic effect. Is this expected?

A1: Yes, this is a documented observation. ML604440 is a highly selective inhibitor of the LMP2 (β1i) subunit of the immunoproteasome.[1][2] Studies have consistently shown that selective inhibition of LMP2 alone has a limited impact on disease progression in several preclinical models of autoimmune diseases, including immune thrombocytopenia (ITP), experimental colitis, and experimental autoimmune encephalomyelitis (EAE).[1][3][4][5] For instance, in a mouse model of ITP, treatment with ML604440 alone did not lead to a significant improvement in platelet counts.[1]

Q2: Why is single-agent ML604440 treatment often insufficient for a therapeutic effect?

A2: The immunoproteasome has three catalytic subunits: LMP2 (β1i), MECL-1 (β2i), and LMP7 (β5i).[3][6] Research suggests that a significant therapeutic effect in many autoimmune and inflammatory conditions requires the simultaneous inhibition of at least two of these subunits, specifically LMP2 and LMP7.[3][6][7][8] This co-inhibition leads to a synergistic effect that more effectively modulates downstream inflammatory pathways.[3][8]

Q3: What is the recommended co-inhibition strategy to enhance the efficacy of ML604440?

A3: To enhance the efficacy of ML604440, it is recommended to co-administer it with a selective inhibitor of the LMP7 (β5i) subunit. This dual inhibition strategy has been shown to impair MHC class I cell surface expression, reduce the secretion of pro-inflammatory cytokines like IL-6, and suppress the differentiation of pathogenic T helper cells, such as Th1 and Th17.[3][4][6][7][8] A compound that has been shown to inhibit both LMP2 and LMP7 is ONX-0914 (also known as PR-957).[1][9] While ONX-0914 was initially described as an LMP7-selective inhibitor, prolonged exposure leads to the inhibition of both LMP2 and LMP7.[3][7] Therefore, combining ML604440 with an LMP7-selective inhibitor like PRN1126 can replicate the broader therapeutic effects observed with ONX-0914.[3][4]

Q4: What are the downstream signaling pathways affected by LMP2 and LMP7 co-inhibition?

A4: The co-inhibition of LMP2 and LMP7 has been shown to impact key inflammatory signaling pathways. One of the critical pathways affected is the JAK-STAT pathway. Specifically, the dual inhibition can lead to reduced phosphorylation of STAT1, a key transcription factor in IFN-γ signaling, which plays a significant role in autoimmunity.[1] This, in turn, can suppress the differentiation of Th1 cells.[1] Additionally, the NF-κB pathway, a central regulator of inflammation, is another potential target, although its involvement has been a subject of further research.[8][10]

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
No significant improvement in platelet count in ITP mouse model with ML604440 treatment.	LMP2 inhibition alone is insufficient for a therapeutic effect in this model.[1]	1. Co-administer ML604440 with a selective LMP7 inhibitor (e.g., PRN1126). 2. As a positive control, consider using a dual LMP2/LMP7 inhibitor like ONX-0914.[1][9]
Minimal reduction in pro-inflammatory cytokine levels (e.g., IL-6) in vitro after ML604440 treatment.	Inhibition of LMP2 alone does not significantly impact the secretion of certain cytokines.[4][7]	1. Treat cells with a combination of ML604440 and an LMP7 inhibitor. 2. Ensure appropriate stimulation of cells (e.g., with LPS) to induce cytokine production.[4] 3. Verify the activity of your ML604440 lot.
No effect on Th1 or Th17 differentiation in our in vitro T cell cultures.	Selective LMP2 inhibition by ML604440 does not significantly influence Th1 or Th17 polarization.[1][4]	1. Introduce an LMP7 inhibitor to the cell culture in combination with ML604440.[3][4] 2. Confirm the differentiation conditions are optimal (e.g., appropriate cytokine cocktail for polarization).
Inconsistent results when comparing our ML604440 and ONX-0914 experiments.	ONX-0914 inhibits both LMP2 and LMP7, while ML604440 is selective for LMP2. The duration of exposure to ONX-0914 can also influence its inhibitory profile.[3][7]	1. For a direct comparison of the co-inhibition effect, use ML604440 in combination with a specific LMP7 inhibitor. 2. Be aware that prolonged incubation with ONX-0914 is necessary for it to inhibit both subunits effectively.[3]

Quantitative Data Summary

Table 1: Effect of Immunoproteasome Inhibitors on Platelet Count in an ITP Mouse Model

Treatment Group	Dosage	Change in Platelet Count	Reference
Vehicle	-	No significant change	[1]
ML604440	10 mg/kg	No significant improvement	[1]
ONX-0914	10 mg/kg	Significant increase at 24, 72, and 120 hours	[1]

Table 2: In Vitro Effects of Immunoproteasome Inhibitors on T-Cell Subsets and Cytokine Production

Treatment	Target(s)	Effect on Th1 Differentiation	Effect on Th17 Differentiation	Effect on IL-6 Secretion	Reference
ML604440	LMP2	No significant influence	No significant inhibition	Not significantly lowered	[1][4]
ONX-0914	LMP2 & LMP7	Decreased percentage of IFN-γ-producing CD4+ T cells	Reduced differentiation	Significantly lowered	[1][4]
ML604440 + PRN1126	LMP2 & LMP7	Not explicitly stated, but expected to be similar to ONX-0914	Reduced differentiation	Significantly lowered	[4]

Key Experimental Protocols

In Vivo ITP Mouse Model

• Induction of ITP: Passively induce ITP in mice by administering a monoclonal rat anti-mouse CD41 platelet antibody.

• Inhibitor Formulation and Administration:

  • ML604440: Dilute in PBS with 5% polyethylene (B3416737) glycol (PEG-400) and 1% Tween-80 immediately before use. Administer daily at a dose of 10 mg/kg.[1]

  • ONX-0914: Formulate in an aqueous solution of 10% (w/v) sulfobutylether-beta-cyclodextrin and 10 mM sodium citrate (B86180) (pH 6). Administer as a subcutaneous bolus dose of 10 mg/kg daily.[1]

• Monitoring: Monitor platelet counts at baseline and at specified time points (e.g., 24, 72, and 120 hours) after immunization and treatment.[1]

In Vitro T-Cell Activation and Differentiation Assay

• Cell Preparation: Isolate peripheral blood mononuclear cells (PBMCs) from whole blood.

• Pre-incubation with Inhibitors: Pre-incubate PBMCs (1 x 10^6 cells/ml) with DMSO (vehicle control), ML604440 (e.g., 300 nM), or a combination of ML604440 and an LMP7 inhibitor for 2 hours.[1]

• T-Cell Stimulation: Seed the cells in 96-well microplates coated with anti-CD3/CD28 antibodies to stimulate T-cell activation and differentiation.

• Analysis of Activation Markers: After 10 hours of stimulation, harvest the cells and stain for activation markers such as CD69 and CD25 for analysis by flow cytometry.[1]

• Analysis of T-Cell Differentiation: After 3 days in culture, perform intracellular staining for IFN-γ (for Th1 cells) and IL-17A (for Th17 cells) in CD3+CD8- T cells and analyze by flow cytometry.[1]

IL-6 Secretion Assay

• Cell Preparation: Use either mouse splenocytes or human PBMCs.

• Inhibitor Treatment and Stimulation: Incubate cells with DMSO, ONX-0914 (e.g., 300 nM), ML604440 (e.g., 300 nM), an LMP7 inhibitor (e.g., PRN1126, 300 nM), or a combination of ML604440 and the LMP7 inhibitor. Stimulate the cells with lipopolysaccharide (LPS) overnight.[4]

• Quantification of IL-6: Collect the cell culture supernatant and determine the concentration of IL-6 using an ELISA kit according to the manufacturer's instructions.[8]

Visualizations

Caption: Signaling pathway impacted by LMP2 and LMP7 co-inhibition.

Caption: Experimental workflow for testing co-inhibition in an ITP mouse model.

Caption: Logical relationship between inhibition strategy and therapeutic efficacy.

References

• 1. Co-Inhibition of the Immunoproteasome Subunits LMP2 and LMP7 Ameliorates Immune Thrombocytopenia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Nut for Every Bolt: Subunit-Selective Inhibitors of the Immunoproteasome and Their Therapeutic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity | EMBO Reports [link.springer.com]
• 4. kops.uni-konstanz.de [kops.uni-konstanz.de]
• 5. Frontiers | Co-Inhibition of the Immunoproteasome Subunits LMP2 and LMP7 Ameliorates Immune Thrombocytopenia [frontiersin.org]
• 6. Co-inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity | EMBO Reports [link.springer.com]
• 8. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Co-Inhibition of the Immunoproteasome Subunits LMP2 and LMP7 Ameliorates Immune Thrombocytopenia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Immunoproteasomes: Structure, Function, and Antigen Presentation - PMC [pmc.ncbi.nlm.nih.gov]

ML604440 stability in culture media

This technical support center provides researchers, scientists, and drug development professionals with guidance on the use and stability of ML604440 in cell culture media.

Frequently Asked Questions (FAQs)

Q1: What is ML604440 and what is its mechanism of action?

A1: ML604440 is a potent, specific, and cell-permeable inhibitor of the proteasome subunit β1i, also known as low molecular mass polypeptide 2 (LMP2).[1] LMP2 is a catalytic subunit of the immunoproteasome, a specialized form of the proteasome expressed in hematopoietic cells and other cells upon stimulation with inflammatory cytokines like interferon-gamma (IFN-γ). By inhibiting LMP2, ML604440 can modulate immune responses, making it a valuable tool for research in areas such as autoimmune diseases and cancer.

Q2: What are the recommended storage conditions for ML604440?

A2: Proper storage of ML604440 is crucial to maintain its activity. The following table summarizes the recommended storage conditions for both the powdered form and stock solutions.

Form	Storage Temperature	Duration
Powder	-20°C	3 years
Powder	4°C	2 years
In solvent	-80°C	6 months
In solvent	-20°C	1 month

Q3: How should I prepare a stock solution of ML604440?

A3: ML604440 is soluble in dimethyl sulfoxide (B87167) (DMSO). For in vitro experiments, a stock solution of 10 mM in DMSO is commonly used.[2][3] It is recommended to use newly opened, anhydrous DMSO, as hygroscopic DMSO can significantly impact solubility.[1] Sonication may be required to fully dissolve the compound.

Q4: Is there any data on the stability of ML604440 in specific cell culture media like DMEM or RPMI-1640?

A4: Currently, there is no publicly available quantitative data on the stability or half-life of ML604440 in specific cell culture media. The stability of a compound in culture media can be influenced by various factors including temperature, pH, light exposure, and interactions with media components. It is recommended to prepare fresh working solutions from a frozen stock for each experiment to ensure consistent activity. For long-term experiments, replenishing the media with freshly diluted inhibitor may be necessary.

Troubleshooting Guide

This guide addresses common issues that researchers may encounter when working with ML604440 in cell culture.

Issue	Possible Cause(s)	Recommended Solution(s)
Precipitation of ML604440 upon addition to culture medium.	- Poor aqueous solubility of ML604440.- High final concentration of the inhibitor.- Localized high concentration of DMSO.	- Optimize final DMSO concentration: Keep the final DMSO concentration in the culture medium below 0.5% to minimize cytotoxicity and solubility issues.- Stepwise dilution: First, dilute the DMSO stock solution in a small volume of serum-containing medium. Serum proteins can help to solubilize the compound. Then, add this intermediate dilution to the final culture volume.- Gentle mixing: Add the inhibitor stock solution dropwise to the medium while gently swirling to ensure rapid and even dispersion.- Warm the medium: Gently warming the culture medium to 37°C before adding the inhibitor can sometimes improve solubility.
Inconsistent or weaker than expected experimental results.	- Degradation of ML604440 in the working solution.- Use of old or improperly stored stock solution.	- Prepare fresh working solutions: For each experiment, thaw a fresh aliquot of the stock solution and dilute it in culture medium immediately before use.- Aliquot stock solutions: Upon initial preparation, aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.- Verify stock solution integrity: If inconsistent results persist, consider preparing a fresh stock solution from the powdered compound.
Observed cytotoxicity at expected working concentrations.	- DMSO toxicity.- Off-target effects of the inhibitor at high concentrations.	- Include a vehicle control: Always include a control group treated with the same final concentration of DMSO as the experimental groups.- Perform a dose-response curve: Determine the optimal, non-toxic working concentration of ML604440 for your specific cell type and experimental duration.

Experimental Protocols

Preparation of ML604440 for In Vitro Experiments

This protocol is adapted from studies utilizing ML604440 for cell-based assays.[2][3]

• Prepare a 10 mM stock solution:

  • Dissolve the appropriate amount of ML604440 powder in anhydrous DMSO to achieve a final concentration of 10 mM.

  • If necessary, sonicate the solution to ensure complete dissolution.

• Storage of stock solution:

  • Aliquot the stock solution into single-use vials.

  • Store the aliquots at -80°C for up to 6 months or -20°C for up to 1 month.[1]

• Preparation of working solution:

  • For each experiment, thaw a fresh aliquot of the 10 mM stock solution.

  • Dilute the stock solution directly into pre-warmed (37°C) cell culture medium to the desired final concentration. Ensure the final DMSO concentration is kept to a minimum (ideally ≤ 0.1%).

  • Mix thoroughly by gentle inversion or swirling before adding to the cells.

  • It is recommended to use the working solution immediately after preparation.

Signaling Pathways

Inhibition of the Immunoproteasome by ML604440

ML604440 specifically targets the LMP2 (β1i) subunit of the immunoproteasome. The immunoproteasome plays a key role in processing proteins for antigen presentation on MHC class I molecules and is involved in the regulation of various signaling pathways, particularly in immune cells.

Caption: ML604440 inhibits the LMP2 subunit of the immunoproteasome.

Experimental Workflow for Assessing ML604440 Activity

This diagram outlines a general workflow for evaluating the effect of ML604440 on a specific cellular response.

Caption: A typical workflow for cell-based experiments with ML604440.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Co-Inhibition of the Immunoproteasome Subunits LMP2 and LMP7 Ameliorates Immune Thrombocytopenia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Co-Inhibition of the Immunoproteasome Subunits LMP2 and LMP7 Ameliorates Immune Thrombocytopenia [frontiersin.org]

potential off-target effects of ML604440.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers and drug development professionals using ML604440, a selective inhibitor of the immunoproteasome subunit LMP2 (Low Molecular Mass Polypeptide 2).

Frequently Asked Questions (FAQs)

Q1: What is ML604440 and what is its primary target?

ML604440 is a cell-permeable dipeptide boronic acid that acts as a specific inhibitor of the LMP2 (β1i) subunit of the immunoproteasome.[1][2] The immunoproteasome is a variant of the constitutive proteasome found in hematopoietic cells and cells stimulated with inflammatory cytokines. It plays a crucial role in processing antigens for presentation by MHC class I molecules and in regulating cytokine production.[1][3]

Q2: Are there known off-target effects of ML604440?

While ML604440 is characterized as a highly selective inhibitor of LMP2, its chemical class as a boronic acid-based inhibitor warrants consideration of potential off-target activities.[3][4] For instance, the prototype boronic acid proteasome inhibitor, bortezomib, has been reported to co-inhibit neuronal serine proteases, which has been associated with neurotoxicity.[1] However, specific off-target effects for ML604440 have not been detailed in the provided search results. Researchers should be mindful of potential unexpected effects and include appropriate controls in their experiments.

Q3: Why am I not observing the expected therapeutic effect with ML604440 alone in my autoimmune disease model?

Several studies have shown that inhibiting only the LMP2 subunit with ML604440 may not be sufficient to achieve a therapeutic effect in certain autoimmune models, such as immune thrombocytopenia (ITP), experimental autoimmune encephalomyelitis (EAE), and DSS-induced colitis.[3][4][5] In these cases, the co-inhibition of both the LMP2 and LMP7 subunits of the immunoproteasome was found to be necessary to observe significant therapeutic benefits.[3][4][6][7]

Q4: What is the rationale for combining ML604440 with an LMP7 inhibitor?

Research indicates a synergistic effect when LMP2 and LMP7 are inhibited concurrently.[3][6][7] This combined inhibition has been shown to impair MHC class I cell surface expression, reduce the secretion of pro-inflammatory cytokines like IL-6, and affect the differentiation of T helper cells (Th1 and Th17), which are key drivers in many autoimmune diseases.[3][4][6][7] Therefore, if your experimental goals include modulating these downstream immunological processes, co-administration of an LMP7 inhibitor with ML604440 is recommended.

Troubleshooting Guides

Problem: No significant effect on platelet count in an ITP mouse model.

• Potential Cause: Inhibition of LMP2 alone is insufficient to ameliorate immune thrombocytopenia in this model.

• Troubleshooting Steps:

  • Confirm On-Target Activity: Verify that ML604440 is inhibiting LMP2 in your experimental system. This can be assessed by observing the electrophoretic mobility shift of the LMP2 subunit via Western blot after treatment.

  • Co-inhibit LMP7: Introduce a selective LMP7 inhibitor, such as ONX-0914 or PRN1126, in combination with ML604440.[3][4]

  • Dose Optimization: Ensure that both inhibitors are used at effective concentrations. For in vivo mouse studies, a dose of 10 mg/kg for ML604440 has been used.[2][4][5]

  • Assess Downstream Markers: Measure downstream markers of combined LMP2/LMP7 inhibition, such as reduced expression of FcγRI and FcγRIII, and decreased activation of CD4+ T cells.[4]

Problem: Lack of effect on IL-6 secretion or Th17 differentiation in vitro.

• Potential Cause: Single-agent LMP2 inhibition does not significantly impact these specific cellular processes.

• Troubleshooting Steps:

  • Experimental Design: Studies have demonstrated that co-inhibition of LMP2 and LMP7 is required to see a significant reduction in IL-6 secretion and to impair Th17 differentiation.[3][6][7]

  • Combined Inhibitor Treatment: Treat your cells (e.g., splenocytes or PBMCs) with a combination of ML604440 and an LMP7 inhibitor. A concentration of 300 nM for ML604440 has been used in such in vitro studies.[2][3]

  • Appropriate Stimulation: Ensure that your cells are properly stimulated to induce cytokine production and T-cell differentiation (e.g., LPS for IL-6 secretion, anti-CD3/CD28 for T-cell activation).[3][4]

  • Confirm Target Engagement: Use activity-based probes or Western blotting to confirm that both LMP2 and LMP7 are being inhibited in your cell lysates.

Quantitative Data Summary

Parameter	Value	Context	Reference
In Vivo Dosage	10 mg/kg	Daily intraperitoneal injection in mice for ITP models.	[2][4][5]
In Vitro Concentration	300 nM	Treatment of mouse splenocytes and human PBMCs to assess effects on cytokine secretion and T-cell differentiation.	[2][3]

Experimental Protocols

Protocol 1: In Vivo Assessment of ML604440 in a Mouse Model of Immune Thrombocytopenia (ITP)

• Model Induction: Induce passive ITP in mice via intravenous injection of a monoclonal rat anti-mouse CD41 platelet antibody.

• Inhibitor Administration: Administer ML604440 at a dose of 10 mg/kg via intraperitoneal injection daily. For combination studies, co-administer an LMP7 inhibitor (e.g., ONX-0914 at 10 mg/kg). Include a vehicle control group.[5]

• Platelet Counting: Collect whole blood samples (e.g., 5 µL) from the tail vein at baseline and at specified time points (e.g., 24, 48, 72, 120, and 168 hours) after antibody injection. Mix blood with an anticoagulant solution. Count platelets using a suitable method.[5]

• Analysis: Compare platelet counts between the treatment groups and the vehicle control group.

Protocol 2: In Vitro Analysis of T-Cell Activation

• Cell Preparation: Isolate peripheral blood mononuclear cells (PBMCs) from blood samples.

• Inhibitor Treatment: Pre-incubate PBMCs with ML604440 (e.g., 300 nM), an LMP7 inhibitor, or a combination of both for a specified period. Include a DMSO vehicle control.

• T-Cell Stimulation: Co-stimulate the T-cells with anti-CD3 and anti-CD28 antibodies.

• Flow Cytometry Analysis:

  • For early activation, stain for CD4 and CD69 after 10 hours of stimulation and analyze by flow cytometry.[4]

  • For later activation, stain for CD4 and CD25 after 72 hours of stimulation and analyze by flow cytometry.[4]

• Data Interpretation: Compare the mean fluorescence intensity (MFI) and the percentage of CD4+CD69+ or CD4+CD25+ T-cells across the different treatment conditions.

Visualizations

Caption: Troubleshooting logic for ML604440 inefficacy.

Caption: Role of ML604440 in the immunoproteasome pathway.

References

• 1. A Nut for Every Bolt: Subunit-Selective Inhibitors of the Immunoproteasome and Their Therapeutic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Co-Inhibition of the Immunoproteasome Subunits LMP2 and LMP7 Ameliorates Immune Thrombocytopenia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Co-Inhibition of the Immunoproteasome Subunits LMP2 and LMP7 Ameliorates Immune Thrombocytopenia [frontiersin.org]
• 6. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity | EMBO Reports [link.springer.com]
• 7. Co-inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity - PubMed [pubmed.ncbi.nlm.nih.gov]

troubleshooting ML604440 solubility issues

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing solubility issues with ML604440.

Common Solubility Issues & Troubleshooting

Issue: My ML604440 powder is not dissolving in my desired aqueous buffer.

ML604440 has limited solubility in aqueous buffers alone. It is recommended to first prepare a concentrated stock solution in an organic solvent, such as dimethyl sulfoxide (B87167) (DMSO), and then dilute this stock into your aqueous experimental medium.

Issue: I'm observing precipitation or cloudiness after diluting my ML604440 DMSO stock solution into my aqueous assay buffer.

This is a common issue when diluting a compound from a high-concentration organic stock into an aqueous solution. Here are some potential solutions:

• Lower the Final Concentration: The final concentration of ML604440 in your aqueous buffer may be too high. Try using a lower final concentration if your experimental design allows.

• Optimize the Dilution Protocol: Instead of a single large dilution, try a serial dilution. Additionally, ensure rapid mixing during the dilution process.

• Use of Solubilizing Excipients: For in vivo preparations, co-solvents are often necessary. For in vitro assays, ensure the final DMSO concentration is compatible with your cells or assay, typically below 0.5%. If precipitation persists at low DMSO concentrations, you may need to investigate other buffer components.

Issue: I'm seeing inconsistent results in my biological assays.

Poor solubility can lead to variable compound concentrations in your assay wells, resulting in inconsistent data.[1][2][3] Before starting your experiment, visually inspect your final diluted solution for any signs of precipitation.[1] It is also recommended to perform a solubility test in your final assay buffer to confirm the compound remains in solution at the desired concentration.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of ML604440?

A1: The recommended solvent for preparing a stock solution of ML604440 is DMSO. It is soluble in DMSO at 100 mg/mL (257.61 mM); however, this may require ultrasonication to fully dissolve.[4] It is important to use newly opened, anhydrous DMSO as hygroscopic DMSO can negatively impact solubility.[4]

Q2: How should I store my ML604440 stock solution?

A2: Store your DMSO stock solution in tightly sealed vials at -20°C for up to one month or at -80°C for up to six months.[4][5]

Q3: How can I prepare ML604440 for in vivo studies?

A3: Due to its low aqueous solubility, ML604440 requires a specific formulation for in vivo use. Here are a few protocols that have been used to achieve a concentration of at least 2.5 mg/mL (6.44 mM):

• Protocol 1 (PEG-based): 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline.[4]

• Protocol 2 (Cyclodextrin-based): 10% DMSO, 90% (20% SBE-β-CD in Saline).[4]

• Protocol 3 (Oil-based): 10% DMSO, 90% Corn Oil.[4]

Another reported formulation for intraperitoneal injection is dilution in PBS with 5% polyethylene (B3416737) glycol (PEG-400) and 1% Tween-80.[6][7]

Q4: What is the mechanism of action of ML604440?

A4: ML604440 is a specific and cell-permeable inhibitor of the proteasome β1i (LMP2) subunit.[4][5] The immunoproteasome is a variant of the proteasome expressed in hematopoietic cells and is involved in processing antigens for presentation on MHC class I molecules and in the production of pro-inflammatory cytokines. By inhibiting the LMP2 subunit, ML604440 can modulate immune responses, making it a tool for research in autoimmune diseases and experimental colitis.[4][5]

Quantitative Solubility Data

Solvent/Vehicle	Concentration	Molar Equivalent	Notes	Reference
DMSO	100 mg/mL	257.61 mM	Requires ultrasonication.	[4]
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL	≥ 6.44 mM	Clear solution for in vivo use.	[4]
10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.5 mg/mL	≥ 6.44 mM	Clear solution for in vivo use.	[4]
10% DMSO, 90% Corn Oil	≥ 2.5 mg/mL	≥ 6.44 mM	Clear solution for in vivo use.	[4]
PBS with 5% PEG-400 and 1% Tween-80	Not specified	Not specified	Used for intraperitoneal injection.	[6][7]

Experimental Protocols

Protocol: Preparation of a 10 mM ML604440 Stock Solution in DMSO

• Materials: ML604440 powder, anhydrous DMSO, sterile microcentrifuge tubes, vortexer, and sonicator.

• Procedure:

  • Weigh out the desired amount of ML604440 powder. For 1 mg of ML604440 (MW: 388.19), you will need 257.61 µL of DMSO to make a 10 mM solution.

  • Add the appropriate volume of anhydrous DMSO to the ML604440 powder in a sterile tube.

  • Vortex the solution thoroughly for 1-2 minutes.

  • If the compound is not fully dissolved, place the tube in an ultrasonic bath and sonicate until the solution is clear. Gentle heating can also aid dissolution, but be mindful of the compound's stability.[4]

  • Once fully dissolved, aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C.

Protocol: Preparation of ML604440 for In Vivo Administration (PEG-based Method)

• Materials: 10 mM ML604440 in DMSO stock solution, PEG300, Tween-80, sterile saline, sterile tubes, and vortexer.

• Procedure (for a final volume of 1 mL):

  • In a sterile tube, add 400 µL of PEG300.

  • Add 100 µL of your 10 mM ML604440 DMSO stock solution to the PEG300 and mix thoroughly by vortexing.

  • Add 50 µL of Tween-80 to the mixture and vortex until homogenous.

  • Add 450 µL of sterile saline to bring the final volume to 1 mL. Vortex the solution again to ensure it is well-mixed and clear.

  • This will result in a final solution containing 1 mM ML604440 in a vehicle of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline. The final concentration of the compound can be adjusted by varying the initial concentration of the DMSO stock.

Visualizations

Caption: Troubleshooting workflow for addressing compound solubility issues.

Caption: Signaling pathway showing ML604440 inhibition of the LMP2 subunit.

References

• 1. benchchem.com [benchchem.com]
• 2. Biological assay challenges from compound solubility: strategies for bioassay optimization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. Frontiers | Co-Inhibition of the Immunoproteasome Subunits LMP2 and LMP7 Ameliorates Immune Thrombocytopenia [frontiersin.org]
• 7. Co-Inhibition of the Immunoproteasome Subunits LMP2 and LMP7 Ameliorates Immune Thrombocytopenia - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Understanding the Efficacy of ML604440 in Experimental Models

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals utilizing the LMP2 inhibitor, ML604440, in their experiments.

Frequently Asked Questions (FAQs)

Q1: Why is ML604440, a specific LMP2 inhibitor, ineffective when used alone in certain autoimmune disease models?

A1: ML604440's ineffectiveness as a monotherapy in specific models, such as immune thrombocytopenia (ITP), experimental colitis, and experimental autoimmune encephalomyelitis (EAE), stems from the functional redundancy and synergistic roles of the immunoproteasome subunits.[1][2][3][4][5][6][7] Research indicates that targeting only the LMP2 subunit is insufficient to disrupt the downstream pathological processes in these diseases.[2][5][7] Therapeutic efficacy in these models requires the simultaneous inhibition of both the LMP2 and LMP7 subunits of the immunoproteasome.[1][2][3][4][5][6] This co-inhibition leads to a more profound and comprehensive suppression of the inflammatory response.[1][3][4][6]

Q2: What is the proposed mechanism requiring dual LMP2 and LMP7 inhibition?

A2: The immunoproteasome, comprised of catalytic subunits LMP2 (β1i), MECL-1 (β2i), and LMP7 (β5i), plays a crucial role in processing proteins for antigen presentation and regulating cytokine production.[1][3][4][8] While ML604440 effectively inhibits LMP2, the continued activity of LMP7 can still sustain the inflammatory cascade. Co-inhibition of both LMP2 and LMP7 has been shown to be synergistic, leading to several key outcomes that are not achieved by inhibiting LMP2 alone[1][3][4][6]:

• Impaired MHC Class I Surface Expression: Dual inhibition more effectively reduces the presentation of antigens to T cells.[1][3][4][5][6]

• Reduced Pro-inflammatory Cytokine Secretion: The combination significantly decreases the production of cytokines like IL-6.[1][3][4][6]

• Inhibition of Pathogenic T-cell Differentiation: Co-inhibition impairs the differentiation of naïve T helper cells into pathogenic Th1 and Th17 cells, which are key drivers of autoimmunity.[1][2][3][4][6][7][9]

Q3: Are there alternative compounds that demonstrate efficacy where ML604440 alone does not?

A3: Yes, compounds that inhibit both LMP2 and LMP7 have shown efficacy in models where ML604440 monotherapy is ineffective. A notable example is ONX-0914.[2][9] Although initially described as an LMP7-selective inhibitor, prolonged exposure to ONX-0914 results in the inhibition of both LMP7 and LMP2.[1][2][3][5] This dual activity is believed to be the reason for its effectiveness in ameliorating disease in various preclinical autoimmune models.[1][2][3]

Troubleshooting Guide

Issue: ML604440 is not producing the expected therapeutic effect in my in vivo autoimmune model.

Troubleshooting Steps:

• Confirm the Pathophysiology of Your Model: Verify that the disease model is indeed sensitive to immunoproteasome inhibition. The expression of immunoproteasome subunits, particularly LMP2 and LMP7, should be upregulated in the target tissues.[9]

• Consider a Combination Therapy Approach: Based on current literature, co-inhibition of LMP7 is likely necessary for a therapeutic effect.[1][3][4][6] Consider the following options:

  • Combine ML604440 with a selective LMP7 inhibitor, such as PRN1126.[1][3][4]

  • Utilize a dual LMP2/LMP7 inhibitor like ONX-0914.[2][9]

• Review Dosing and Administration: Ensure that the dosage and route of administration of ML604440 are appropriate for achieving sufficient target engagement in your model. For instance, a dose of 10 mg/kg has been used in murine ITP models.[2]

Issue: In vitro, ML604440 does not inhibit T-cell activation or differentiation as expected.

Troubleshooting Steps:

• Assess the Specific T-cell Subset and Stimulation: The effect of immunoproteasome inhibition can be context-dependent. For example, ML604440 alone does not influence Th1 polarization, whereas dual inhibition with an LMP7 inhibitor does.[2][7]

• Employ a Dual Inhibition Strategy: Similar to the in vivo recommendations, co-treatment with an LMP7 inhibitor is likely required to observe significant effects on T-cell activation and differentiation in vitro.[2][7] For example, while ML604440 alone (at 300 nM) had no effect on Th1 differentiation, the addition of an LMP7 inhibitor showed a significant reduction.[2][7]

Quantitative Data Summary

The following table summarizes the comparative efficacy of ML604440 alone versus a dual LMP2/LMP7 inhibition strategy in a murine model of Immune Thrombocytopenia (ITP).

Treatment Group	Outcome Measure	Result	Reference
Vehicle Control	Platelet Count	No significant change	[2]
ML604440 (LMP2 inhibitor)	Platelet Count	No significant impact	[2][9]
ONX-0914 (Dual LMP2/LMP7 inhibitor)	Platelet Count	Increased number of platelets	[2][9]

Experimental Protocols

Protocol 1: In Vivo Murine Model of Immune Thrombocytopenia (ITP)

• Model: Passive ITP is induced in C57BL/6 mice.

• Treatment:

  • Mice are treated daily with ML604440 at a dose of 10 mg/kg.[2]

  • Control groups receive the vehicle.

  • A comparator group can be treated with a dual LMP2/LMP7 inhibitor like ONX-0914.

• Monitoring: Platelet counts are monitored regularly to assess the therapeutic effect.

• Outcome: Treatment with ML604440 alone is not expected to significantly change platelet counts compared to the vehicle-treated group.[2]

Protocol 2: In Vitro T-Cell Differentiation Assay

• Cell Source: Peripheral blood mononuclear cells (PBMCs) are isolated from ITP patients or healthy controls.

• Cell Culture: CD4+ T cells are isolated and cultured.

• Treatment:

  • Cells are preincubated with DMSO (vehicle), ML604440 (e.g., 300 nM), or a dual LMP2/LMP7 inhibitor (e.g., ONX-0914 at 30 nM) for 2 hours.[2]

• Stimulation: T-cell differentiation is induced under Th1-polarizing conditions.

• Analysis: After a defined culture period (e.g., 3 days), the percentage of IFN-γ-producing CD4+ T cells (a marker for Th1 cells) is measured by flow cytometry.[2][7]

• Expected Outcome: ML604440 alone is not expected to have a significant influence on Th1 polarization, whereas dual LMP2/LMP7 inhibition should reduce the percentage of IFN-γ-producing CD4+ T cells.[2][7]

Visualizations

Caption: Immunoproteasome subunits LMP2 and LMP7 both contribute to autoimmune pathology.

References

• 1. Co-inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Co-Inhibition of the Immunoproteasome Subunits LMP2 and LMP7 Ameliorates Immune Thrombocytopenia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity | EMBO Reports [link.springer.com]
• 4. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity | EMBO Reports [link.springer.com]
• 5. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. S-EPMC6280796 - Co-inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity. - OmicsDI [omicsdi.org]
• 7. Frontiers | Co-Inhibition of the Immunoproteasome Subunits LMP2 and LMP7 Ameliorates Immune Thrombocytopenia [frontiersin.org]
• 8. A Nut for Every Bolt: Subunit-Selective Inhibitors of the Immunoproteasome and Their Therapeutic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Co-Inhibition of the Immunoproteasome Subunits LMP2 and LMP7 Ameliorates Immune Thrombocytopenia - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing ML604440 Concentration for Cell Culture

This technical support center provides researchers, scientists, and drug development professionals with guidance on utilizing ML604440, a selective inhibitor of the immunoproteasome subunit LMP2 (Low Molecular Mass Polypeptide 2), in cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: What is ML604440 and what is its mechanism of action?

ML604440 is a specific and cell-permeable inhibitor of the Proteasome β1i (LMP2) subunit.[1] The immunoproteasome is a specialized form of the proteasome expressed in cells upon inflammatory signals.[2] By selectively inhibiting the LMP2 subunit, ML604440 interferes with the proteolytic activity of the immunoproteasome, which can impact downstream cellular processes such as antigen presentation and immune cell differentiation.[3][4][5]

Q2: What is a recommended starting concentration for ML604440 in cell culture?

A common starting concentration for in vitro experiments is 300 nM.[6][7] However, the optimal concentration is highly cell-type and context-dependent. It is strongly recommended to perform a dose-response experiment to determine the optimal concentration for your specific cell line and experimental goals.

Q3: How should I prepare and store ML604440?

ML604440 is typically dissolved in dimethyl sulfoxide (B87167) (DMSO) to create a stock solution. A stock solution of 10 mM in DMSO is commonly used.[6] For storage, the stock solution should be kept at -80°C for long-term storage (up to 6 months) or -20°C for shorter periods (up to 1 month).[7]

Q4: In which research areas is ML604440 typically used?

ML604440 is primarily used in immunology and autoimmune disease research.[1] It has been utilized in studies related to experimental colitis, experimental autoimmune encephalomyelitis (EAE), and immune thrombocytopenia (ITP).[1][4][5][6]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
No observable effect of ML604440 treatment.	1. Insufficient concentration: The concentration of ML604440 may be too low for your specific cell type or experimental conditions. 2. LMP2 inhibition alone is insufficient: In some biological contexts, inhibiting only the LMP2 subunit may not produce a significant phenotype.[4][5][6] 3. Incorrect experimental readout: The chosen assay may not be sensitive to the effects of LMP2 inhibition.	1. Perform a dose-response experiment with a wider range of concentrations (e.g., 10 nM to 10 µM). 2. Consider co-treatment with an LMP7 inhibitor (e.g., ONX-0914 or PRN1126) to achieve a more potent and synergistic effect on the immunoproteasome.[4][5] 3. Verify target engagement by assessing downstream markers of immunoproteasome activity, such as cytokine secretion (e.g., IL-6) or changes in T-cell differentiation markers.[4][5]
Cell toxicity or death observed after treatment.	1. High concentration of ML604440: The concentration used may be cytotoxic to your cells. 2. High DMSO concentration: The final concentration of the DMSO solvent in the culture medium may be toxic.	1. Lower the concentration of ML604440. Perform a cell viability assay (e.g., MTT or trypan blue exclusion) to determine the cytotoxic concentration. 2. Ensure the final DMSO concentration in the culture medium does not exceed 0.1-0.5%. Prepare intermediate dilutions of your stock solution if necessary.
Inconsistent or variable results between experiments.	1. Inconsistent cell health or passage number: Variations in cell culture conditions can affect the cellular response. 2. Degradation of ML604440: Improper storage or handling of the compound can lead to loss of activity.	1. Use cells with a consistent passage number and ensure they are in the logarithmic growth phase before treatment.[8] 2. Aliquot the stock solution to avoid repeated freeze-thaw cycles and store it properly at -80°C.

Experimental Protocols

Dose-Response Experiment to Determine Optimal ML604440 Concentration

This protocol outlines a general procedure to determine the effective concentration of ML604440 for your cell line.

Materials:

• Your cell line of interest

• Complete cell culture medium

• ML604440 stock solution (10 mM in DMSO)

• 96-well cell culture plates

• Assay-specific reagents (e.g., for cell viability, cytokine measurement, or flow cytometry)

Procedure:

• Cell Seeding: Seed your cells in a 96-well plate at a density appropriate for your assay and allow them to adhere and stabilize overnight.

• Serial Dilutions: Prepare serial dilutions of the ML604440 stock solution in complete culture medium to achieve a range of final concentrations (e.g., 10 nM, 30 nM, 100 nM, 300 nM, 1 µM, 3 µM, 10 µM). Include a vehicle control (DMSO only) with the same final DMSO concentration as the highest ML604440 concentration.

• Treatment: Remove the old medium from the cells and add the medium containing the different concentrations of ML604440 or the vehicle control.

• Incubation: Incubate the plate for a duration relevant to your experiment (e.g., 24, 48, or 72 hours).

• Assay: Perform your chosen assay to measure the biological response (e.g., cell viability, cytokine levels in the supernatant, or expression of specific cell surface markers).

• Data Analysis: Plot the response against the log of the ML604440 concentration to determine the EC50 (half-maximal effective concentration).

Protocol for T-Cell Activation and Differentiation Assay

This protocol is adapted from studies investigating the effect of immunoproteasome inhibitors on T-cell function.[6]

Materials:

• Peripheral Blood Mononuclear Cells (PBMCs) or isolated CD4+ T cells

• RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS)

• Anti-CD3 and Anti-CD28 antibodies (for T-cell stimulation)

• ML604440

• Flow cytometry antibodies (e.g., anti-CD69, anti-CD25, anti-IFN-γ)

Procedure:

• Cell Preparation: Isolate PBMCs or CD4+ T cells from whole blood using standard methods (e.g., Ficoll-Paque density gradient).

• Pre-incubation: Pre-incubate the cells (e.g., at 1 x 10^6 cells/mL) with the desired concentration of ML604440 (e.g., 300 nM) or vehicle control for 2 hours.

• Stimulation: Seed the pre-incubated cells in a 96-well plate coated with anti-CD3 and anti-CD28 antibodies to stimulate T-cell activation.

• Incubation: Incubate the cells for the desired period. For activation markers like CD69, a shorter incubation of 10-24 hours may be sufficient.[6] For differentiation studies (e.g., Th1 differentiation), a longer incubation of 3-5 days may be necessary.[6]

• Analysis: Harvest the cells and stain them with fluorescently labeled antibodies for flow cytometric analysis of activation markers (CD69, CD25) or intracellular cytokines (IFN-γ for Th1 cells).

Visualizations

Caption: Mechanism of action of ML604440 on the immunoproteasome pathway.

Caption: Workflow for optimizing ML604440 concentration in cell culture.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. Co-Inhibition of the Immunoproteasome Subunits LMP2 and LMP7 Ameliorates Immune Thrombocytopenia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Nut for Every Bolt: Subunit-Selective Inhibitors of the Immunoproteasome and Their Therapeutic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity | EMBO Reports [link.springer.com]
• 5. Co-inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Co-Inhibition of the Immunoproteasome Subunits LMP2 and LMP7 Ameliorates Immune Thrombocytopenia - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. 細胞の増殖不良のトラブルシューティング [sigmaaldrich.com]

long-term storage and stability of ML604440 solutions.

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on the long-term storage and stability of ML604440 solutions. Below you will find frequently asked questions, troubleshooting advice, and recommended protocols to ensure the integrity of your experimental results.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What are the recommended storage conditions for ML604440?

Proper storage is critical to maintain the quality and activity of ML604440. Recommendations for both solid compound and stock solutions are summarized below.

Q2: How long can I store ML604440 solutions?

The stability of ML604440 in solution is dependent on the storage temperature. For stock solutions prepared in DMSO, the recommended storage durations are provided in the table below.[1] It is crucial to adhere to these guidelines to minimize degradation. For in vivo working solutions, it is highly recommended to prepare them fresh on the day of use.[1]

Q3: My ML604440 solution appears cloudy or has precipitates. What should I do?

Cloudiness or precipitation can occur for several reasons, including improper dissolution or storage. If you observe this:

• Aid dissolution: Gentle warming and/or sonication can help dissolve precipitates that may have formed during preparation.[1]

• Check for solvent compatibility: Ensure you are using a suitable solvent and concentration as outlined in the formulation protocols.

• Avoid repeated freeze-thaw cycles: Each cycle can contribute to precipitation and degradation. It is best practice to aliquot stock solutions into single-use volumes.[1]

Q4: I am concerned about the stability of ML604440 in my experiments. What are the potential degradation pathways?

ML604440 is a boronic acid-containing compound. This class of molecules is known to be susceptible to two primary degradation pathways, especially in solution:

• Protodeboronation: This involves the cleavage of the carbon-boron bond, which is replaced by a hydrogen atom. This process can be accelerated by factors such as heat and the presence of a base.

• Oxidation: The boronic acid moiety can be oxidized, particularly in the presence of air or other oxidizing agents.

It is important to handle ML604440 solutions with care to minimize exposure to conditions that can promote these degradation pathways.

Q5: How many freeze-thaw cycles can my ML604440 stock solution tolerate?

While there is no specific data on the maximum number of freeze-thaw cycles ML604440 can endure, it is strongly recommended to avoid them whenever possible.[1] Repeated cycling can lead to precipitation and degradation of the compound. To mitigate this, it is best practice to aliquot your stock solution into single-use vials after preparation.

Data Presentation: Storage and Solubility

Table 1: Recommended Storage Conditions for ML604440

Form	Storage Temperature	Duration
Powder	-20°C	3 years
4°C	2 years
In Solvent (e.g., DMSO)	-80°C	6 months[1]
-20°C	1 month[1]

Table 2: Solubility and Formulation of ML604440

Use	Solvent/Formulation	Solubility
In Vitro Stock Solution	DMSO	100 mg/mL (requires sonication)[1]
In Vivo Formulation 1	10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL[1]
In Vivo Formulation 2	10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.5 mg/mL[1]
In Vivo Formulation 3	10% DMSO, 90% Corn Oil	≥ 2.5 mg/mL[1]

Experimental Protocols

Protocol 1: Preparation of ML604440 Stock Solution (10 mM in DMSO)

• Materials:

  • ML604440 powder

  • Anhydrous, high-purity DMSO

  • Sterile, low-binding microcentrifuge tubes

  • Vortex mixer

  • Sonicator (optional)

• Procedure:

  • Equilibrate the ML604440 powder to room temperature before opening the vial to prevent condensation.

  • Calculate the required mass of ML604440 to prepare the desired volume of a 10 mM stock solution (Molecular Weight: 388.19 g/mol ).

  • Add the appropriate volume of DMSO to the vial containing the ML604440 powder.

  • Vortex the solution thoroughly until the powder is completely dissolved. If necessary, use a sonicator to aid dissolution.

  • Once fully dissolved, aliquot the stock solution into single-use, light-protected tubes.

  • Store the aliquots at -80°C for up to 6 months or -20°C for up to 1 month.

Protocol 2: General Workflow for Assessing ML604440 Solution Stability

This protocol outlines a general approach to quantitatively assess the stability of ML604440 in a specific formulation over time.

• Sample Preparation:

  • Prepare a fresh solution of ML604440 in the desired solvent or formulation at a known concentration.

  • Divide the solution into multiple aliquots in appropriate storage vials.

  • Store the aliquots under the desired storage conditions (e.g., -80°C, -20°C, 4°C, room temperature).

  • Designate a "time zero" (T0) sample for immediate analysis.

• Time-Point Analysis:

  • At predetermined time points (e.g., 1 week, 1 month, 3 months, 6 months), retrieve one aliquot from each storage condition.

  • Allow the sample to equilibrate to room temperature.

  • Analyze the sample using a suitable analytical method to determine the concentration and purity of ML604440. High-Performance Liquid Chromatography (HPLC) with UV detection is a common method for such analyses.

• Data Analysis:

  • Compare the concentration and purity of ML604440 at each time point to the T0 sample.

  • Calculate the percentage of degradation over time for each storage condition.

  • If using a mass spectrometer, analyze for the appearance of potential degradation products.

Visualizations

Caption: Potential degradation pathways of ML604440.

Caption: General workflow for ML604440 stability testing.

Caption: Troubleshooting flowchart for ML604440 solutions.

References

• 1. medchemexpress.com [medchemexpress.com]

Technical Support Center: Controlling for ML604440 Vehicle Effects In Vivo

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides targeted troubleshooting guides and frequently asked questions (FAQs) to help you navigate and mitigate the challenges of vehicle effects in in vivo studies involving the selective LMP2 inhibitor, ML604440.

Frequently Asked Questions (FAQs)

Q1: What is a vehicle control and why is it essential for in vivo studies with ML604440?

A1: A vehicle is an inert substance used to deliver a test compound, like ML604440, to a biological system. "Vehicle effects" are unintended physiological, biochemical, or behavioral responses caused by the vehicle itself, independent of the active drug. These effects are a major concern because they can confound experimental results, leading to the misinterpretation of the drug's true efficacy and toxicity. A carefully selected vehicle should have no biological effect, but this is rarely the case, especially with solvents required for poorly water-soluble compounds like ML604440. Therefore, a vehicle control group, which receives the vehicle without ML604440, is essential to differentiate the effects of the drug from the effects of the delivery medium.

Q2: ML604440 is poorly soluble in aqueous solutions. What are the recommended vehicles for in vivo administration?

A2: Due to its hydrophobic nature, ML604440 requires a co-solvent vehicle for in vivo administration. Several formulations can be used to achieve a clear solution. The most commonly cited vehicle for ML604440 and other poorly soluble compounds is a mixture of Dimethyl sulfoxide (B87167) (DMSO), Polyethylene (B3416737) glycol 300 (PEG300), Polysorbate 80 (Tween-80), and saline.[1] Other potential vehicles include formulations with SBE-β-CD or corn oil.[1]

Q3: What is a standard protocol for preparing the recommended DMSO/PEG300/Tween-80/Saline vehicle for ML604440?

A3: A widely used protocol to prepare a clear solution of ML604440 at a concentration of ≥ 2.5 mg/mL is as follows:

Protocol 1: Preparation of 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline Vehicle [1]

• Prepare a stock solution of ML604440 in DMSO. For example, to create a final working solution of 2.5 mg/mL, you could prepare a 25 mg/mL stock in 100% DMSO.

• Add the components sequentially. For a 1 mL final volume:

  • Start with 400 µL of PEG300.

  • Add 100 µL of your 25 mg/mL ML604440 stock in DMSO. Mix thoroughly.

  • Add 50 µL of Tween-80. Mix until the solution is homogeneous.

  • Add 450 µL of saline. Mix thoroughly to obtain a clear solution.

• Use gentle warming or sonication if precipitation occurs. If you observe any phase separation or precipitation during preparation, gentle heating or sonication can help to fully dissolve the compound.[1]

Q4: Are there any known toxicities or adverse effects associated with the recommended vehicle for ML604440?

A4: While the complete formulation of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline is generally considered tolerable in mice and rats, the individual components can have biological effects.[2]

• DMSO: Can cause local irritation and has been reported to have various biological effects, including anti-inflammatory and neuroprotective properties.[3]

• Polysorbate 80 (Tween-80): Has been shown to cause mild to moderate depression of the central nervous system, a reduction in locomotor activity, and can induce intestinal permeability changes in mice.[4][5] In some contexts, it has been associated with hypersensitivity reactions.[6]

• PEG300: Generally considered to have low toxicity.

It is crucial to include a vehicle-only control group in your experiments to account for any potential confounding effects of the vehicle. For sensitive animal models, such as those that are immunodeficient, reducing the DMSO concentration may be advisable.[7][8]

Q5: How stable is ML604440 in the recommended vehicle?

Troubleshooting Guides

Problem 1: The ML604440 solution is cloudy or precipitates after preparation.

Possible Cause	Troubleshooting Steps
Incomplete Dissolution	Ensure thorough mixing after the addition of each solvent component. Use of a vortex mixer is recommended. Gentle warming or sonication can aid in the dissolution of ML604440.[1]
Incorrect Order of Solvent Addition	Add the solvents in the specified order: PEG300, then the DMSO stock of ML604440, followed by Tween-80, and finally saline.[7]
Low-Quality Reagents	Use high-purity, anhydrous DMSO for the stock solution, as water content can affect solubility. Ensure all other vehicle components are of high quality.
Supersaturation	The concentration of ML604440 may be too high for the chosen vehicle. Try preparing a lower concentration.

Problem 2: Adverse reactions (e.g., lethargy, ruffled fur, injection site inflammation) are observed in the vehicle control group.

Possible Cause	Troubleshooting Steps
Irritation from Vehicle Components	The individual components of the vehicle, such as DMSO or Tween-80, can cause local irritation or systemic effects.[3][4]
1. Reduce Vehicle Concentration: If possible, lower the concentration of the organic solvents. For sensitive models, a formulation with 2% DMSO has been suggested: 2% DMSO, 40% PEG300, 5% Tween-80, and 53% saline.[7][8]
2. Change Administration Route: If administering via intraperitoneal (IP) injection, consider if oral gavage is a viable alternative for your experimental design, as it may be better tolerated.
Improper Injection Technique	Incorrect intraperitoneal injection technique can lead to irritation or injection into organs.
1. Ensure Proper Restraint and Needle Placement: Use appropriate animal handling techniques. For IP injections in mice, aim for the lower right quadrant of the abdomen to avoid the bladder and cecum.
2. Control Injection Volume and Speed: Do not exceed the recommended maximum injection volumes for the animal's weight. Inject the solution at a steady, moderate pace.
Non-physiological Solution Properties	The pH or osmolality of the final solution may be causing irritation.
1. Check pH: Ensure the pH of the final formulation is within a physiologically tolerable range.
2. Warm the Solution: Administering a solution that is at room or body temperature can reduce discomfort.[10]

Problem 3: Inconsistent or unexpected results in the ML604440-treated group compared to the vehicle control.

Possible Cause	Troubleshooting Steps
Precipitation of ML604440 In Vivo	The drug may be precipitating out of solution upon injection into the physiological environment.
1. Visually Inspect the Syringe: Before and after injection, check for any signs of precipitation in the syringe.
2. Consider Alternative Formulations: If in vivo precipitation is suspected, you may need to explore other vehicle options, such as those containing cyclodextrins (e.g., SBE-β-CD), which can improve the stability of the compound in solution.[1]
Variability in Dosing	Inaccurate preparation of the dosing solution or inconsistent administration can lead to variable results.
1. Prepare Fresh Dosing Solutions: Prepare the ML604440 formulation fresh each day to ensure accurate concentration.[1]
2. Ensure Homogeneity: Thoroughly mix the solution before drawing it into the syringe for each animal.
Underlying Vehicle Effects	The vehicle itself may be influencing the biological pathway under investigation, masking or altering the effects of ML604440.
1. Thoroughly Characterize Vehicle Effects: Run a pilot study with the vehicle alone to fully understand its physiological and behavioral effects in your specific experimental model.
2. Review Literature for Vehicle-Pathway Interactions: Research potential interactions between the vehicle components and your target signaling pathway.

Quantitative Data Summary

Table 1: In Vivo Vehicle Formulations for ML604440

Vehicle Composition	Achievable Solubility of ML604440	Reference
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL (clear solution)	[1]
10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.5 mg/mL (clear solution)	[1]
10% DMSO, 90% Corn Oil	≥ 2.5 mg/mL (clear solution)	[1]

Experimental Protocols

Detailed Methodology for In Vivo Administration of ML604440

This protocol is based on a study where ML604440 was administered to mice to investigate its effect on immune thrombocytopenia.

• Compound and Vehicle Preparation:

  • ML604440 was dissolved for in vivo use by diluting it in a vehicle of PBS with 5% polyethylene glycol (PEG-400) and 1% Tween-80. This solution was prepared immediately before use.

• Animal Model:

  • Male C57BL/6J mice (6-8 weeks old).

• Dosing and Administration:

  • Dose: 10 mg/kg of ML604440.

  • Route of Administration: Intraperitoneal (IP) injection.

  • Frequency: Once daily.

• Control Groups:

  • A vehicle control group receiving the same volume of the PBS, PEG-400, and Tween-80 mixture via IP injection daily.

• Study Duration:

  • The study involved daily injections and monitoring over a period of several days.

Visualizations

Caption: LMP2 signaling pathway and the inhibitory action of ML604440.

Caption: Workflow for in vivo experiments controlling for vehicle effects.

Caption: Decision tree for troubleshooting vehicle-related adverse effects.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Structure-activity relationships of boronic acid inhibitors of dipeptidyl peptidase IV. 1. Variation of the P2 position of Xaa-boroPro dipeptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Polysorbate 80: a pharmacological study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Polysorbate 80-induced leaky gut impairs skeletal muscle metabolism in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Safety of Polysorbate 80 in the Oncology Setting - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Diversity-oriented synthesis of peptide-boronic acids by a versatile building-block approach - Chemical Science (RSC Publishing) DOI:10.1039/D0SC03999C [pubs.rsc.org]
• 10. Recent developments in the medicinal chemistry of single boron atom-containing compounds - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: ML604440 in Autoimmune Models

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering unexpected results with ML604440 in autoimmune models.

Troubleshooting Guide

This guide addresses common issues and unexpected outcomes observed during experiments with ML604440.

Issue 1: ML604440 Monotherapy Shows Limited or No Efficacy in Ameliorating Autoimmune Disease Models.

Question: My in vivo experiments using ML604440 alone in an Experimental Autoimmune Encephalomyelitis (EAE) or Collagen-Induced Arthritis (CIA) model are not showing a significant reduction in disease severity. Is this expected?

Answer: Yes, it is a documented finding that ML604440, when used as a standalone treatment, has limited to no effect on the clinical progression of several autoimmune disease models, including EAE, colitis, and immune thrombocytopenia (ITP).[1][2][3][4] This is an important consideration when designing experiments with this compound.

Root Cause Analysis and Recommendations:

The primary reason for the limited efficacy of ML604440 monotherapy lies in the functional redundancy within the immunoproteasome. ML604440 is a highly selective inhibitor of the LMP2 (β1i) subunit of the immunoproteasome.[2][3] However, research has shown that the inhibition of LMP2 alone is insufficient to block the pro-inflammatory pathways that drive autoimmunity.[2][3][4]

Key Finding: Synergistic co-inhibition of both the LMP2 and LMP7 (β5i) subunits of the immunoproteasome is required to achieve a significant therapeutic effect in autoimmune models.[1][2][5] This dual inhibition leads to:

• Reduced MHC Class I Surface Expression: Impairing antigen presentation.[2]

• Decreased Pro-inflammatory Cytokine Production: Notably IL-6.[1][2]

• Impaired T Helper Cell Differentiation: Specifically, the differentiation of naïve T helper cells into pathogenic Th1 and Th17 cells is reduced.[1][2][6][7]

Experimental Recommendations:

• Co-administration with an LMP7 Inhibitor: To achieve a therapeutic effect, it is recommended to co-administer ML604440 with a selective LMP7 inhibitor, such as PRN1126.[1][2]

• Use a Dual LMP2/LMP7 Inhibitor as a Positive Control: Compounds like ONX 0914, which has been shown to inhibit both LMP2 and LMP7 upon prolonged exposure, can serve as a valuable positive control in your experiments.[1][2][3][4]

• Confirm Target Engagement: If possible, perform ex vivo analysis of immune cells from treated animals to confirm the inhibition of both LMP2 and LMP7 activity.

Issue 2: No Significant Change in Th1/Th17 Cell Populations or Cytokine Profiles with ML604440 Treatment.

Question: I am not observing the expected decrease in Th1/Th17 cells or a reduction in pro-inflammatory cytokines like IL-17 and IFN-γ in my ML604440-treated groups. Why is this?

Answer: This is a consistent finding with ML604440 monotherapy. Inhibition of only the LMP2 subunit does not significantly impact the differentiation of Th1 and Th17 cells or the production of their associated cytokines.[2][3]

Explanation:

The signaling pathways that govern Th1 and Th17 differentiation are not sufficiently perturbed by the sole inhibition of LMP2. However, the simultaneous inhibition of LMP7 and LMP2 has been demonstrated to suppress these pathways. For instance, dual inhibition can block the phosphorylation of STAT3, a key transcription factor for Th17 differentiation.[7]

Experimental Workflow for Investigating T-cell Differentiation:

Caption: In vitro workflow for assessing the impact of ML604440 on T-cell differentiation.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of ML604440?

A1: ML604440 is a dipeptide boronate that acts as a selective and reversible inhibitor of the LMP2 (Low Molecular Mass Polypeptide 2 or β1i) catalytic subunit of the immunoproteasome.[2][8] The immunoproteasome is a variant of the constitutive proteasome found predominantly in hematopoietic cells and is involved in processing proteins for antigen presentation and regulating inflammatory responses.[1][2][9]

Q2: Are there any known off-target effects of ML604440?

A2: While ML604440 is considered a selective LMP2 inhibitor, it is important to consider that boronate-based inhibitors can sometimes have off-target activities.[8] However, the primary "unexpected" result in autoimmune models is its lack of efficacy when used alone, rather than overt off-target effects.[3][4]

Q3: What are the recommended in vivo dosage and formulation for ML604440?

A3: For in vivo studies in mice, a daily dose of 10 mg/kg has been used.[3][4] A common formulation involves diluting ML604440 in PBS with 5% polyethylene (B3416737) glycol (PEG-400) and 1% Tween-80 immediately before use.[3][4]

Q4: How does the efficacy of ML604440 compare to a dual LMP2/LMP7 inhibitor like ONX 0914?

A4: The following table summarizes the comparative effects of ML604440 and ONX 0914 in autoimmune models.

Feature	ML604440 (LMP2 Inhibition)	ONX 0914 (LMP2 & LMP7 Inhibition)
Efficacy in Autoimmune Models	Limited to no significant effect[3][4]	Ameliorates disease severity[1][2][6]
MHC Class I Surface Expression	No significant change[2][3]	Reduced[2]
IL-6 Secretion	No significant change[2]	Impaired[1][2]
Th17 Differentiation	No significant effect[2][3]	Suppressed[1][2][6][7]
STAT3 Phosphorylation	No significant effect	Blocked[7]
Regulatory T Cell (Treg) Development	No significant effect	Promoted[7]

Q5: What is the proposed signaling pathway for the therapeutic effect of dual LMP2/LMP7 inhibition?

A5: Dual inhibition of LMP2 and LMP7 is thought to interfere with key signaling pathways that promote inflammation and autoimmunity. This includes the suppression of pro-inflammatory cytokine production and the modulation of transcription factor activity, such as STAT3, which is crucial for Th17 cell differentiation.[7] Additionally, this dual inhibition promotes the development of regulatory T cells (Tregs), which play a crucial role in maintaining immune tolerance.[7]

Caption: Proposed signaling pathway for dual LMP2/LMP7 inhibition in autoimmune models.

Experimental Protocols

Protocol 1: In Vivo Efficacy Study in a Collagen-Induced Arthritis (CIA) Model

• Animal Model: DBA/1 mice (or other susceptible strain), 8-10 weeks old.

• Induction of Arthritis:

  • Day 0: Immunize with 100 µg of bovine type II collagen emulsified in Complete Freund's Adjuvant (CFA) via intradermal injection at the base of the tail.

  • Day 21: Administer a booster injection of 100 µg of bovine type II collagen in Incomplete Freund's Adjuvant (IFA).

• Treatment Groups:

  • Vehicle control (e.g., PBS with 5% PEG-400 and 1% Tween-80)

  • ML604440 (10 mg/kg, daily)

  • LMP7 inhibitor (e.g., PRN1126, dose to be optimized)

  • ML604440 + LMP7 inhibitor

  • Positive control (e.g., ONX 0914, 10 mg/kg, daily)

• Treatment Administration: Begin treatment at the onset of clinical signs of arthritis (typically around day 24) and continue for a predefined period (e.g., 14-21 days).

• Clinical Scoring: Monitor and score the severity of arthritis in each paw daily or every other day based on a standardized scale (e.g., 0-4 scale for erythema, swelling, and joint deformity).

• Histological Analysis: At the end of the study, collect joints for histological assessment of inflammation, pannus formation, and cartilage/bone erosion.

• Cytokine Analysis: Collect serum or culture supernatants from restimulated splenocytes to measure levels of pro-inflammatory cytokines (e.g., IL-6, IL-17, TNF-α) by ELISA or multiplex assay.

Protocol 2: In Vitro T-cell Differentiation Assay

• Cell Isolation: Isolate naïve CD4+ T cells from the spleens and lymph nodes of mice using magnetic-activated cell sorting (MACS).

• Cell Culture:

  • Culture the isolated T cells in 96-well plates coated with anti-CD3 and anti-CD28 antibodies.

  • For Th17 polarizing conditions, add IL-6, TGF-β, anti-IL-4, and anti-IFN-γ to the culture medium.

• Treatment: Add the following to the respective wells:

  • Vehicle (DMSO)

  • ML604440 (e.g., 300 nM)

  • LMP7 inhibitor (e.g., 300 nM)

  • ML604440 + LMP7 inhibitor (e.g., 300 nM each)

• Incubation: Culture the cells for 3-4 days.

• Restimulation: Restimulate the cells with PMA, ionomycin, and a protein transport inhibitor (e.g., Brefeldin A) for 4-6 hours.

• Flow Cytometry: Perform intracellular staining for IL-17A and IFN-γ and analyze the percentage of positive cells within the CD4+ T cell population by flow cytometry.

References

• 1. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity | EMBO Reports [link.springer.com]
• 2. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Co-Inhibition of the Immunoproteasome Subunits LMP2 and LMP7 Ameliorates Immune Thrombocytopenia [frontiersin.org]
• 4. Co-Inhibition of the Immunoproteasome Subunits LMP2 and LMP7 Ameliorates Immune Thrombocytopenia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Co-inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Inhibition of the immunoproteasome ameliorates experimental autoimmune encephalomyelitis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Immunoproteasome subunit LMP7 deficiency and inhibition suppresses Th1 and Th17 but enhances regulatory T cell differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A Nut for Every Bolt: Subunit-Selective Inhibitors of the Immunoproteasome and Their Therapeutic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 9. alzdiscovery.org [alzdiscovery.org]

Technical Support Center: Minimizing Variability in Experiments with ML604440

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing ML604440, a selective inhibitor of the immunoproteasome subunit LMP2. Our goal is to help you achieve more consistent and reproducible experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is ML604440 and what is its primary mechanism of action?

ML604440 is a selective, peptide-based inhibitor of the immunoproteasome subunit LMP2 (also known as β1i).[1][2][3] The immunoproteasome is a specialized form of the proteasome found in hematopoietic cells and is induced by inflammatory signals.[4][5] By inhibiting the catalytic activity of LMP2, ML604440 can modulate immune responses, making it a valuable tool for studying autoimmune diseases and other immune-related disorders.[1][3]

Q2: I am observing limited or no effect of ML604440 in my experimental model. What could be the reason?

Several studies have indicated that inhibiting LMP2 alone with ML604440 may not be sufficient to produce a strong phenotype in certain autoimmune models.[3][6][7] The co-inhibition of both LMP2 and another immunoproteasome subunit, LMP7, has been shown to be more effective in ameliorating disease in some experimental settings.[1][3][5] Consider using ML604440 in combination with an LMP7 inhibitor, such as ONX-0914, to investigate potential synergistic effects.[1][3]

Q3: What is the recommended solvent for dissolving and storing ML604440?

For in vitro experiments, ML604440 is typically dissolved in dimethyl sulfoxide (B87167) (DMSO) to create a stock solution.[6][7] It is crucial to keep the final concentration of DMSO in your cell culture media low (generally below 0.5%) to avoid solvent-induced toxicity or off-target effects.[8][9] For in vivo studies in mice, ML604440 has been formulated in a solution of phosphate-buffered saline (PBS) containing 5% polyethylene (B3416737) glycol (PEG-400) and 1% Tween-80.[6][7]

Q4: How should I store ML604440 stock solutions to maintain stability?

Stock solutions of ML604440 in DMSO should be stored at -80°C for long-term stability.[6][7] It is advisable to aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles, which can lead to compound degradation and precipitation.[10] When thawing an aliquot, allow it to come to room temperature slowly and vortex gently to ensure the compound is fully dissolved before further dilution.[10]

Troubleshooting Guide

This section addresses common issues that may arise during experiments with ML604440, leading to variability in your results.

Issue 1: High Variability Between Replicate Wells or Experiments

High variability can stem from several sources, from initial cell handling to final data acquisition.

Potential Causes and Solutions:

Potential Cause	Recommended Solution
Inconsistent Cell Seeding	Ensure a homogenous single-cell suspension before seeding. Calibrate pipettes regularly and use a consistent pipetting technique.[8]
Edge Effects in Multi-well Plates	Avoid using the outer wells of multi-well plates, as they are more prone to evaporation. Fill the outer wells with sterile PBS or media to create a humidity barrier.
Variations in Compound Concentration	Prepare fresh dilutions of ML604440 for each experiment from a stable, frozen stock. Ensure thorough mixing after each dilution step.[8]
Inconsistent Incubation Times	Standardize the timing of all experimental steps, including compound addition, incubation periods, and the addition of detection reagents.
Cell Culture Conditions	Maintain consistent cell culture conditions, including passage number, confluency, and media composition, as these can influence cellular responses to treatment.[11]

Issue 2: Poor Solubility or Precipitation of ML604440 in Aqueous Media

Observing precipitation or cloudiness in your working solutions can significantly impact the effective concentration of the inhibitor.

Potential Causes and Solutions:

Potential Cause	Recommended Solution
Exceeding Aqueous Solubility	While ML604440 is dissolved in DMSO for stock solutions, its solubility in aqueous media is lower. When diluting into your final assay buffer, ensure the final concentration does not exceed its solubility limit.
High Final DMSO Concentration	While DMSO aids in solubility, high concentrations can be toxic to cells. Keep the final DMSO concentration in your assay below 0.5%, and ideally below 0.1%.[9] Run a vehicle control with the same final DMSO concentration to assess any solvent effects.[9]
pH of the Buffer	The solubility of small molecules can be pH-dependent. Ensure the pH of your assay buffer is within a range that maintains the solubility of ML604440.[8]
Interaction with Media Components	Components in complex cell culture media, such as serum proteins, can sometimes interact with small molecules and affect their solubility or availability.

Experimental Protocols

To ensure consistency, detailed and standardized protocols are essential.

Protocol 1: In Vitro Treatment of Peripheral Blood Mononuclear Cells (PBMCs) with ML604440

• PBMC Isolation: Isolate PBMCs from whole blood using Ficoll-Paque density gradient centrifugation.

• Cell Seeding: Resuspend PBMCs in complete RPMI-1640 media and seed into a 96-well plate at a density of 2 x 10^5 cells/well.

• Compound Preparation: Prepare a 10 mM stock solution of ML604440 in 100% DMSO.[6][7] Create a serial dilution series of ML604440 in complete RPMI-1640 media. Ensure the final DMSO concentration for all treatments (including the vehicle control) is consistent and non-toxic (e.g., 0.1%).

• Cell Treatment: Add the diluted ML604440 or vehicle control to the appropriate wells.

• Incubation: Incubate the plate at 37°C in a humidified 5% CO2 incubator for the desired experimental duration (e.g., 24, 48, or 72 hours).

• Downstream Analysis: Proceed with your desired endpoint assay, such as a cell viability assay (e.g., MTT or CellTiter-Glo), flow cytometry for marker expression, or ELISA for cytokine secretion.

Visualizing Experimental Workflows and Pathways

General Troubleshooting Workflow for Experimental Variability

References

• 1. Co-inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A Nut for Every Bolt: Subunit-Selective Inhibitors of the Immunoproteasome and Their Therapeutic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Co-Inhibition of the Immunoproteasome Subunits LMP2 and LMP7 Ameliorates Immune Thrombocytopenia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity | EMBO Reports [link.springer.com]
• 6. Co-Inhibition of the Immunoproteasome Subunits LMP2 and LMP7 Ameliorates Immune Thrombocytopenia - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Co-Inhibition of the Immunoproteasome Subunits LMP2 and LMP7 Ameliorates Immune Thrombocytopenia [frontiersin.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. promegaconnections.com [promegaconnections.com]

Reference Data & Comparative Studies

A Comparative Guide to LMP2 Inhibitors: ML604440 versus LU-001i and Other Alternatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of the immunoproteasome subunit LMP2 (low molecular mass polypeptide 2, also known as β1i) inhibitors ML604440 and LU-001i. The information presented is based on available experimental data to assist researchers in selecting the appropriate tool for their studies in areas such as autoimmune diseases and cancer.

Introduction to LMP2 Inhibition

The immunoproteasome is a specialized form of the proteasome found in hematopoietic cells and in other cells upon stimulation with inflammatory cytokines. It plays a crucial role in processing antigens for presentation by MHC class I molecules and is involved in the regulation of cytokine production and T-cell differentiation. The LMP2 subunit is one of the three catalytic subunits of the immunoproteasome, alongside LMP7 (β5i) and MECL-1 (β2i). Specific inhibition of LMP2 is a therapeutic strategy being explored for various autoimmune disorders and malignancies.

ML604440 and LU-001i are two of the most well-characterized, selective, and cell-permeable inhibitors of the LMP2 subunit. ML604440 is a dipeptide boronate, while LU-001i is a peptide epoxyketone. Both compounds are widely used as chemical probes to investigate the biological functions of LMP2.

Performance Comparison: ML604440 vs. LU-001i

A critical finding in the study of LMP2 inhibitors is that their efficacy is often significantly enhanced when used in combination with an inhibitor of the LMP7 subunit. Research has consistently shown that inhibiting LMP2 alone with either ML604440 or LU-001i has limited impact on certain immune responses, such as IL-6 secretion and the amelioration of experimental autoimmune models. However, the co-inhibition of LMP2 and LMP7 results in a synergistic effect, leading to potent anti-inflammatory responses.[1][2][3][4]

Biochemical Potency and Selectivity

The following table summarizes the available IC50 data for ML604440 and LU-001i against the catalytic subunits of the immunoproteasome (β1i/LMP2, β2i/MECL-1, β5i/LMP7) and the constitutive proteasome (β1c, β2c, β5c).

Inhibitor	Target Subunit	IC50 (µM)	Selectivity	Source
ML604440	β1i (LMP2)	Potent and specific inhibitor	Described as more potent and specific than LU-001i for β1i	[5]
β2i (MECL-1)	>20	>210-fold vs β1i	[6]
β5i (LMP7)	>20	>210-fold vs β1i	[6]
β1c	24	252-fold for β1i over β1c	[6]
β2c	≥20	>210-fold vs β1i	[6]
β5c	≥20	>210-fold vs β1i	[6]
LU-001i	β1i (LMP2)	0.095	[6]
β2i (MECL-1)	>20	>210-fold vs β1i	[6]
β5i (LMP7)	>20	>210-fold vs β1i	[6]
β1c	24	252-fold for β1i over β1c	[6]
β2c	≥20	>210-fold vs β1i	[6]
β5c	≥20	>210-fold vs β1i	[6]

Note: IC50 values can vary depending on the experimental conditions. The data presented here is compiled from different sources and should be interpreted as a general guide. A direct head-to-head comparison under identical assay conditions would provide a more definitive assessment of relative potency.

In Vitro and In Vivo Efficacy

Numerous studies have demonstrated that the standalone application of ML604440 or LU-001i does not significantly inhibit key inflammatory pathways. For instance, treatment with either inhibitor alone at concentrations up to 300 nM did not suppress IL-6 secretion from mouse splenocytes or human peripheral blood mononuclear cells (PBMCs).[1] Similarly, in vivo studies using a mouse model of immune thrombocytopenia showed that ML604440 administered at 10 mg/kg daily did not significantly increase platelet counts.[7][8][9]

The therapeutic benefit of these LMP2 inhibitors becomes evident when combined with an LMP7 inhibitor, such as PRN1126. This co-inhibition strategy has been shown to:

• Impair MHC class I cell surface expression.[1]

• Reduce IL-6 secretion.[1]

• Inhibit the differentiation of naïve T helper cells to Th17 cells.[1]

• Strongly ameliorate disease in experimental models of colitis and experimental autoimmune encephalomyelitis (EAE).[1][2][4]

Experimental Protocols

Below are representative protocols for in vitro and in vivo experiments involving ML604440 and LU-001i, based on published studies.

In Vitro Cytokine Secretion Assay

Objective: To assess the effect of LMP2 inhibition on lipopolysaccharide (LPS)-induced IL-6 secretion in splenocytes.

Protocol:

• Isolate splenocytes from C57BL/6 mice.

• Plate splenocytes at a density of 1 x 10^6 cells/well in a 96-well plate.

• Pre-incubate the cells with ML604440 (300 nM), LU-001i (300 nM), an LMP7 inhibitor (e.g., PRN1126, 300 nM), a combination of the LMP2 and LMP7 inhibitors, or DMSO (vehicle control) for 1 hour.

• Stimulate the cells with LPS (1 µg/mL) for 24 hours.

• Collect the supernatant and measure the concentration of IL-6 using an ELISA kit according to the manufacturer's instructions.

In Vivo Model of Immune Thrombocytopenia (ITP)

Objective: To evaluate the in vivo efficacy of an LMP2 inhibitor in a mouse model of ITP.

Protocol:

• Induce ITP in C57BL/6 mice by intraperitoneal injection of an anti-platelet antibody (e.g., anti-CD41).

• Administer ML604440 (10 mg/kg) or vehicle control via intraperitoneal injection once daily for 7 days.

• Monitor platelet counts at regular intervals using blood samples collected from the tail vein.

• Analyze the data to determine the effect of the inhibitor on platelet recovery.

Signaling Pathways and Visualizations

LMP2 Signaling Pathway

LMP2, particularly the LMP2A isoform encoded by the Epstein-Barr virus (EBV), is known to activate several downstream signaling pathways that promote cell growth and survival and inhibit apoptosis. These pathways include the PI3-K/Akt, JNK/SAPK, ERK-MAPK, and Wnt/β-catenin signaling cascades.

Caption: LMP2 signaling cascade.

Experimental Workflow: In Vitro Cytokine Assay

The following diagram illustrates the workflow for an in vitro experiment to assess the impact of LMP2 inhibitors on cytokine production.

Caption: In vitro cytokine assay workflow.

Logical Relationship: Synergistic Effect of Co-inhibition

This diagram illustrates the logical relationship between single and combined inhibition of LMP2 and LMP7 on anti-inflammatory effects.

Caption: Co-inhibition synergy.

Conclusion

Both ML604440 and LU-001i are valuable and highly selective research tools for studying the function of the LMP2 subunit of the immunoproteasome. While direct comparative data on their pharmacokinetics is limited, the available biochemical and in vivo data suggest that they have similar biological effects. The key takeaway for researchers is the critical importance of considering the co-inhibition of LMP7 to achieve significant anti-inflammatory and immunomodulatory effects. The choice between ML604440 and LU-001i may depend on the specific experimental context, but both serve as effective probes for elucidating the role of LMP2 in health and disease, particularly when used in combination with an LMP7 inhibitor.

References

• 1. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Co-inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Subunit specific inhibitors of proteasomes and their potential for immunomodulation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Nut for Every Bolt: Subunit-Selective Inhibitors of the Immunoproteasome and Their Therapeutic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Co-Inhibition of the Immunoproteasome Subunits LMP2 and LMP7 Ameliorates Immune Thrombocytopenia - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Co-Inhibition of the Immunoproteasome Subunits LMP2 and LMP7 Ameliorates Immune Thrombocytopenia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Frontiers | Co-Inhibition of the Immunoproteasome Subunits LMP2 and LMP7 Ameliorates Immune Thrombocytopenia [frontiersin.org]

A Comparative Analysis of Immunoproteasome Inhibitors: ML604440 and ONX-0914

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the preclinical immunoproteasome inhibitors, ML604440 and ONX-0914. By examining their mechanisms of action, experimental efficacy, and impact on cellular signaling, this document aims to equip researchers with the necessary information to make informed decisions for future studies in immunology and drug development.

Introduction to ML604440 and ONX-0914

The immunoproteasome is a specialized form of the proteasome predominantly expressed in hematopoietic cells. It plays a crucial role in processing antigens for presentation by MHC class I molecules and is involved in the regulation of cytokine production and T-cell differentiation. Its targeted inhibition is a promising therapeutic strategy for autoimmune diseases and certain cancers.

ML604440 is a specific and cell-permeable inhibitor of the β1i (LMP2) subunit of the immunoproteasome.[1] In contrast, ONX-0914 (also known as PR-957) is primarily a selective inhibitor of the β5i (LMP7) subunit, the chymotrypsin-like component of the immunoproteasome.[2][3] However, studies have shown that with prolonged exposure, ONX-0914 also inhibits the β1i (LMP2) subunit.[4][5] This dual inhibitory activity is a key differentiator between the two compounds and has significant implications for their biological effects.

Quantitative Comparison of Inhibitory Activity

The following table summarizes the available data on the inhibitory concentrations (IC50) of ML604440 and ONX-0914 against various proteasome subunits. A direct comparison from a single study with identical experimental conditions is ideal for accuracy. While such comprehensive data is limited, the following provides a representative overview based on available literature.

Compound	Target Subunit	IC50 (nM)	Selectivity	Reference
ML604440	β1i (LMP2)	Data not available in a directly comparable format	Specific for β1i (LMP2)	[1]
Other Subunits	Not reported to have significant activity
ONX-0914	β5i (LMP7)	<100	20- to 40-fold more selective for LMP7 over β5 or LMP2	[2][6]
β5c	>1000	[6]
β1i (LMP2)	Inhibits with prolonged exposure	[4][5]
β1c	>5000	[6]
β2i (MECL-1)	>5000	[6]
β2c	>5000	[6]

Comparative Efficacy in a Preclinical Model of Autoimmune Disease

A key study directly comparing the in vivo efficacy of ML604440 and ONX-0914 was conducted in a mouse model of immune thrombocytopenia (ITP), an autoimmune disorder characterized by a low platelet count.

In Vivo Efficacy in a Mouse Model of Immune Thrombocytopenia (ITP)

In a passive ITP mouse model, where thrombocytopenia is induced by the injection of anti-platelet antibodies (anti-CD41), the two inhibitors demonstrated markedly different effects.

Treatment Group	Effect on Platelet Count	Conclusion	Reference
Vehicle	Progressive decrease	No therapeutic effect	[5]
ML604440 (10 mg/kg)	No significant improvement	Inhibition of LMP2 alone is insufficient to ameliorate ITP	[5]
ONX-0914 (10 mg/kg)	Significant increase in platelet count	Co-inhibition of LMP7 and LMP2 is effective in treating ITP	[5]

These findings strongly suggest that the therapeutic efficacy in this model of autoimmunity requires the inhibition of both the β5i (LMP7) and β1i (LMP2) subunits of the immunoproteasome, a characteristic of ONX-0914 but not the highly specific ML604440.[4][5]

Mechanistic Differences: Impact on T-Cell Differentiation and Signaling

The differential effects of ML604440 and ONX-0914 extend to their influence on T-cell biology, a critical aspect of the immune response.

T-Helper Cell Differentiation

Studies have shown that ONX-0914 can modulate the differentiation of T-helper (Th) cells, particularly Th1 and Th17 lineages, which are implicated in various autoimmune and inflammatory conditions.

Treatment	Effect on Th1 Differentiation (IFN-γ production)	Effect on Th17 Differentiation (IL-17 production)	Reference
ML604440 (300 nM)	No significant effect	No significant inhibition	[5]
ONX-0914 (30 nM)	Significant suppression	Suppression reported in some models	[5][7]

Cellular Signaling Pathways

The distinct effects of these inhibitors can be traced back to their impact on key signaling molecules.

• STAT1 Phosphorylation: In peripheral blood mononuclear cells (PBMCs), ONX-0914 was shown to decrease the phosphorylation of STAT1, a key transcription factor in the IFN-γ signaling pathway. In contrast, ML604440 had no significant effect on STAT1 phosphorylation.[5] This suggests that the inhibition of LMP7, or the combined inhibition of LMP7 and LMP2, is crucial for modulating this pathway.

• NF-κB Pathway: While proteasome inhibitors, in general, are known to affect the NF-κB pathway, studies on ONX-0914 suggest it does not directly inhibit canonical NF-κB activation in some cell types.[4] The specific effects of ML604440 on the NF-κB pathway have not been as extensively characterized in a comparative context.

Experimental Protocols

Passive Immune Thrombocytopenia (ITP) Mouse Model

Objective: To induce acute thrombocytopenia in mice to evaluate the efficacy of therapeutic agents.

Materials:

• C57BL/6 mice (6-8 weeks old)

• Anti-mouse CD41 monoclonal antibody (e.g., clone MWReg30)

• ML604440 and ONX-0914

• Vehicle control (e.g., PBS with 5% PEG-400 and 1% Tween-80 for ML604440; 10% sulfobutylether-beta-cyclodextrin in 10 mM sodium citrate (B86180) for ONX-0914)

• Anticoagulant (e.g., EDTA)

• Platelet counting equipment

Procedure:

• Mice are intraperitoneally injected with the anti-CD41 antibody at a dose sufficient to induce thrombocytopenia (e.g., an initial dose of 0.375 mg/kg followed by 0.125 mg/kg every 36 hours).

• Treatment groups receive daily intraperitoneal injections of either vehicle, ML604440 (e.g., 10 mg/kg), or ONX-0914 (e.g., 10 mg/kg) starting from the time of ITP induction.

• Blood samples are collected at regular intervals (e.g., 0, 24, 72, and 120 hours) via the tail vein into tubes containing anticoagulant.

• Platelet counts are determined using an automated hematology analyzer or by manual counting with a hemocytometer.

• Data is analyzed to compare the platelet counts between the different treatment groups over time.

In Vitro T-Cell Differentiation Assay

Objective: To assess the effect of inhibitors on the differentiation of naive CD4+ T cells into Th1 and Th17 lineages.

Materials:

• Peripheral blood mononuclear cells (PBMCs) from healthy donors

• CD4+ T cell isolation kit

• Cell culture medium (e.g., RPMI-1640) supplemented with FBS, antibiotics, and cytokines for Th1 (IL-12, anti-IL-4) and Th17 (IL-1β, IL-6, IL-23, anti-IFN-γ, anti-IL-4) polarization

• Anti-CD3 and anti-CD28 antibodies

• ML604440 and ONX-0914

• PMA, Ionomycin, and Brefeldin A

• Fluorochrome-conjugated antibodies against CD4, IFN-γ, and IL-17A

• Flow cytometer

Procedure:

• Isolate CD4+ T cells from PBMCs.

• Culture the CD4+ T cells in plates coated with anti-CD3 and anti-CD28 antibodies in the presence of either Th1 or Th17 polarizing cytokines.

• Treat the cells with different concentrations of ML604440 (e.g., 300 nM), ONX-0914 (e.g., 30 nM), or vehicle control.

• After 3-5 days of culture, restimulate the cells with PMA and Ionomycin in the presence of Brefeldin A for 4-6 hours to promote intracellular cytokine accumulation.

• Stain the cells for the surface marker CD4, then fix and permeabilize the cells.

• Perform intracellular staining for IFN-γ and IL-17A.

• Analyze the percentage of IFN-γ+ and IL-17A+ cells within the CD4+ T cell population by flow cytometry.

Visualizing the Mechanisms of Action

The Ubiquitin-Proteasome System and Immunoproteasome Inhibition

Caption: Inhibition of the immunoproteasome by ML604440 and ONX-0914.

Differential Effects on T-Cell Differentiation Signaling

Caption: Differential impact on key signaling nodes in T-cell differentiation.

Conclusion

ML604440 and ONX-0914 are valuable research tools for dissecting the roles of specific immunoproteasome subunits. ML604440 acts as a highly specific inhibitor of the β1i (LMP2) subunit, while ONX-0914 targets primarily the β5i (LMP7) subunit with additional inhibitory activity against β1i (LMP2).

The comparative data strongly suggest that for certain autoimmune conditions, such as ITP, the simultaneous inhibition of both LMP7 and LMP2, as achieved by ONX-0914, is more effective than the selective inhibition of LMP2 alone. This is further supported by the differential effects on T-cell differentiation and signaling pathways, where ONX-0914 demonstrates a broader modulatory capacity.

Researchers should consider the specific immunoproteasome subunits implicated in their disease model of interest when selecting an inhibitor. For studies aiming to understand the specific role of LMP2, ML604440 is the more appropriate tool. However, for therapeutic approaches in certain autoimmune contexts, a broader inhibition profile, such as that of ONX-0914, may be more advantageous. Future research should aim to further elucidate the intricate interplay between the different immunoproteasome subunits in various pathological conditions.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Calibre Scientific Global [us.calibrescientific.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Co-Inhibition of the Immunoproteasome Subunits LMP2 and LMP7 Ameliorates Immune Thrombocytopenia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inhibitors of the Immunoproteasome: Current Status and Future Directions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Validating ML604440's Selectivity for LMP2: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of ML604440, a selective inhibitor of the immunoproteasome subunit LMP2 (Low Molecular Mass Polypeptide 2 or β1i), with other relevant proteasome inhibitors. The information presented herein is supported by experimental data to aid in the evaluation of ML604440 for research and drug development purposes.

Introduction to LMP2 and Its Inhibition

The immunoproteasome is a specialized form of the proteasome predominantly expressed in cells of hematopoietic origin. It plays a crucial role in processing antigens for presentation by MHC class I molecules and is involved in various cellular processes, including cytokine production and T-cell differentiation. The catalytic core of the immunoproteasome is composed of three subunits: LMP2 (β1i), MECL-1 (β2i), and LMP7 (β5i), which replace their constitutive counterparts (β1c, β2c, and β5c) found in the standard proteasome.

Selective inhibition of LMP2 is a topic of significant interest in the fields of immunology and oncology. By targeting LMP2, researchers aim to modulate immune responses in autoimmune diseases and certain cancers. ML604440 has been identified as a potent and specific inhibitor of the LMP2 subunit. This guide will delve into the experimental validation of its selectivity in comparison to other well-characterized proteasome inhibitors.

Comparative Selectivity of Proteasome Inhibitors

The selectivity of a proteasome inhibitor is a critical determinant of its biological effects and potential therapeutic window. The following table summarizes the half-maximal inhibitory concentrations (IC50) of ML604440 and alternative compounds against the catalytic subunits of both the immunoproteasome and the constitutive proteasome.

Compound	LMP2 (β1i) IC50 (nM)	β1c IC50 (nM)	LMP7 (β5i) IC50 (nM)	β5c IC50 (nM)	MECL-1 (β2i) IC50 (nM)	β2c IC50 (nM)
ML604440	Potent and Specific [1]	-	-	-	-	-
LU-001i	95[2]	>100,000[2]	>100,000[2]	>100,000[2]	>100,000[2]	>100,000[2]
ONX-0914	~500[3]	-	~10[3]	~500[3]	~1000[3]	~3000[3]

Note: Specific IC50 values for ML604440 against the full panel of proteasome subunits are not consistently reported in the surveyed literature, though it is consistently described as a potent and specific inhibitor of LMP2 sites.[1]

Experimental Validation of Selectivity

The determination of inhibitor selectivity against different proteasome subunits is crucial. A common methodology involves in vitro assays using purified proteasomes or cell lysates and measuring the inhibition of specific proteolytic activities using fluorogenic substrates.

Experimental Protocol: Proteasome Activity Inhibition Assay

This protocol outlines a general procedure for assessing the selectivity of a proteasome inhibitor.

1. Preparation of Cell Lysates:

• Culture cells with high immunoproteasome expression (e.g., Raji, a human B-lymphocyte cell line).

• Harvest cells and lyse them in a suitable buffer (e.g., 50 mM Tris-HCl, pH 7.5, 250 mM sucrose, 5 mM MgCl₂, 1 mM DTT, 2 mM ATP) to release cellular contents, including proteasomes.

• Determine the total protein concentration of the lysate using a standard method like the Bradford assay.

2. Proteasome Activity Measurement:

• Dilute the cell lysate to a working concentration in an assay buffer.

• Pre-incubate the lysate with a range of concentrations of the test inhibitor (e.g., ML604440) for a specified time (e.g., 1 hour) at 37°C.

• Initiate the enzymatic reaction by adding a specific fluorogenic substrate. The choice of substrate depends on the proteasome activity being measured:

  • Chymotrypsin-like activity (LMP7 and β5c): Suc-LLVY-AMC (Succinyl-Leucine-Leucine-Valine-Tyrosine-7-Amino-4-methylcoumarin)

  • Trypsin-like activity (MECL-1 and β2c): Bz-VGR-AMC (Benzoyl-Valine-Glycine-Arginine-7-Amino-4-methylcoumarin)

  • Caspase-like activity (LMP2 and β1c): Ac-nLPnLD-AMC (N-Acetyl-Pro-Asn-Leu-Asp-7-amino-4-methylcoumarin)

• Monitor the increase in fluorescence over time using a fluorescence plate reader. The rate of substrate cleavage is proportional to the proteasome activity.

3. Data Analysis:

• Plot the proteasome activity against the inhibitor concentration.

• Calculate the IC50 value, which is the concentration of the inhibitor that reduces the proteasome activity by 50%, using non-linear regression analysis.

• Repeat the assay for each proteasome subunit using specific cell lines or purified proteasomes to determine the inhibitor's selectivity profile.

Experimental Workflow: Determining Inhibitor Selectivity

References

• 1. Subunit specific inhibitors of proteasomes and their potential for immunomodulation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Inhibitors of the Immunoproteasome: Current Status and Future Directions - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide: The Selective Immunoproteasome Inhibitor ML604440 Versus Pan-Proteasome Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the selective immunoproteasome inhibitor ML604440 and pan-proteasome inhibitors, such as Bortezomib (B1684674) and Carfilzomib. The information presented herein is collated from preclinical studies to assist in understanding their distinct mechanisms of action, inhibitory profiles, and effects on cellular signaling.

Introduction

The ubiquitin-proteasome system is a critical pathway for protein degradation and is a validated target for therapeutic intervention, particularly in oncology. Proteasome inhibitors have revolutionized the treatment of multiple myeloma and other hematological malignancies. These inhibitors can be broadly categorized into two groups: pan-proteasome inhibitors that target multiple catalytic subunits of both the constitutive proteasome and the immunoproteasome, and selective inhibitors that target specific subunits.

ML604440 is a dipeptide boronic acid that acts as a potent and selective inhibitor of the β1i (LMP2) subunit of the immunoproteasome.[1] In contrast, Bortezomib and Carfilzomib are considered pan-proteasome inhibitors, with a primary affinity for the β5 subunit, which is responsible for the chymotrypsin-like (CT-L) activity of the proteasome.[2][3] This fundamental difference in selectivity leads to distinct biological consequences, which are explored in this guide.

Quantitative Comparison of Inhibitor Potency

The following tables summarize the inhibitory concentrations (IC50) of ML604440, Bortezomib, and Carfilzomib against various proteasome subunits. It is important to note that direct head-to-head comparisons in the same experimental systems are limited in the available literature. The data presented is a compilation from multiple studies and should be interpreted with this in mind.

Inhibitor	Target Subunit	Reported IC50 (nM)	Cell Line/System	Reference
ML604440	β1i (LMP2)	Data not available in searched literature	-	-
Other Subunits	Reported to be highly selective for β1i	-	[1]

Inhibitor	Target Subunit	Reported IC50 (nM)	Cell Line/System	Reference
Bortezomib	β5 (CT-L)	3.9 - 8.2	Calu6 cells, various	[4][5]
β5i (LMP7)	3.3	Subunit-specific fluorogenic substrates	[5]
β1i (LMP2)	5.5	Subunit-specific fluorogenic substrates	[5]
β1	140	Subunit-specific fluorogenic substrates	[5]
β2	1500	Subunit-specific fluorogenic substrates	[5]
β2i	940	Subunit-specific fluorogenic substrates	[5]

Inhibitor	Target Subunit	Reported IC50 (nM)	Cell Line/System	Reference
Carfilzomib	β5 (CT-L)	5.2 - 21.8	Purified 20S proteasome, Multiple Myeloma cell lines	[1][6]
β5i (LMP7)	14	Immunoproteasome 20Si	[6]
β1	>500	AMO-1 cells	[7]
β1i	>250	AMO-1 cells	[7]
β2	~300	AMO-1 cells	[7]
β2i	~180	AMO-1 cells	[7]

Mechanism of Action and Cellular Effects

The differential selectivity of these inhibitors dictates their mechanism of action and subsequent cellular effects.

ML604440: As a selective β1i inhibitor, ML604440's effects are primarily directed towards cells with high immunoproteasome expression, such as hematopoietic cells.[8] Studies suggest that inhibition of the β1i subunit alone may not be sufficient to induce broad cytotoxic effects or significantly modulate cytokine production in certain contexts.[8][9] For instance, in a model of immune thrombocytopenia, ML604440 alone did not restore platelet counts, whereas a dual inhibitor of LMP2 and LMP7 did.[10] This suggests that for certain therapeutic effects, co-inhibition of multiple immunoproteasome subunits may be necessary.[8]

Pan-Proteasome Inhibitors (Bortezomib and Carfilzomib): By targeting the β5 subunit, which is crucial for the proteasome's chymotrypsin-like activity, Bortezomib and Carfilzomib induce widespread disruption of protein homeostasis.[2][3] This leads to the accumulation of ubiquitinated proteins, triggering the unfolded protein response (UPR) and ultimately leading to apoptosis in rapidly dividing cancer cells.[11] Their pan-inhibitory nature also affects the processing of regulatory proteins involved in key signaling pathways, most notably the NF-κB pathway. By preventing the degradation of IκB, these inhibitors block the activation of NF-κB, a critical survival factor for many cancer cells.[3][12]

Impact on Cytokine Production

The effect of proteasome inhibition on cytokine production is complex and can be context-dependent.

• ML604440: Studies suggest that selective inhibition of β1i by ML604440 has a minimal impact on the production of cytokines such as IL-6 and on the differentiation of Th17 cells when used as a single agent.[9][13]

• Bortezomib: The effect of Bortezomib on cytokine production appears to be pleiotropic. Some studies report a decrease in pro-inflammatory cytokines like TNF-α, IL-1β, and IL-6.[14][15] Conversely, other research indicates that Bortezomib can enhance the levels of immunostimulatory cytokines such as IL-2, IL-12, and IL-15 in the tumor microenvironment.[10][16]

• Carfilzomib: While generally associated with potent anti-tumor activity, there are rare reports of Carfilzomib inducing a severe, cytokine release syndrome-like inflammatory response.[17][18]

Signaling Pathways

The following diagrams illustrate the key signaling pathways affected by selective and pan-proteasome inhibition.

Caption: Pan-proteasome inhibitors block the degradation of multiple proteins, leading to ER stress, apoptosis, and inhibition of pro-survival pathways like NF-κB.

Caption: ML604440 selectively inhibits the β1i subunit of the immunoproteasome, primarily affecting antigen processing and the degradation of specific substrates in immune cells.

Experimental Protocols

The following are generalized protocols for assessing proteasome activity, which can be adapted for comparing ML604440 and pan-proteasome inhibitors.

Proteasome Activity Assay (Fluorogenic Substrate-Based)

This assay measures the chymotrypsin-like activity of the proteasome, which is the primary target of Bortezomib and Carfilzomib.

1. Reagents and Materials:

• Cell lysis buffer (e.g., 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 1 mM EDTA, 1% NP-40)

• Proteasome substrate: Suc-LLVY-AMC (for chymotrypsin-like activity)

• Proteasome inhibitors: ML604440, Bortezomib, Carfilzomib (dissolved in DMSO)

• 96-well black microplates

• Fluorometric plate reader (Excitation: 380 nm, Emission: 460 nm)

2. Procedure:

• Cell Culture and Treatment: Culture cells of interest (e.g., multiple myeloma cell lines like RPMI-8226 or MM.1S) to the desired density. Treat cells with varying concentrations of ML604440, Bortezomib, or Carfilzomib for a specified duration (e.g., 1-24 hours). Include a DMSO-treated vehicle control.

• Cell Lysis: Harvest cells and prepare cell lysates using the lysis buffer. Determine the protein concentration of the lysates using a standard method (e.g., BCA assay).

• Assay Setup: In a 96-well black microplate, add a standardized amount of protein lysate to each well.

• Substrate Addition: Add the Suc-LLVY-AMC substrate to each well to a final concentration of 20-100 µM.

• Kinetic Measurement: Immediately place the plate in a pre-warmed (37°C) fluorometric plate reader and measure the fluorescence intensity at regular intervals for 30-60 minutes.

• Data Analysis: Calculate the rate of AMC release (increase in fluorescence over time) for each condition. Normalize the activity of the inhibitor-treated samples to the vehicle control to determine the percent inhibition. Calculate IC50 values using appropriate software.

Experimental Workflow for Comparing Inhibitor Effects

The following diagram outlines a typical workflow for comparing the cellular effects of ML604440 and pan-proteasome inhibitors.

Caption: A generalized workflow for the in vitro comparison of ML604440 and pan-proteasome inhibitors.

Conclusion

ML604440 and pan-proteasome inhibitors like Bortezomib and Carfilzomib represent two distinct strategies for targeting the proteasome. The high selectivity of ML604440 for the β1i subunit of the immunoproteasome offers the potential for more targeted immunomodulatory therapies with a potentially different side-effect profile compared to the broad-spectrum activity of pan-proteasome inhibitors. Pan-proteasome inhibitors, through their potent and widespread disruption of protein homeostasis, have demonstrated significant efficacy in treating hematological malignancies. The choice between a selective and a pan-inhibitor will depend on the specific therapeutic context, the desired biological outcome, and the cellular characteristics of the disease. Further head-to-head studies are warranted to fully elucidate the comparative efficacy and safety of these different classes of proteasome inhibitors.

References

• 1. researchgate.net [researchgate.net]
• 2. Bortezomib as the First Proteasome Inhibitor Anticancer Drug: Current Status and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Interplay between proteasome inhibitors and NF-κB pathway in leukemia and lymphoma: a comprehensive review on challenges ahead of proteasome inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. portlandpress.com [portlandpress.com]
• 5. Inhibitors of the Immunoproteasome: Current Status and Future Directions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. rndsystems.com [rndsystems.com]
• 7. Proteasome inhibitor-adapted myeloma cells are largely independent from proteasome activity and show complex proteomic changes, in particular in redox and energy metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Co-Inhibition of the Immunoproteasome Subunits LMP2 and LMP7 Ameliorates Immune Thrombocytopenia - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Co-Inhibition of the Immunoproteasome Subunits LMP2 and LMP7 Ameliorates Immune Thrombocytopenia [frontiersin.org]
• 10. Bortezomib augments lymphocyte stimulatory cytokine signaling in the tumor microenvironment to sustain CD8+T cell antitumor function - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Proteasome inhibitors – molecular basis and current perspectives in multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The Landscape of Signaling Pathways and Proteasome Inhibitors Combinations in Multiple Myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity | EMBO Reports [link.springer.com]
• 14. The Effect of Bortezomib on Expression of Inflammatory Cytokines and Survival in a Murine Sepsis Model Induced by Cecal Ligation and Puncture - PMC [pmc.ncbi.nlm.nih.gov]
• 15. The effect of bortezomib on expression of inflammatory cytokines and survival in a murine sepsis model induced by cecal ligation and puncture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. mdpi.com [mdpi.com]
• 18. Multiorgan Failure Resembling Grade 5 (Fatal) Cytokine Release Syndrome in Patient with Multiple Myeloma Following Carfilzomib Infusion: A Case Report - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to ML604440 (MLN4924/Pevonedistat) and Bortezomib: Targeting the Ubiquitin-Proteasome System

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of ML604440 (more commonly known as MLN4924 or pevonedistat) and bortezomib (B1684674), two prominent anti-cancer agents that target the ubiquitin-proteasome system (UPS). While both drugs disrupt protein homeostasis, leading to cancer cell death, their distinct mechanisms of action result in differential cellular and molecular effects. This document outlines these differences, supported by experimental data, to inform research and drug development strategies.

At a Glance: Key Differences

Feature	ML604440 (MLN4924/Pevonedistat)	Bortezomib
Primary Target	NEDD8-Activating Enzyme (NAE)	26S Proteasome (β5 and β1 subunits)
Mechanism of Action	Inhibits the neddylation of cullins, leading to the inactivation of Cullin-RING Ligases (CRLs). This results in the accumulation of a specific subset of CRL substrate proteins.	Directly inhibits the chymotrypsin-like and caspase-like activities of the proteasome, leading to the accumulation of a broad range of ubiquitinated proteins.
Key Downstream Effects	DNA damage response, cell cycle arrest (G2/M phase), apoptosis, and senescence due to accumulation of CRL substrates like p21, p27, and CDT1.[1][2]	Apoptosis, cell cycle arrest, and inhibition of NF-κB signaling due to the accumulation of pro-apoptotic factors and IκBα.[3][4]
Effect on NF-κB Pathway	Inhibits NF-κB activity by preventing the degradation of phosphorylated IκBα, a CRL substrate.[5]	Can have a complex and sometimes paradoxical effect on the NF-κB pathway. While it can inhibit inducible NF-κB activation by stabilizing IκBα, some studies report it can also trigger canonical NF-κB activation in certain contexts.[4][6][7]
Induction of ER Stress	Can induce endoplasmic reticulum (ER) stress, contributing to apoptosis.[8]	A well-established inducer of ER stress due to the accumulation of misfolded and unfolded proteins.[3][9][10]
Resistance Mechanisms	Mutations in the NAEβ-subunit (UBA3) can confer resistance.	Mutations in the proteasome subunit β5 (PSMB5), upregulation of proteasome subunits, and activation of alternative protein degradation pathways.[3]

Delving Deeper: Mechanistic Distinctions

MLN4924 and bortezomib both exploit the dependence of cancer cells on a functional ubiquitin-proteasome system for survival and proliferation. However, they intervene at different key regulatory nodes of this intricate pathway.

Bortezomib , a dipeptide boronic acid derivative, acts as a reversible inhibitor of the 26S proteasome.[3] By binding to the chymotrypsin-like (β5) and to a lesser extent the caspase-like (β1) active sites of the proteasome, it prevents the degradation of a wide array of ubiquitinated proteins. This widespread disruption of protein turnover leads to a state of cellular stress, triggering apoptosis through multiple mechanisms, including the unfolded protein response (UPR) initiated by ER stress and the inhibition of the pro-survival NF-κB signaling pathway.[3][4][10]

In contrast, MLN4924 is a first-in-class, selective inhibitor of the NEDD8-Activating Enzyme (NAE). NAE is the apical enzyme in the neddylation cascade, a post-translational modification essential for the activation of the largest family of E3 ubiquitin ligases, the Cullin-RING Ligases (CRLs).[4][11] By inhibiting NAE, MLN4924 prevents the neddylation of cullin proteins, thereby inactivating CRLs. This leads to the accumulation of a specific subset of cellular proteins that are substrates of CRLs, including key regulators of the cell cycle (e.g., p21, p27, Wee1) and DNA replication (e.g., CDT1).[1][2] This targeted accumulation of specific proteins triggers a robust DNA damage response, cell cycle arrest, and ultimately apoptosis.[1]

A key distinction lies in the cellular response to these two agents. Treatment with bortezomib can lead to a compensatory upregulation of transcripts for ubiquitin and proteasome subunits, a cellular stress response that is not observed with MLN4924 treatment.[12] This suggests that MLN4924's more targeted approach may circumvent certain cellular resistance mechanisms.

Signaling Pathways and Experimental Workflows

To visually represent the distinct mechanisms and experimental approaches used to study these drugs, the following diagrams are provided in DOT language.

Caption: Comparative signaling pathways of MLN4924 and bortezomib.

Caption: A typical experimental workflow for comparing cytotoxic agents.

Quantitative Data Summary

The following tables summarize key quantitative data from preclinical studies comparing MLN4924 and bortezomib. It is important to note that direct comparisons are most informative when conducted within the same study under identical experimental conditions.

Table 1: Comparative Cytotoxicity (IC50 Values in nM)

Cell Line	Cancer Type	MLN4924 (72h)	Bortezomib (24h)	Reference
MM.1S	Multiple Myeloma	25-150	~10	[5][12]
BCWM1	Waldenström's Macroglobulinemia	25-150	Not Reported	[12]
HCT116	Colon Carcinoma	Not Reported	Not Reported	[12]
SJSA-1	Osteosarcoma	73	Not Reported	[13]
MG-63	Osteosarcoma	71	Not Reported	[13]
U251MG	Glioblastoma	310	>100	[1]
U87MG	Glioblastoma	430	>100	[1]

Note: IC50 values can vary significantly based on the assay used and the duration of drug exposure.

Table 2: Differential Effects on Protein Accumulation and Gene Expression

Parameter	MLN4924	Bortezomib	Reference
Accumulated Proteins	Specific CRL substrates (p21, p27, CDT1, NRF2)	Broad range of ubiquitinated proteins, IκBα	[5][12]
Cullin Neddylation	Inhibited	No direct effect	[14]
20S Proteasome Activity	No direct effect	Directly inhibited	[12]
Compensatory UPS Gene Upregulation	Minimal to none	Potently induced	[12]

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below.

Cell Viability Assay (MTT Assay)

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Materials:

• Cancer cell lines

• 96-well plates

• MLN4924 and Bortezomib

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 20% SDS in 50% DMF)

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Treat the cells with a serial dilution of MLN4924 or bortezomib for the desired time period (e.g., 24, 48, 72 hours). Include a vehicle control (e.g., DMSO).

• Following treatment, add 10-20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

• Remove the medium and add 100-150 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Shake the plate for 15 minutes to ensure complete solubilization.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control and determine the IC50 value.[15][16][17]

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Treated and control cells

• Annexin V-FITC (or other fluorochrome)

• Propidium Iodide (PI)

• 1X Binding Buffer

• Flow cytometer

Protocol:

• Harvest cells after treatment with MLN4924 or bortezomib.

• Wash the cells twice with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1x10^6 cells/mL.

• Transfer 100 µL of the cell suspension to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Gently vortex and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the samples by flow cytometry within one hour. Viable cells are Annexin V and PI negative; early apoptotic cells are Annexin V positive and PI negative; late apoptotic/necrotic cells are Annexin V and PI positive.[3][5][14]

Cell Cycle Analysis (Propidium Iodide Staining)

This method quantifies the DNA content of cells to determine their distribution in different phases of the cell cycle.

Materials:

• Treated and control cells

• Cold 70% ethanol (B145695)

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Protocol:

• Harvest and wash the cells with PBS.

• Fix the cells by adding them dropwise to ice-cold 70% ethanol while vortexing.

• Incubate the cells at -20°C for at least 2 hours (or overnight).

• Wash the fixed cells with PBS to remove the ethanol.

• Resuspend the cell pellet in PI staining solution containing RNase A to degrade RNA.

• Incubate for 30 minutes at room temperature in the dark.

• Analyze the samples on a flow cytometer. The DNA content will be proportional to the PI fluorescence, allowing for the quantification of cells in G0/G1, S, and G2/M phases.[8][18]

Immunoblotting

This technique is used to detect and quantify the levels of specific proteins in cell lysates.

Materials:

• Treated and control cell lysates

• SDS-PAGE gels

• Transfer apparatus and membranes (PVDF or nitrocellulose)

• Primary antibodies (e.g., against p21, p27, CDT1, ubiquitinated proteins, β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Protocol:

• Prepare total cell lysates from treated and control cells.

• Determine protein concentration using a BCA or Bradford assay.

• Separate equal amounts of protein by SDS-PAGE.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST.

• Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST.

• Add the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Quantify band intensities relative to a loading control (e.g., β-actin).

Conclusion

MLN4924 and bortezomib represent two distinct strategies for targeting the ubiquitin-proteasome system in cancer therapy. Bortezomib's broad inhibition of the proteasome leads to widespread accumulation of ubiquitinated proteins and induction of ER stress. In contrast, MLN4924 offers a more targeted approach by inhibiting the NAE and subsequently the activity of CRLs, resulting in the accumulation of a specific set of tumor-suppressive proteins. Understanding these differential effects is crucial for the rational design of novel therapeutic strategies, including combination therapies and the development of next-generation UPS inhibitors. The experimental protocols provided herein offer a framework for the continued investigation and comparison of these and other agents targeting this critical cellular pathway.

References

• 1. ashpublications.org [ashpublications.org]
• 2. Bortezomib Amplifies Effect on Intracellular Proteasomes by Changing Proteasome Structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Bortezomib sensitizes multiple myeloma to NK cells via ER-stress-induced suppression of HLA-E and upregulation of DR5 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Targeting cullin-RING ligases for cancer treatment: rationales, advances and therapeutic implications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The NEDD8-activating enzyme inhibitor MLN4924 sensitizes a TNFR1+ subgroup of multiple myeloma cells for TNF-induced cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 6. MLN4924, a Protein Neddylation Inhibitor, Suppresses the Growth of Human Chondrosarcoma through Inhibiting Cell Proliferation and Inducing Endoplasmic Reticulum Stress-Related Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Bortezomib inhibits PKR-like endoplasmic reticulum (ER) kinase and induces apoptosis via ER stress in human pancreatic cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Endoplasmic reticulum stress in the development of multiple myeloma and drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. The relationship among tumor architecture, pharmacokinetics, pharmacodynamics, and efficacy of bortezomib in mouse xenograft models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. The Protein Neddylation Inhibitor MLN4924 Suppresses Patient-Derived Glioblastoma Cells via Inhibition of ERK and AKT Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Novel myeloma patient-derived xenograft models unveil the potency of anlotinib to overcome bortezomib resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | Novel myeloma patient-derived xenograft models unveil the potency of anlotinib to overcome bortezomib resistance [frontiersin.org]
• 16. Preclinical evaluation of the proteasome inhibitor bortezomib in cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Perturbation of proteasome function by bortezomib leading to ER stress-induced apoptotic cell death in cholangiocarcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]

Synergistic Inhibition of Immunoproteasome Subunits LMP2 and LMP7 by ML604440 and PRN1126 Co-Treatment: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

The immunoproteasome, a specialized form of the proteasome predominantly expressed in hematopoietic cells, has emerged as a critical target in autoimmune and inflammatory diseases. Its catalytic subunits, including LMP2 (β1i) and LMP7 (β5i), play a crucial role in antigen presentation and cytokine production. This guide provides a comparative analysis of the co-treatment effects of ML604440, a specific inhibitor of the LMP2 subunit, and PRN1126, a selective inhibitor of the LMP7 subunit. Experimental data robustly demonstrates that the simultaneous inhibition of both subunits results in synergistic anti-inflammatory effects, a phenomenon not observed with the monotreatment of either inhibitor.

Executive Summary

Preclinical studies have revealed that while individual inhibition of LMP2 by ML604440 or LMP7 by PRN1126 yields limited efficacy in modulating key immunological pathways, their co-administration leads to a potent and synergistic suppression of pro-inflammatory responses. This co-treatment strategy has been shown to significantly impair MHC class I surface expression, reduce the secretion of the pro-inflammatory cytokine IL-6, and inhibit the differentiation of pathogenic T helper 17 (Th17) cells. These findings strongly suggest that a dual-inhibitor approach is a more advantageous therapeutic strategy for autoimmune disorders. The rationale for this synergistic effect is partly elucidated by the observation that the broad-spectrum anti-inflammatory effects of the inhibitor ONX 0914, previously attributed to LMP7 selectivity, are in fact due to its inhibition of both LMP2 and LMP7.[1][2]

Data Presentation

The following tables summarize the quantitative data from key in vitro experiments comparing the effects of ML604440 and PRN1126 as single agents and in co-treatment.

Table 1: Effect of Inhibitor Treatment on MHC Class I Surface Expression on Mouse Splenocytes [1][3]

Treatment (300 nM)	Mean Fluorescence Intensity (MFI) of H-2Kb
DMSO (Vehicle)	~1000
ML604440	No significant change
PRN1126	No significant change
ML604440 + PRN1126	~600
ONX 0914	~600

Table 2: Effect of Inhibitor Treatment on LPS-Stimulated IL-6 Secretion [1][4]

Treatment (300 nM)	Relative IL-6 Concentration (%) - Mouse Splenocytes	Relative IL-6 Concentration (%) - Human PBMCs
DMSO (Vehicle)	100	100
ML604440	~95	~90
PRN1126	~100	~95
ML604440 + PRN1126	~40	~50
ONX 0914	~35	~45

Table 3: Effect of Inhibitor Treatment on in vitro Th17 Differentiation of Mouse CD4+ T Cells [1][3]

Treatment (300 nM)	Percentage of IL-17A+ CD4+ T Cells
DMSO (Vehicle)	~12
ML604440	~11
PRN1126	~12
ML604440 + PRN1126	~5
ONX 0914	~4

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to facilitate reproducibility and further investigation.

MHC Class I Surface Expression Analysis

• Cell Preparation: Splenocytes are isolated from C57BL/6 mice and red blood cells are lysed.

• Inhibitor Treatment: Splenocytes are incubated overnight with 300 nM of ML604440, 300 nM of PRN1126, a combination of both (300 nM each), or DMSO as a vehicle control. ONX 0914 (300 nM) is used as a positive control for dual inhibition.

• Staining: Cells are washed and stained with a PE-conjugated anti-H-2Kb antibody. Fc receptors are blocked using an anti-CD16/32 antibody prior to staining to prevent non-specific binding.

• Flow Cytometry: Data is acquired on a flow cytometer and the median fluorescence intensity (MFI) of H-2Kb on the splenocyte population is analyzed.[1][3]

IL-6 Secretion Assay

• Cell Culture: Mouse splenocytes (5 x 105 cells/well) or human peripheral blood mononuclear cells (PBMCs) (2 x 105 cells/well) are cultured in 96-well plates.

• Inhibitor and Stimulation: Cells are pre-incubated with the respective inhibitors (300 nM each, single or in combination) or DMSO for 1 hour. Subsequently, cells are stimulated with lipopolysaccharide (LPS) (1 µg/ml for splenocytes, 3 µg/ml for PBMCs) and incubated for 20-24 hours.

• ELISA: The concentration of IL-6 in the cell culture supernatant is determined by a standard sandwich ELISA protocol according to the manufacturer's instructions.[1][4]

In Vitro T Helper 17 (Th17) Differentiation

• T Cell Isolation: Naïve CD4+ T cells are isolated from the spleens of C57BL/6 mice using magnetic-activated cell sorting (MACS).

• Cell Culture and Differentiation: Purified naïve CD4+ T cells are cultured in 96-well plates coated with anti-CD3 and anti-CD28 antibodies. The culture medium is supplemented with Th17-polarizing cytokines (e.g., TGF-β and IL-6) and neutralizing antibodies against IFN-γ and IL-4. The respective inhibitors (300 nM each, single or in combination) or DMSO are added at the start of the culture.

• Intracellular Staining: After 3 days of culture, cells are restimulated for 4-5 hours with PMA and ionomycin (B1663694) in the presence of a protein transport inhibitor (e.g., Brefeldin A). Cells are then fixed, permeabilized, and stained for intracellular IL-17A.

• Flow Cytometry: The percentage of IL-17A-producing cells within the CD4+ T cell population is determined by flow cytometry.[1][3]

Mandatory Visualization

The following diagrams illustrate the key signaling pathways and experimental workflows described in this guide.

Caption: Signaling pathway of immunoproteasome inhibition.

References

• 1. creative-diagnostics.com [creative-diagnostics.com]
• 2. resources.revvity.com [resources.revvity.com]
• 3. miltenyibiotec.com [miltenyibiotec.com]
• 4. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]

Validating LMP2 Inhibition by ML604440: A Comparative Guide

For researchers in immunology, oncology, and drug development, the targeted inhibition of specific proteasome subunits is a critical area of investigation. The immunoproteasome, an inducible variant of the constitutive proteasome, plays a key role in cellular responses to inflammation and is a promising therapeutic target for autoimmune diseases and certain cancers. This guide provides a comprehensive comparison for validating the inhibition of the Low Molecular Mass Polypeptide 2 (LMP2 or β1i), a key catalytic subunit of the immunoproteasome, using the specific inhibitor ML604440.

The Immunoproteasome and the Role of LMP2

Under inflammatory conditions, such as in the presence of cytokines like interferon-gamma (IFN-γ), cells of hematopoietic origin express the immunoproteasome.[1] This specialized proteasome variant incorporates three distinct catalytic subunits—LMP2 (β1i), MECL-1 (β2i), and LMP7 (β5i)—which replace their constitutive counterparts (β1, β2, and β5, respectively).[1][2][3][4] The immunoproteasome is integral to processing antigens for MHC class I presentation and regulating cytokine production and T-cell differentiation.[1][5] ML604440 is a specific, cell-permeable inhibitor of the LMP2 subunit, making it a valuable tool for dissecting the specific functions of this subunit.[6]

Comparative Inhibitor Performance

While ML604440 is highly selective for LMP2, its functional effects in cellular assays are often nuanced and highlight the crosstalk between immunoproteasome subunits. Studies have shown that inhibiting LMP2 alone with ML604440 may not be sufficient to elicit broad anti-inflammatory effects.[7][8] A synergistic effect is often observed when LMP2 inhibition is combined with the inhibition of the LMP7 subunit.[3][4][7]

The table below compares ML604440 with other widely used proteasome inhibitors.

Inhibitor	Primary Target(s)	Selectivity Profile	Reported Cellular Effects (when used alone)
ML604440	LMP2 (β1i)	Highly selective for LMP2.[6][8]	No significant impact on IL-6 secretion, MHC-I surface expression, or Th17 differentiation.[7] No significant improvement in platelet counts in an ITP mouse model.[8]
LU-001i	LMP2 (β1i)	Selective for LMP2.[7]	Similar to ML604440, has minimal influence on IL-6 secretion or MHC-I expression when used alone.[7]
ONX 0914 (PR-957)	LMP7 (β5i) & LMP2 (β1i)	Initially described as LMP7-selective, but prolonged exposure leads to co-inhibition of LMP2.[3][7][8]	Reduces pro-inflammatory cytokine production, reverses disease signs in arthritis models, and increases platelet counts in ITP models.[8][9]
PRN1126	LMP7 (β5i)	Exclusively LMP7-specific.[3][7]	Limited effects on IL-6 secretion and experimental models of colitis and EAE.[3][7]
KZR-504	LMP2 (β1i)	Highly selective epoxyketone inhibitor of LMP2.[1]	Little to no effect on pro-inflammatory cytokine production in human PBMCs.[1]

Functional Outcomes of LMP2 Inhibition in Cell Lysates

Experimental data consistently demonstrates that the co-inhibition of LMP2 and LMP7 is required to achieve significant anti-inflammatory outcomes.

Treatment Condition	Effect on MHC Class I Surface Expression	Effect on LPS-Stimulated IL-6 Secretion	Effect on Th17 Differentiation	Reference
ML604440 (300 nM)	No significant change	No significant inhibition	No significant influence	[6][7]
PRN1126 (LMP7 inhibitor)	No significant change	No significant inhibition	Not altered at 300 nM	[7]
ONX 0914 (LMP7/LMP2 inhibitor)	Reduced expression	Reduced secretion	Reduced differentiation	[7]
ML604440 + PRN1126	Reduced expression	Reduced secretion	Reduced differentiation	[3][4][7]

Experimental Protocols for Validating ML604440 Activity

Below are detailed methodologies for key experiments to validate the inhibition of LMP2 by ML604440 in cell lysates.

Cell Lysis for Proteasome Activity Assays

This protocol is designed to obtain whole-cell extracts containing active proteasomes.

• Reagents :

  • Whole Cell Lysis Buffer: 1% NP-40, 137 mM NaCl, 1 mM EDTA, 20 mM Tris-HCl (pH 7.2), 2 mM Na₃VO₄, 0.15% SDS, 0.1% sodium deoxycholate.

  • Protease Inhibitor Cocktail (e.g., Roche cOmplete™).

  • Phosphatase Inhibitor Cocktail (e.g., Roche PhosSTOP™).

• Procedure :

  • Harvest cells (e.g., Ficoll-enriched lymphocytes) and wash with ice-cold PBS.

  • Resuspend the cell pellet in ice-cold Whole Cell Lysis Buffer supplemented with protease and phosphatase inhibitors.

  • Incubate the mixture on ice for 20-30 minutes with occasional vortexing.

  • Centrifuge the lysate at 20,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Carefully collect the supernatant (cell lysate) and determine the protein concentration using a standard method (e.g., BCA assay).

  • The lysate can be used immediately or stored in aliquots at -80°C.

LMP2 Catalytic Activity Assay in Cell Lysates

This fluorogenic assay measures the chymotrypsin-like activity of the LMP2 subunit.

• Reagents :

  • Assay Buffer: 50 mM Tris-HCl (pH 7.5), 25 mM KCl, 10 mM NaCl, 1 mM MgCl₂, 2 mM DTT.

  • LMP2-specific fluorogenic substrate (e.g., Ac-PAL-AMC).

  • ML604440 and other inhibitors, dissolved in DMSO.

  • Cell lysate prepared as described above.

• Procedure :

  • Dilute the cell lysate to a final concentration of 0.5-1.0 µg/µL in ice-cold Assay Buffer.

  • In a 96-well black microplate, add the diluted cell lysate to each well.

  • Add varying concentrations of ML604440 (or other inhibitors) to the wells. Include a DMSO-only control.

  • Incubate the plate at 37°C for 30 minutes to allow the inhibitor to bind to LMP2.

  • Initiate the reaction by adding the LMP2-specific fluorogenic substrate to each well.

  • Immediately measure the fluorescence intensity (Excitation: 380 nm, Emission: 460 nm) at 2-minute intervals for 30-60 minutes using a microplate reader.

  • Calculate the rate of substrate cleavage (RFU/min). The percentage of inhibition is determined by comparing the rates in inhibitor-treated wells to the DMSO control.

Western Blot for Target Engagement

This method can visualize a mobility shift of the LMP2 subunit upon covalent modification by certain classes of inhibitors.

• Procedure :

  • Treat intact cells with ML604440 for 1.5-2 hours.

  • Lyse the cells using the protocol described above.

  • Separate 20-30 µg of protein extract from each sample by SDS-PAGE on a 12% polyacrylamide gel.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with a primary antibody specific for the LMP2 subunit overnight at 4°C.

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system. A shift in the molecular weight of the LMP2 band can indicate covalent binding of the inhibitor.[2]

Visualizing Pathways and Workflows

Diagrams created using Graphviz help to illustrate the complex relationships in immunoproteasome signaling and the experimental process.

References

• 1. kezarlifesciences.com [kezarlifesciences.com]
• 2. LMP2-Specific Inhibitors: Chemical Genetic Tools for Proteasome Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Co-inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity | EMBO Reports [link.springer.com]
• 5. LMP2-specific inhibitors: chemical genetic tools for proteasome biology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity | EMBO Reports [link.springer.com]
• 8. Co-Inhibition of the Immunoproteasome Subunits LMP2 and LMP7 Ameliorates Immune Thrombocytopenia - PMC [pmc.ncbi.nlm.nih.gov]
• 9. d-nb.info [d-nb.info]

A Head-to-Head Comparison of LMP2 and LMP7 Inhibitors for Researchers

A comprehensive guide for researchers, scientists, and drug development professionals on the comparative efficacy, selectivity, and experimental validation of inhibitors targeting the immunoproteasome subunits LMP2 and LMP7.

The immunoproteasome, a specialized form of the proteasome predominantly expressed in hematopoietic cells, plays a crucial role in the immune system by processing proteins for antigen presentation and regulating cytokine production.[1][2] Its catalytic subunits, including Low Molecular Mass Polypeptide 2 (LMP2 or β1i) and Low Molecular Mass Polypeptide 7 (LMP7 or β5i), have emerged as key therapeutic targets for autoimmune diseases and certain cancers.[3][4] This guide provides an objective, data-driven comparison of selective LMP2, selective LMP7, and dual LMP2/LMP7 inhibitors to aid researchers in selecting the appropriate tools for their studies.

Performance and Selectivity: A Quantitative Overview

The therapeutic potential and research applications of immunoproteasome inhibitors are largely defined by their potency and selectivity for specific catalytic subunits. A range of small molecule inhibitors have been developed, from highly selective single-subunit inhibitors to dual-target compounds. The following tables summarize the in vitro potency (IC50 values) of key LMP2 and LMP7 inhibitors against their intended targets and other related proteasome subunits.

Selective LMP2 Inhibitors	LMP2 (β1i) IC50 (nM)	LMP7 (β5i) IC50 (nM)	β5c IC50 (nM)	β1c IC50 (nM)	Selectivity (LMP7/LMP2)	Reference
KZR-504	51	4,274	>10,000	1,183	~84x	[2][5]
LU-001i	95	>20,000	>20,000	24,000	>210x	[6][7]
ML604440	Not explicitly reported, but used at 300 nM for selective inhibition.	Not reported to inhibit LMP7 at effective concentrations.	Not reported.	Not reported.	High	[8][9]

Selective LMP7 Inhibitors	LMP7 (β5i) IC50 (nM)	LMP2 (β1i) IC50 (nM)	β5c IC50 (nM)	β2i (MECL-1) IC50 (nM)	Selectivity (LMP2/LMP7)	Reference
M3258	4.1	>30,000	2,519	>30,000	>7300x	[1][10]
PRN1126	7.2	>10,000	210	Not reported.	>1388x	[7]

Dual LMP2/LMP7 Inhibitors	LMP7 (β5i) IC50 (nM)	LMP2 (β1i) IC50 (nM)	β5c IC50 (nM)	β2i (MECL-1) IC50 (nM)	Reference
ONX 0914 (PR-957)	~10	~1100 (human), partial inhibition above 10 nM	~400-600	Not reported.	[9][11][12]
KZR-616 (Zetomipzomib)	39 (human) / 57 (mouse)	131 (human) / 179 (mouse)	688	623	[13][14]

The Synergy of Dual Inhibition in Autoimmune Models

Initial research focused on the development of selective LMP7 inhibitors, such as ONX 0914, which demonstrated efficacy in preclinical models of rheumatoid arthritis and lupus.[3][12] However, subsequent studies revealed that ONX 0914 also inhibits LMP2, particularly with prolonged exposure or at higher concentrations.[9] This led to the hypothesis that dual inhibition of both LMP2 and LMP7 may be required for maximal therapeutic effect in autoimmune conditions.

Comparative studies using the highly selective LMP7 inhibitor PRN1126 showed limited effects on IL-6 secretion and disease amelioration in models of colitis and experimental autoimmune encephalomyelitis (EAE).[7][9] In contrast, the combination of PRN1126 with a selective LMP2 inhibitor (LU-001i or ML604440) phenocopied the broader anti-inflammatory effects of the dual inhibitor ONX 0914.[9] This synergistic effect is attributed to the co-inhibition of pathways critical for T helper 17 (Th17) cell differentiation and pro-inflammatory cytokine production.[7][9] The clinical candidate KZR-616 (Zetomipzomib) was developed as a potent dual LMP2/LMP7 inhibitor with optimized pharmaceutical properties.[15]

Role in Cancer

In the context of oncology, particularly multiple myeloma, the focus has been on LMP7 inhibition. The highly selective LMP7 inhibitor M3258 has shown potent anti-tumor efficacy in preclinical models, inducing apoptosis in myeloma cells.[10][16] This suggests that for certain hematological malignancies, selective LMP7 inhibition may be a viable therapeutic strategy.[3]

Experimental Protocols

Proteasome Activity Assay (Fluorogenic Substrate-based)

This protocol is adapted from methodologies used to characterize the potency and selectivity of immunoproteasome inhibitors.[10]

Objective: To measure the chymotrypsin-like (LMP7/β5c), caspase-like (LMP2/β1c), and trypsin-like (MECL-1/β2c) activities of the proteasome in cell lysates.

Materials:

• Cell lysis buffer (e.g., 50 mM Tris-HCl pH 7.5, 250 mM sucrose, 5 mM MgCl₂, 1 mM DTT, 0.5 mM EDTA, 0.025% digitonin)

• Fluorogenic substrates:

  • LMP7/β5c activity: Suc-LLVY-AMC

  • LMP2/β1c activity: Ac-PAL-AMC

  • MECL-1/β2c activity: Ac-WLA-AMC

• Assay buffer (e.g., 50 mM Tris-HCl pH 7.5, 5 mM MgCl₂)

• Test inhibitors (e.g., LMP2 or LMP7 inhibitors)

• 96-well black microplates

• Fluorometric plate reader

Procedure:

• Cell Lysate Preparation:

  • Harvest cells and wash with cold PBS.

  • Resuspend the cell pellet in ice-cold lysis buffer.

  • Incubate on ice for 15 minutes, followed by centrifugation at 16,000 x g for 15 minutes at 4°C.

  • Collect the supernatant containing the cell lysate. Determine protein concentration using a standard method (e.g., BCA assay).

• Assay Setup:

  • Dilute the cell lysate in assay buffer to a final concentration of 0.5-1 µg/µL.

  • In a 96-well plate, add 50 µL of the diluted cell lysate to each well.

  • Add the test inhibitor at various concentrations (e.g., 10-point serial dilution) to the wells. Include a DMSO vehicle control.

  • Pre-incubate the plate at 37°C for 15 minutes.

• Enzymatic Reaction:

  • Prepare a 2x stock solution of the desired fluorogenic substrate in assay buffer (e.g., 100 µM Suc-LLVY-AMC).

  • Add 50 µL of the 2x substrate solution to each well to initiate the reaction.

  • Immediately place the plate in a pre-warmed (37°C) fluorometric plate reader.

• Data Acquisition and Analysis:

  • Measure the fluorescence intensity (e.g., excitation 360 nm, emission 460 nm for AMC) every 2 minutes for 60 minutes.

  • Calculate the rate of reaction (Vmax) for each well from the linear portion of the kinetic curve.

  • Plot the percentage of inhibition against the inhibitor concentration and determine the IC50 value using non-linear regression analysis.

Intracellular Cytokine Staining and Flow Cytometry

This protocol is a generalized procedure based on methods described for evaluating the effects of immunoproteasome inhibitors on T-cell function.[9]

Objective: To determine the effect of LMP2 and/or LMP7 inhibition on the production of intracellular cytokines (e.g., IL-17A, IFN-γ) in stimulated T cells.

Materials:

• Peripheral blood mononuclear cells (PBMCs) or splenocytes

• Cell culture medium (e.g., RPMI-1640 with 10% FBS)

• T-cell stimulation reagents (e.g., PMA and Ionomycin, or anti-CD3/CD28 antibodies)

• Protein transport inhibitor (e.g., Brefeldin A or Monensin)

• Test inhibitors (LMP2 and/or LMP7 inhibitors)

• Fixable viability dye

• Fluorochrome-conjugated antibodies for cell surface markers (e.g., anti-CD4)

• Fixation/Permeabilization buffer

• Fluorochrome-conjugated antibodies for intracellular cytokines (e.g., anti-IL-17A, anti-IFN-γ)

• Flow cytometer

Procedure:

• Cell Stimulation and Inhibitor Treatment:

  • Plate cells (e.g., 1 x 10⁶ cells/well) in a 96-well plate.

  • Add the test inhibitors at the desired concentrations and pre-incubate for 1-2 hours.

  • Stimulate the cells with appropriate reagents (e.g., PMA 50 ng/mL and Ionomycin 1 µg/mL) for 4-6 hours in the presence of a protein transport inhibitor.

• Cell Surface Staining:

  • Harvest the cells and wash with PBS.

  • Stain with a fixable viability dye according to the manufacturer's instructions to exclude dead cells from the analysis.

  • Wash the cells and then stain with fluorochrome-conjugated antibodies against cell surface markers (e.g., anti-CD4) for 30 minutes at 4°C.

• Fixation and Permeabilization:

  • Wash the cells to remove unbound surface antibodies.

  • Resuspend the cells in fixation/permeabilization buffer and incubate for 20-30 minutes at room temperature, protected from light.

• Intracellular Staining:

  • Wash the cells with permeabilization buffer.

  • Resuspend the fixed and permeabilized cells in permeabilization buffer containing the fluorochrome-conjugated anti-cytokine antibodies.

  • Incubate for 30-45 minutes at room temperature in the dark.

• Data Acquisition and Analysis:

  • Wash the cells twice with permeabilization buffer and resuspend in FACS buffer.

  • Acquire data on a flow cytometer.

  • Analyze the data using appropriate software to quantify the percentage of cytokine-producing cells within the gated cell population (e.g., CD4+ T cells).

Signaling Pathways and Experimental Workflows

The immunomodulatory effects of LMP2 and LMP7 inhibitors are mediated through their influence on key intracellular signaling pathways. Inhibition of these subunits can alter the degradation of regulatory proteins, thereby affecting downstream signaling cascades involved in inflammation and immune cell differentiation.

Figure 1. Simplified signaling pathway affected by LMP2/LMP7 inhibition.

Inhibition of LMP2 and LMP7 disrupts the degradation of proteins like IκB, an inhibitor of the NF-κB transcription factor. This prevents NF-κB from translocating to the nucleus, thereby reducing the transcription of pro-inflammatory cytokines such as IL-6, IL-23, and TNF-α. Similarly, immunoproteasome activity is linked to the signaling pathways that drive the differentiation of naïve T cells into pro-inflammatory Th1 and Th17 subsets. By inhibiting the immunoproteasome, these differentiation programs are suppressed.

Figure 2. General experimental workflow for comparing LMP inhibitors.

Conclusion

The choice between a selective LMP2, a selective LMP7, or a dual LMP2/LMP7 inhibitor is highly dependent on the research question and the biological context. For studying autoimmune and inflammatory responses, evidence strongly suggests that dual inhibition of LMP2 and LMP7 provides a more profound and therapeutically relevant effect than targeting either subunit alone. In contrast, for certain hematological cancers like multiple myeloma, highly selective LMP7 inhibition appears to be a promising strategy. The data and protocols presented in this guide offer a foundation for researchers to design and execute experiments that will further elucidate the distinct and overlapping roles of these critical immunoproteasome subunits.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. mdpi.com [mdpi.com]
• 4. kezarlifesciences.com [kezarlifesciences.com]
• 5. immune-system-research.com [immune-system-research.com]
• 6. A Nut for Every Bolt: Subunit-Selective Inhibitors of the Immunoproteasome and Their Therapeutic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity | EMBO Reports [link.springer.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. M3258 Is a Selective Inhibitor of the Immunoproteasome Subunit LMP7 (β5i) Delivering Efficacy in Multiple Myeloma Models - PMC [pmc.ncbi.nlm.nih.gov]
• 11. medchemexpress.com [medchemexpress.com]
• 12. selleckchem.com [selleckchem.com]
• 13. medchemexpress.com [medchemexpress.com]
• 14. Zetomipzomib (KZR-616) | LMP7/LMP2 inhibitor | Probechem Biochemicals [probechem.com]
• 15. Discovery and Early Clinical Development of Selective Immunoproteasome Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Facebook [cancer.gov]

Choosing the Right Tool for the Job: A Comparative Guide to Immunoproteasome Inhibitors with a Focus on ML604440

For researchers, scientists, and drug development professionals navigating the complex landscape of immunoproteasome inhibition, the selection of an appropriate inhibitor is paramount to experimental success. This guide provides a comprehensive comparison of ML604440 with other prominent immunoproteasome inhibitors, supported by experimental data and detailed methodologies, to facilitate an informed decision-making process.

The immunoproteasome is a specialized form of the proteasome that plays a critical role in the immune system by processing proteins into antigenic peptides for presentation on MHC class I molecules.[1] Its catalytic activity is mediated by three distinct subunits: β1i (LMP2), β2i (MECL-1), and β5i (LMP7).[1] Dysregulation of immunoproteasome activity has been implicated in various autoimmune diseases and cancers, making it an attractive therapeutic target. A range of inhibitors with varying selectivity for these subunits have been developed, each with unique properties and potential applications. This guide will focus on the specific attributes of ML604440, a selective inhibitor of the LMP2 subunit, in comparison to other well-characterized inhibitors such as ONX-0914 and KZR-616.

Quantitative Comparison of Immunoproteasome Inhibitors

The potency and selectivity of an immunoproteasome inhibitor are critical determinants of its biological effects. The following table summarizes the half-maximal inhibitory concentrations (IC50) of ML604440, ONX-0914, and KZR-616 against the catalytic subunits of the immunoproteasome and the constitutive proteasome.

Inhibitor	Target Subunit	Human IC50 (nM)	Murine IC50 (nM)	Constitutive Proteasome Inhibition (IC50, nM)
ML604440	β1i (LMP2)	Specific inhibitor, precise IC50 not consistently reported in comparative reviews	Specific inhibitor, precise IC50 not consistently reported in comparative reviews	High selectivity for LMP2
ONX-0914 (PR-957)	β5i (LMP7)	39[2]	-	β5c: 54 nM[2]
β1i (LMP2)	Inhibits at higher concentrations or with prolonged exposure	-
KZR-616 (Zetomipzomib)	β5i (LMP7)	39[3][4]	57[3][4]	β5c: 688 nM[3][4]
β1i (LMP2)	131[3][4]	179[3][4]
β2i (MECL-1)	623[3][4]	-

Key Insights from the Data:

• ML604440 is distinguished by its specific inhibition of the LMP2 (β1i) subunit .[5] This high degree of selectivity makes it a valuable tool for dissecting the specific roles of LMP2 in cellular processes.

• ONX-0914 primarily targets the LMP7 (β5i) subunit .[1][2] However, it is important to note that prolonged exposure can lead to the inhibition of LMP2 as well.[6][7] This dual activity, while potentially beneficial in some contexts, can complicate the interpretation of experimental results aimed at understanding the specific function of LMP7.

• KZR-616 is a potent dual inhibitor of both LMP7 and LMP2 .[3][4][8] This broader activity profile has shown promise in preclinical models of autoimmune diseases, suggesting that simultaneous inhibition of both subunits may be more effective than targeting either one alone.[9]

The Rationale for Choosing ML604440: The Power of Specificity and Combination

While broader spectrum inhibitors like KZR-616 have demonstrated significant therapeutic potential, the high selectivity of ML604440 for LMP2 offers unique advantages in specific research contexts.

Dissecting the Role of LMP2: The primary reason to choose ML604440 is for experiments specifically designed to elucidate the biological functions of the LMP2 subunit. By selectively inhibiting LMP2, researchers can investigate its role in antigen processing, cytokine production, and immune cell differentiation with a high degree of confidence that the observed effects are not confounded by the inhibition of other proteasome subunits.

Synergistic Effects in Combination Therapy: Research has indicated that the co-inhibition of LMP2 and LMP7 can be synergistic and more effective in ameliorating autoimmune disease models than inhibiting either subunit alone.[6][7] In this context, ML604440 can be a powerful tool when used in combination with a selective LMP7 inhibitor. This approach allows for a controlled and titratable inhibition of both subunits, providing a more nuanced understanding of their interplay. Studies have shown that while a selective LMP7 inhibitor alone had limited effects, its combination with an LMP2 inhibitor like ML604440 significantly impaired T-cell activation and cytokine secretion.[6]

Experimental Protocols

To ensure the reproducibility and validity of research findings, it is essential to employ standardized and well-documented experimental protocols. Below are detailed methodologies for key assays used to characterize and compare immunoproteasome inhibitors.

Proteasome Activity Assay

This assay measures the catalytic activity of the immunoproteasome in the presence of various inhibitors.

Materials:

• Cell lysate containing immunoproteasomes (e.g., from IFN-γ stimulated cells)

• Fluorogenic peptide substrates specific for each subunit (e.g., Ac-ANW-AMC for β5i, Ac-PAL-AMC for β1i)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 1 mg/ml BSA, 1 mM EDTA, 1 mM ATP, 1 mM DTT)

• Immunoproteasome inhibitors (ML604440, ONX-0914, etc.)

• 96-well black microplate

• Fluorometric microplate reader

Procedure:

• Prepare serial dilutions of the immunoproteasome inhibitors in the assay buffer.

• In a 96-well plate, add cell lysate to each well.

• Add the diluted inhibitors to the respective wells. Include a vehicle control (e.g., DMSO).

• Incubate the plate at 37°C for a predetermined time (e.g., 30 minutes).

• Add the fluorogenic substrate to all wells.

• Immediately measure the fluorescence intensity at the appropriate excitation and emission wavelengths (e.g., 380 nm excitation and 460 nm emission for AMC-based substrates) over time.

• Calculate the rate of substrate cleavage and determine the IC50 values for each inhibitor.

Cell Viability Assay (MTS Assay)

This assay assesses the cytotoxic effects of immunoproteasome inhibitors on immune cells.

Materials:

• Immune cells (e.g., PBMCs, T-cells)

• Cell culture medium

• Immunoproteasome inhibitors

• MTS reagent

• 96-well clear microplate

• Spectrophotometer

Procedure:

• Seed the cells in a 96-well plate at a desired density.

• Add serial dilutions of the immunoproteasome inhibitors to the wells. Include a vehicle control.

• Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a CO2 incubator.

• Add MTS reagent to each well and incubate for 1-4 hours at 37°C.[10]

• Measure the absorbance at 490 nm using a spectrophotometer.[10]

• Calculate the percentage of cell viability relative to the vehicle control.

Cytokine Secretion Assay

This assay quantifies the production of cytokines by immune cells following treatment with immunoproteasome inhibitors.

Materials:

• Immune cells (e.g., PBMCs)

• Cell stimulation reagents (e.g., anti-CD3/CD28 antibodies, LPS)

• Immunoproteasome inhibitors

• Cytokine detection kit (e.g., ELISA or bead-based multiplex assay)

• 96-well cell culture plate

• Plate reader or flow cytometer

Procedure:

• Pre-treat the immune cells with serial dilutions of the immunoproteasome inhibitors for a specified time.

• Stimulate the cells with the appropriate reagent to induce cytokine production.

• Incubate the cells for a period sufficient for cytokine secretion (e.g., 24 hours).

• Collect the cell culture supernatant.

• Quantify the concentration of specific cytokines (e.g., IL-6, TNF-α, IFN-γ) in the supernatant using an ELISA or a multiplex bead-based assay according to the manufacturer's instructions.

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes affected by immunoproteasome inhibitors can aid in understanding their mechanism of action.

Immunoproteasome Inhibition and T-Cell Activation

Immunoproteasome inhibitors have been shown to impair T-cell activation by affecting specific signaling pathways. Notably, inhibition with ONX-0914 has been demonstrated to reduce the phosphorylation of ERK, a key kinase in the T-cell receptor signaling cascade, while leaving the NF-κB pathway largely unaffected.[11][12][13]

Caption: T-Cell activation signaling and the point of intervention by immunoproteasome inhibitors.

Experimental Workflow for Comparing Inhibitor Efficacy

A typical experimental workflow to compare the efficacy of different immunoproteasome inhibitors on cytokine production is outlined below.

Caption: A standard workflow for assessing the impact of immunoproteasome inhibitors on cytokine secretion.

Conclusion

The choice of an immunoproteasome inhibitor should be guided by the specific research question. For broad and potent inhibition of the immunoproteasome, particularly in the context of autoimmune disease models, dual LMP2/LMP7 inhibitors like KZR-616 are a strong choice. ONX-0914, while primarily an LMP7 inhibitor, can also affect LMP2, offering a different profile of dual inhibition.

ML604440, with its specific targeting of the LMP2 subunit, stands out as an indispensable tool for:

• Deconvoluting the specific functions of LMP2 in immune regulation and disease pathogenesis.

• Conducting combination studies with LMP7-specific inhibitors to explore synergistic effects and to fine-tune the level of immunoproteasome inhibition.

By understanding the distinct selectivity profiles and biological activities of these inhibitors, researchers can make more strategic choices, leading to clearer, more interpretable results and ultimately advancing our understanding of the immunoproteasome's role in health and disease.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Recent Advances in the Development of Immunoproteasome Inhibitors as Anti-Cancer Agents: The Past 5 Years | MDPI [mdpi.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Co-Inhibition of the Immunoproteasome Subunits LMP2 and LMP7 Ameliorates Immune Thrombocytopenia - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. broadpharm.com [broadpharm.com]
• 11. Immunoproteasome Inhibition Impairs T and B Cell Activation by Restraining ERK Signaling and Proteostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Immunoproteasome Inhibition Impairs T and B Cell Activation by Restraining ERK Signaling and Proteostasis - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of ML604440: A Guide for Laboratory Professionals

Researchers and drug development professionals handling ML604440 must adhere to strict disposal procedures to ensure laboratory safety and environmental compliance. While a specific Safety Data Sheet (SDS) for ML604440 is not publicly available, general safety protocols for potent, cell-permeable compounds provide a framework for its proper disposal. This guide offers essential, step-by-step information for the safe handling and disposal of ML604440 in both solid and solution forms.

Essential Safety and Handling Precautions

Before handling ML604440, it is crucial to work in a well-ventilated area, preferably within a chemical fume hood, and to wear appropriate Personal Protective Equipment (PPE). This includes, but is not limited to, a lab coat, safety goggles with side shields, and chemical-resistant gloves. An accessible safety shower and eye wash station are mandatory in any laboratory where this compound is handled.

Quantitative Data Summary

For safe and effective use, it is important to be aware of the storage and solubility parameters of ML604440. The following table summarizes key quantitative data for this compound.

Parameter	Value	Source
Storage Temperature (Solid)	-20°C for up to 3 years; 4°C for up to 2 years	[1]
Storage Temperature (In Solvent)	-80°C for up to 6 months; -20°C for up to 1 month	[1][2]
Solubility in DMSO	≥ 100 mg/mL (≥ 257.61 mM)	[1]

Experimental Protocols: Disposal Procedures

The proper disposal method for ML604440 depends on its physical state (solid or in solution) and local regulations. Always consult your institution's Environmental Health and Safety (EHS) department for specific guidelines.

Disposal of Solid ML604440

• Collection : Collect waste solid ML604440 and any materials grossly contaminated with the solid (e.g., weighing paper, spatulas) in a clearly labeled, sealed container.

• Waste Labeling : The container must be labeled as "Hazardous Chemical Waste" and include the full chemical name (ML604440) and any other components of the waste.

• Storage : Store the sealed waste container in a designated, secure area for hazardous waste pickup.

• Disposal : Arrange for disposal through your institution's certified hazardous waste management vendor.

Disposal of ML604440 in Solution (e.g., in DMSO)

• Collection : Collect all solutions containing ML604440 in a compatible, leak-proof, and sealed container. Do not mix with incompatible waste streams.

• Waste Labeling : Label the container as "Hazardous Chemical Waste" and list all constituents, including ML604440 and the solvent (e.g., Dimethyl Sulfoxide).

• Storage : Store the waste solution container in secondary containment to prevent spills.

• Disposal : Dispose of the waste solution through your institution's hazardous waste program.

Decontamination of Labware and Surfaces

• Initial Rinse : For glassware and other reusable labware, perform an initial rinse with a suitable solvent (e.g., ethanol (B145695) or isopropanol) to remove residual ML604440. Collect this rinse as hazardous waste.

• Washing : After the initial rinse, wash the labware with an appropriate laboratory detergent and water.

• Surface Cleaning : In case of a spill, absorb the liquid with an inert material (e.g., vermiculite, sand) and collect it in a sealed container for hazardous waste disposal. Decontaminate the surface by wiping with a solvent-soaked cloth (e.g., ethanol), and collect the wipe as hazardous waste.

ML604440 Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of ML604440.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]

Navigating the Safe Handling of ML604440: A Guide to Personal Protective Equipment and Disposal

For researchers, scientists, and drug development professionals working with the potent and cell-permeable proteasome β1i (LMP2) subunit inhibitor, ML604440, ensuring laboratory safety is paramount.[1][2] While a specific Safety Data Sheet (SDS) for ML604440 is not publicly available, this guide provides essential, immediate safety and logistical information based on best practices for handling potent research compounds. Adherence to these procedures is critical for minimizing exposure risk and ensuring a safe laboratory environment.

Personal Protective Equipment (PPE): A Multi-Faceted Approach

The selection of appropriate PPE is the first line of defense against exposure to potent compounds like ML604440. A thorough risk assessment considering the quantity, physical form (solid or liquid), and specific laboratory procedure should always be performed.[3] The following table summarizes recommended PPE for various laboratory activities.

Activity	Recommended PPE	Rationale
Weighing and Dispensing (as a powder)	- Full-face powered air-purifying respirator (PAPR) or a supplied-air respirator- Disposable, solid-front lab coat with tight-fitting cuffs- Double-gloving (e.g., nitrile)- Disposable sleeves- Safety glasses or goggles (if not using a full-face respirator)	High risk of aerosolization and inhalation of potent powders necessitates maximum respiratory and skin protection. Double-gloving provides an additional barrier against contamination.[3]
Solution Preparation	- Chemical fume hood or other ventilated enclosure- Lab coat- Safety glasses with side shields or chemical splash goggles- Chemical-resistant gloves (e.g., nitrile)	The risk of aerosolization is reduced when handling solutions, but the potential for splashes and spills remains. Engineering controls like a fume hood are the primary means of protection.[3]
In Vitro / In Vivo Dosing	- Lab coat- Safety glasses- Appropriate gloves for the solvent and compound	The focus is on preventing skin and eye contact. The specific procedure will dictate the necessary level of containment.[3]
General Laboratory Operations	- Lab coat- Safety glasses- Gloves	Standard laboratory practice to protect against incidental contact.[3]

Operational Plan: A Step-by-Step Protocol for Safe Handling

A systematic workflow is crucial for safely managing ML604440 from receipt to disposal. The following steps provide a clear, procedural guide for laboratory personnel.

• Receipt and Storage: Upon receipt, visually inspect the container for any damage or leaks. ML604440 powder should be stored at -20°C for up to 3 years. In solvent, it should be stored at -80°C for up to 6 months and at -20°C for one month.[2]

• Preparation and Handling:

  • All handling of ML604440, especially in its powdered form, should be conducted in a designated area, such as a chemical fume hood or a glove box, to minimize inhalation exposure.[4]

  • When preparing solutions, add solvents slowly to avoid splashing. For some protease inhibitors, preparation in organic solvents may require handling within a fume hood.[4][5]

  • Always wear the appropriate PPE as outlined in the table above.

• Spill Management:

  • In the event of a spill, evacuate the area if necessary.

  • Wearing full PPE, contain the spill to prevent it from spreading.

  • For small spills of powdered material, gently cover with a damp paper towel to avoid raising dust.

  • Clean the spill area with a suitable solvent, followed by a thorough rinse.

  • Collect all cleanup materials as hazardous waste.

Disposal Plan: Ensuring Safe and Compliant Waste Management

Proper disposal of ML604440 and contaminated materials is a critical final step to protect personnel and the environment.

• Waste Segregation:

  • Solid Waste: All disposable materials that have come into contact with ML604440, such as contaminated gloves, weigh boats, and pipette tips, must be collected in a designated, clearly labeled hazardous waste container.[6]

  • Liquid Waste: Solutions containing ML604440 should be collected in a separate, sealed, and clearly labeled hazardous waste container.[6] Do not pour chemical waste down the drain.

  • Sharps: Needles, syringes, or other sharps contaminated with ML604440 must be placed in a designated sharps container for hazardous chemical waste.[6]

• Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name "ML604440," and any other information required by your institution's Environmental Health and Safety (EHS) department.[7]

• Decontamination: All non-disposable equipment and surfaces that have come into contact with the inhibitor should be decontaminated. This can be done by scrubbing with a suitable solvent, such as alcohol, followed by a thorough rinse.[6] All decontamination materials should be collected as hazardous waste.[6]

• Final Disposal: Store all hazardous waste containers in a designated, secure area. Follow your institution's guidelines for the final disposal of hazardous chemical waste, which typically involves arranging for pickup by a certified hazardous waste disposal company.

Safety Workflow Diagram

The following diagram illustrates the logical flow of handling and disposal procedures for ML604440 in a laboratory setting.

Caption: Workflow for the safe handling and disposal of ML604440.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. bitesizebio.com [bitesizebio.com]
• 5. What should I consider when using protease inhibitors in the lab? | AAT Bioquest [aatbio.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]